(4R)-4-(Hydroxymethyl)pyrrolidin-2-one

• CAS: 1165450-70-3

Core Science & Biosynthesis

An In-depth Technical Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: Synthesis, Characterization, and Application

This guide provides an in-depth technical overview of (4R)-4-(hydroxymethyl)pyrrolidin-2-one, a valuable chiral building block in modern drug discovery. Designed for researchers, chemists, and drug development professionals, this document details the compound's properties, a robust synthetic pathway from a readily available chiral precursor, comprehensive analytical methodologies for structural and chiral purity verification, and its strategic application in the synthesis of novel therapeutics.

Core Compound Overview

(4R)-4-(hydroxymethyl)pyrrolidin-2-one is a functionalized derivative of the pyrrolidinone (or γ-lactam) scaffold. The pyrrolidinone ring is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including the "racetam" class of nootropic and anticonvulsant drugs.[1][2] The specific (4R) stereochemistry and the hydroxymethyl group at the C4 position make this molecule a strategically important chiral intermediate. The hydroxymethyl moiety serves as a versatile chemical handle for introducing diverse functionalities, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

The definitive Chemical Abstracts Service (CAS) number for this specific enantiomer is 1165450-70-3 .[3][4][5] It is critical to distinguish this from the CAS number for the racemic mixture, 64320-89-4.[6][7]

Caption: Chemical structure of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Physicochemical and Safety Data

A summary of the key physicochemical properties and hazard information is presented below. This data is essential for experimental planning, safety assessment, and regulatory compliance.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	1165450-70-3	[3][4]
Molecular Formula	C₅H₉NO₂	[3][4]
Molar Mass	115.13 g/mol	[3]
Boiling Point	346 °C	[3]
Flash Point	163 °C	[3]
Appearance	Solid	[6]

| Storage Temp. | +2 to +8 °C |[3] |

Table 2: Hazard and Safety Information

Hazard Statement	Precautionary Measure	Source
H302: Harmful if swallowed	P264: Wash skin thoroughly after handling.	[3][8]
H319: Causes serious eye irritation	P280: Wear protective gloves/eye protection.	[3][8]
H372: Causes damage to organs through prolonged or repeated exposure	P314: Get medical advice/attention if you feel unwell.	[3]

| H410/H411: Very toxic/toxic to aquatic life with long lasting effects | P273: Avoid release to the environment. |[3][8] |

Synthesis and Purification

The most logical and cost-effective strategy for producing enantiomerically pure (4R)-4-(hydroxymethyl)pyrrolidin-2-one is to leverage the "chiral pool," starting from a readily available and inexpensive chiral molecule. L-Glutamic acid is the ideal precursor, as its inherent stereochemistry can be directly translated to the target molecule through a series of stereoretentive reactions.

Synthetic Strategy and Rationale

The proposed synthesis follows a three-step sequence from L-Glutamic acid.

• Thermal Cyclization: L-Glutamic acid is first converted to (S)-Pyroglutamic acid. This intramolecular condensation is a thermodynamically favorable process that occurs upon heating, efficiently forming the γ-lactam ring while preserving the stereocenter.[9]

• Esterification: The carboxylic acid of pyroglutamic acid is converted to its methyl ester. This step is crucial because esters are more readily reduced by hydride reagents like sodium borohydride than the parent carboxylic acid, allowing for selective transformation.

• Selective Reduction: The methyl ester is selectively reduced to the primary alcohol using a mild reducing agent. Sodium borohydride (NaBH₄) is the reagent of choice here. While powerful reagents like lithium aluminum hydride (LiAlH₄) would reduce both the ester and the lactam amide, NaBH₄ is sufficiently mild under controlled conditions to selectively reduce the ester, yielding the desired hydroxymethyl group while leaving the core lactam ring intact.

Caption: Synthetic pathway from L-Glutamic Acid.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative method and should be adapted and optimized under appropriate laboratory conditions by qualified personnel.

Step 1: Synthesis of (S)-Pyroglutamic Acid

• To a round-bottom flask, add L-Glutamic acid (1.0 eq).

• Heat the solid under vacuum (or with a nitrogen sweep) at 180-190 °C. The solid will melt, and water will evolve.

• Maintain the temperature for 1-2 hours until water evolution ceases and the melt solidifies upon cooling.

• The resulting solid is crude (S)-Pyroglutamic acid, which can be recrystallized from water or an ethanol/water mixture to yield a pure white solid.

Step 2: Synthesis of Methyl (S)-Pyroglutamate

• Suspend (S)-Pyroglutamic acid (1.0 eq) in anhydrous methanol (10-15 mL per gram of acid).

• Cool the suspension in an ice bath and slowly add thionyl chloride (1.2 eq) or a catalytic amount of concentrated sulfuric acid.

• Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, until TLC analysis indicates complete consumption of the starting material.

• Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude methyl ester, which can be purified by column chromatography (Silica gel, ethyl acetate/hexane gradient).

Step 3: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

• Dissolve Methyl (S)-Pyroglutamate (1.0 eq) in absolute ethanol (15-20 mL per gram) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄, 2.0-2.5 eq) portion-wise over 30-45 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction back to 0 °C and cautiously quench by the slow addition of 1M HCl until the pH is ~7 and effervescence stops.

• Filter the mixture to remove inorganic salts and concentrate the filtrate under reduced pressure.

• The resulting residue can be purified by silica gel column chromatography (Dichloromethane/Methanol gradient, e.g., 98:2 to 90:10) to afford (4R)-4-(hydroxymethyl)pyrrolidin-2-one as a solid.

Analytical Characterization

Rigorous analytical characterization is mandatory to confirm the structure, identity, and purity (both chemical and stereochemical) of the final compound.

Caption: Workflow for analytical characterization.

Spectroscopic Analysis

Table 3: Representative Spectroscopic Data (Note: NMR chemical shifts (δ) are predicted based on standard principles and may vary slightly based on solvent and concentration.)

Technique	Feature	Expected Chemical Shift / Frequency	Assignment
¹H NMR	Multiplet	~3.5 ppm (2H)	-CH₂-OH
	Multiplet	~3.2-3.4 ppm (2H)	H5 protons (diastereotopic) at C5
	Multiplet	~2.5-2.7 ppm (1H)	H4 proton at C4
	Multiplet	~2.2-2.4 ppm (2H)	H3 protons (diastereotopic) at C3
	Broad Singlet	Variable	-OH proton
	Broad Singlet	Variable	-NH proton
¹³C NMR	Carbonyl	~178 ppm	C2 (C=O)
	Methylene	~65 ppm	-CH₂-OH
	Methylene	~45 ppm	C5
	Methine	~40 ppm	C4
	Methylene	~35 ppm	C3
IR	Broad Stretch	3200-3500 cm⁻¹	O-H and N-H stretch
	Stretch	2850-2960 cm⁻¹	C-H stretch

| | Strong Stretch | ~1680 cm⁻¹ | C=O (amide) stretch |

Justification of NMR Assignments: The protons at C3 and C5 are diastereotopic due to the chiral center at C4, meaning they are chemically non-equivalent and are expected to appear as complex multiplets. The C4 proton is coupled to protons on C3 and C5, as well as the hydroxymethyl group, also resulting in a multiplet. The carbonyl carbon (C2) is significantly deshielded, appearing far downfield as expected.

Chiral Purity Analysis

Ensuring high enantiomeric excess (e.e.) is the most critical quality control step. This is best achieved by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).

Protocol: Chiral HPLC for Enantiomeric Purity

• Column: A polysaccharide-based CSP, such as Chiralcel® OJ or Chiralpak® AD-H, is highly effective for separating pyrrolidinone enantiomers.[4]

• Mobile Phase: A normal-phase eluent system is typically used. An optimized mixture would be n-Hexane and an alcohol modifier like 2-Propanol (Isopropanol) or Ethanol. A starting gradient could be 90:10 (Hexane:Alcohol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 210 nm) where the amide chromophore absorbs.

• Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in the mobile phase.

• Analysis: Inject the sample. The (4R) and (4S) enantiomers will elute at different retention times. The enantiomeric excess is calculated from the relative peak areas: e.e. (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] × 100. A successful synthesis should yield an e.e. >99%.

Applications in Drug Development

The primary value of (4R)-4-(hydroxymethyl)pyrrolidin-2-one is as a versatile starting point for creating libraries of 4-substituted pyrrolidinone derivatives for SAR studies. This is particularly relevant in the development of next-generation antiepileptic drugs (AEDs) that are analogs of Levetiracetam and Brivaracetam.[10]

Brivaracetam, (2S)-2-[(4R)-2-oxo-4-propyl pyrrolidin-1-yl]butanamide, demonstrated that substitution at the C4 position of the pyrrolidinone ring can dramatically increase binding affinity and potency compared to Levetiracetam.[6] Our title compound, with its hydroxymethyl group, is an ideal platform to explore other C4 substitutions:

• Oxidation: The primary alcohol can be oxidized to an aldehyde, which can then undergo reactions like Wittig olefination or reductive amination to install a wide variety of side chains.

• Conversion to a Leaving Group: The alcohol can be converted to a tosylate, mesylate, or halide, allowing for nucleophilic displacement to introduce ethers, azides (precursors to amines), alkyl chains, and other functionalities.

Caption: Strategy for creating a library of novel AED candidates.

This strategy allows medicinal chemists to systematically probe the C4 binding pocket of the target protein (SV2A for Levetiracetam/Brivaracetam) to develop new chemical entities with improved potency, selectivity, or pharmacokinetic profiles.

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a high-value chiral intermediate whose stereochemistry is readily accessible from the chiral pool. The synthetic route presented is robust and scalable, and the analytical methods described provide a comprehensive framework for quality control. Its true potential is realized as a foundational scaffold for building libraries of novel 4-substituted pyrrolidinone derivatives, empowering the discovery of next-generation therapeutics for neurological disorders.

References

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg - Carl ROTH. (n.d.). Carl ROTH. Retrieved January 19, 2026, from [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3. (n.d.). Chemsrc. Retrieved January 19, 2026, from [Link]

• Anwar, M., et al. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. ACS Omega. Retrieved January 19, 2026, from [Link]

• Enantiomeric HPLC Separations of 4-Substituted-Pyrrolidin-2-Ones using Cellulose Based Chiral Stationary Phases. (n.d.). Sci-Hub. Retrieved January 19, 2026, from [Link]

• Reaction pathway for the formation of 2-pyrrolidone from glutamic acid... (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. (n.d.). J-STAGE. Retrieved January 19, 2026, from [Link]

• Kenda, B. M., et al. (2004). Discovery of 4-substituted pyrrolidone butanamides as new agents with significant antiepileptic activity. Journal of Medicinal Chemistry, 47(3), 530-549. Retrieved January 19, 2026, from [Link]

• Chemical label 4-(hydroxymethyl)pyrrolidin-2-one. (n.d.). ECHA. Retrieved January 19, 2026, from [Link]

• Brivaracetam - New Drug Approvals. (n.d.). Retrieved January 19, 2026, from [Link]

• Iannuzzi, M., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(21), 7515. Retrieved January 19, 2026, from [Link]

• Majer, P., et al. (2019). Synthesis of nonracemic hydroxyglutamic acids. Beilstein Journal of Organic Chemistry, 15, 204-242. Retrieved January 19, 2026, from [Link]

• New chiral reverse phase HPLC method for enantioselective analysis of ketorolac using chiral AGP column. (2012). Journal of Pharmaceutical Analysis, 2(5), 373-377. Retrieved January 19, 2026, from [Link]

• Synthesis of 4-Phenylpyrrolidone Derivatives with Anticonvulsant and Nootropic Activity. (2019). Pharmaceutical Chemistry Journal, 53, 400-405. Retrieved January 19, 2026, from [Link]

• Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. (n.d.). The Royal Society of Chemistry. Retrieved January 19, 2026, from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of nonracemic hydroxyglutamic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sci-hub.st [sci-hub.st]
• 5. Brivaracetam synthesis - chemicalbook [chemicalbook.com]
• 6. US11400074B1 - Enzymatic process for the preparation of (2S)-2-[(4R)-2-oxo-4-propyl-pyrrolidin-1-yl]butyric acid and its conversion into brivaracetam - Google Patents [patents.google.com]
• 7. A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES | Journal of Academia [journal.uitm.edu.my]
• 8. researchgate.net [researchgate.net]
• 9. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 10. newdrugapprovals.org [newdrugapprovals.org]

A Technical Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: Properties, Synthesis, and Applications

Abstract

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug development. As a functionalized pyrrolidine derivative, its stereochemistry and versatile chemical handles—a secondary alcohol and a lactam—make it a valuable building block for complex molecular architectures. This guide provides an in-depth examination of its core chemical properties, spectroscopic profile, reactivity, and established applications, offering a technical resource for researchers and professionals in the pharmaceutical and chemical sciences. We will explore its role as a key intermediate and the underlying chemical principles that dictate its utility and handling.

Introduction: The Strategic Value of the Pyrrolidine Scaffold

The five-membered pyrrolidine ring is a privileged scaffold in modern drug discovery.[1] Unlike its aromatic counterpart, pyrrole, the saturated, sp³-hybridized nature of the pyrrolidine ring imparts a non-planar, three-dimensional character to molecules.[1] This property is critical for optimizing binding interactions with complex biological targets like enzymes and receptors. (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a specific enantiomer of this family, offers two key points of chemical diversity: a stereocenter that dictates spatial orientation and a primary hydroxyl group amenable to a wide array of chemical transformations. Its established use as an intermediate in the synthesis of pharmaceuticals, including potential treatments for metabolic and central nervous system disorders, underscores its importance.[2][3][] This document serves as a comprehensive technical overview for scientists leveraging this molecule in their research endeavors.

Physicochemical and Structural Properties

The fundamental physical and chemical characteristics of a compound govern its behavior in both storage and reaction conditions. The properties of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one are summarized below. The presence of both hydrogen bond donor (N-H, O-H) and acceptor (C=O, O-H) groups results in a high predicted boiling point and dictates its solubility profile.

Chemical Structure Diagram

Caption: 2D structure of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Core Properties Table

Property	Value	Source(s)
CAS Number	1165450-70-3	[5][6][7]
Molecular Formula	C₅H₉NO₂	[2][5][6]
Molecular Weight	115.13 g/mol	[2][5][6][7]
Boiling Point	346.0 ± 15.0 °C (Predicted)	[5][7]
Flash Point	163 °C	[5]
Density	1.153 ± 0.06 g/cm³ (Predicted)	[7]
pKa	14.56 ± 0.10 (Predicted)	[7]
Storage Temperature	+2 to +8 °C	[5]
Synonyms	(R)-4-(hydroxymethyl)pyrrolidin-2-one	[7]

Synthesis Pathway Overview

While multiple synthetic routes exist for pyrrolidinone derivatives, a common and effective strategy for producing 4-hydroxypyrrolidin-2-ones involves the cyclization of amino acid precursors followed by a regioselective reduction.[8] This approach allows for the preservation of the crucial stereocenter derived from the starting chiral amino acid.

General Synthetic Workflow

A generalized pathway starting from a protected amino acid, such as N-Boc-aspartic acid, is outlined below. The choice of starting material is paramount as it dictates the final stereochemistry at the C4 position.

Caption: Generalized synthetic workflow for 4-hydroxypyrrolidin-2-one derivatives.[8]

Causality Behind Experimental Choices:

• N-Boc Protection: The tert-butoxycarbonyl (Boc) group is used to protect the amino functional group of the starting material, preventing it from participating in undesired side reactions during the initial acylation and cyclization steps.[8] It is also readily removed under acidic conditions if needed.

• Meldrum's Acid: This reagent serves as a potent acylating agent, facilitating the formation of the carbon backbone necessary for the pyrrolidine-2,4-dione intermediate.

• Regioselective Reduction: The use of a mild reducing agent like sodium borohydride (NaBH₄) is critical. It selectively reduces one of the ketone functionalities of the tetramic acid intermediate to a hydroxyl group, leaving the more stable amide carbonyl intact to yield the final product.[8]

Spectroscopic and Analytical Characterization

Confirming the identity and purity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one requires a suite of spectroscopic techniques. While specific spectra are proprietary to manufacturers, the expected features based on the molecule's structure are detailed below.

Expected Spectroscopic Data

Technique	Functional Group	Expected Signal / Peak
¹H NMR	-CH₂OH (methylene)	Doublet, ~3.5-3.8 ppm
-OH (hydroxyl)	Broad singlet, variable ppm (concentration dependent)
Ring Protons	Multiplets, ~2.0-3.5 ppm
-NH (amide)	Broad singlet, ~7.0-8.5 ppm
¹³C NMR	C=O (amide carbonyl)	~170-180 ppm
-CH₂OH (carbinol)	~60-65 ppm
Ring Carbons	~25-50 ppm
FT-IR	O-H Stretch (alcohol)	Broad, ~3300-3400 cm⁻¹
N-H Stretch (amide)	Moderate, ~3200 cm⁻¹
C-H Stretch (sp³)	~2850-2960 cm⁻¹
C=O Stretch (amide)	Strong, sharp, ~1670-1690 cm⁻¹
Mass Spec (MS)	Molecular Ion [M+H]⁺	m/z = 116.07

Protocol: Standard NMR Sample Preparation and Analysis

This protocol outlines a self-validating system for acquiring high-quality NMR data.

• Sample Preparation (Expertise):

  • Accurately weigh 5-10 mg of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one directly into a clean, dry vial. The precise mass is critical for any subsequent quantitative analysis (qNMR).

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it ensures the exchangeable -OH and -NH protons are clearly visible.

  • Vortex the sample until the solid is completely dissolved. A clear, particulate-free solution is essential to avoid shimming artifacts.

  • Transfer the solution to a 5 mm NMR tube using a clean Pasteur pipette.

• Instrument Setup & Data Acquisition (Trustworthiness):

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity. A well-shimmed sample is key to obtaining sharp, well-resolved peaks.

  • Acquire a standard ¹H spectrum. A sufficient number of scans (e.g., 8 or 16) should be used to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C spectrum, typically requiring a larger number of scans due to the low natural abundance of ¹³C.

  • Self-Validation: Run a 2D NMR experiment, such as a COSY (Correlation Spectroscopy), to confirm proton-proton couplings within the pyrrolidine ring and between the ring and the hydroxymethyl group. This validates the assignments made from the 1D spectrum.

Reactivity and Stability

The chemical behavior of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is dictated by its two primary functional groups: the lactam and the primary alcohol.

Caption: Reactivity map showing potential transformations.

• Alcohol Reactivity: The primary hydroxyl group is a versatile handle. It can be oxidized to the corresponding aldehyde or carboxylic acid, esterified with carboxylic acids or acyl chlorides, or converted to an ether. These transformations are fundamental for building molecular complexity.

• Lactam Reactivity: The cyclic amide (lactam) is generally stable but can undergo hydrolysis to the corresponding gamma-amino acid under harsh acidic or basic conditions. The amide nitrogen can also be deprotonated with a strong base and subsequently alkylated.

• Stability and Incompatibilities: The compound should be stored in a cool, dry, and well-ventilated place.[9] It is incompatible with strong oxidizing agents, which can react with the alcohol group, as well as strong acids and bases that can promote lactam hydrolysis.[10]

Safety and Handling

As a laboratory chemical, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one requires careful handling to minimize exposure and risk.

• Primary Hazards: The compound is classified as harmful if swallowed and causes serious eye irritation.[5][11] It may also cause skin and respiratory irritation.[9] Prolonged or repeated exposure may cause organ damage.[5]

• Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects, and therefore must be disposed of as hazardous waste and not released into the environment.[5][11]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[9]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).[5]

  • Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.[5]

• Handling Procedures:

  • Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[9]

  • Avoid contact with skin and eyes.[9]

  • Wash hands thoroughly after handling.[9]

• First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[9][10]

  • Skin Contact: Wash off immediately with soap and plenty of water.[9][10]

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9][10]

  • Ingestion: Clean mouth with water and seek immediate medical attention.[9]

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is more than a simple chemical intermediate; it is a strategic tool for the modern medicinal chemist. Its defined stereochemistry, robust pyrrolidinone core, and reactive hydroxyl group provide a reliable platform for constructing novel bioactive molecules. A thorough understanding of its physicochemical properties, reactivity, and handling requirements—as detailed in this guide—is essential for its safe and effective application in the laboratory. By leveraging the principles outlined herein, researchers can confidently incorporate this valuable building block into their synthetic and drug discovery programs.

References

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH.
• 4-(hydroxymethyl)pyrrolidin-2-one | 64320-89-4. ChemicalBook.
• (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone | 252642-41-4. ChemicalBook.
• SAFETY DATA SHEET - (S)-(+)-5-Hydroxymethyl-2-pyrrolidinone. Fisher Scientific.
• CID 160765293 | C10H18N2O4. PubChem - NIH.
• SAFETY DATA SHEET - 2-Pyrrolidinone, 4-hydroxy-, (R)-. Fisher Scientific.
• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3. Chemsrc.
• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | 1165450-70-3. ChemicalBook.
• Chemical label 4-(hydroxymethyl)pyrrolidin-2-one. ECHA.
• (S)-(-)-4-Hydroxy-2-pyrrolidinone. Glentham.
• SAFETY D
• (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis. ChemicalBook.
• CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone. BOC Sciences.
• 4-(Hydroxymethyl)pyrrolidin-2-one | 64320-89-4. J&K Scientific.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• A short synthesis of 4-Hydroxypyrrolidine-2-One from Tetramic Acid Intermedi

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-(hydroxymethyl)pyrrolidin-2-one | 64320-89-4 [chemicalbook.com]
• 3. qcc.edu [qcc.edu]
• 5. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 6. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc [chemsrc.com]
• 7. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | 1165450-70-3 [chemicalbook.com]
• 8. A short synthesis of 4-Hydroxypyrrolidine-2-One from Tetramic Acid Intermediates / Sharifah Nurin Zafirah, Noor Hidayah Pungot and Zurina Shaameri - UiTM Institutional Repository [ir.uitm.edu.my]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.ca [fishersci.ca]
• 11. chemical-label.com [chemical-label.com]

An In-Depth Technical Guide to the Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Foreword: The Strategic Importance of a Chiral Scaffold

In the landscape of modern drug discovery and asymmetric synthesis, the pyrrolidine ring stands out as a "privileged scaffold"—a molecular framework that is consistently found in biologically active compounds.[1][2] Its non-planar, sp³-rich structure provides an ideal template for creating three-dimensional diversity, crucial for specific and high-affinity interactions with biological targets.[1] Within this important class of heterocycles, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one emerges as a particularly valuable chiral building block. Its defined stereochemistry at the C4 position, coupled with the synthetically versatile hydroxymethyl and lactam functionalities, makes it a coveted intermediate for a range of pharmaceuticals, especially those targeting the central nervous system, and as a component of sophisticated chiral ligands for organocatalysis.[3][4]

This guide provides a detailed exploration of the predominant synthetic strategies for accessing this enantiomerically pure compound. We will dissect the logic behind chiral pool-based approaches, detailing the causal chemistry that allows for the efficient conversion of readily available natural products into this high-value synthon. The protocols and data presented herein are designed to be self-validating, offering researchers and process chemists a trustworthy and authoritative resource for their synthetic endeavors.

Strategic Analysis of Synthetic Routes

The synthesis of an enantiopure compound like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is fundamentally a challenge of stereocontrol. The primary strategies employed leverage pre-existing chirality from natural sources, a concept known as "chiral pool" synthesis.[5] This approach is often the most practical and cost-effective on a large scale, as it circumvents the need for complex asymmetric induction steps or costly chiral resolutions.

The most prominent and industrially relevant starting material for this target is L-glutamic acid, an abundant and inexpensive amino acid. The inherent (S)-stereochemistry of L-glutamic acid is strategically retained and translated into the desired (R)-stereochemistry at the C4 position of the final pyrrolidinone product through a well-orchestrated sequence of reactions.

Caption: High-level approaches to the synthesis of the target chiral pyrrolidinone.

Primary Synthetic Route: Synthesis from L-Glutamic Acid

This is the most established and scalable route. The transformation hinges on a key intramolecular cyclization followed by a selective reduction of the C5-carboxylic acid.

Conceptual Workflow

The overall transformation can be visualized as a three-stage process:

• Lactam Formation: Thermal dehydration of L-glutamic acid results in an intramolecular condensation to form (S)-pyroglutamic acid. This step establishes the core pyrrolidin-2-one ring structure.[6]

• Carboxylic Acid Activation: The remaining carboxylic acid at the C5 position (technically C2 of the pyrrolidine ring) must be activated for reduction. This is typically achieved through esterification.

• Selective Reduction: The activated carboxyl group (now an ester) is selectively reduced to the primary alcohol. The choice of reducing agent is critical to ensure the lactam carbonyl group remains intact.

Caption: Reaction pathway from L-Glutamic Acid to the target molecule.

Detailed Experimental Protocol: A Self-Validating System

This protocol describes a robust and reproducible method for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from L-glutamic acid.

Step 1: Synthesis of (S)-Pyroglutamic Acid

• Rationale: This cyclization is a straightforward dehydration reaction. Performing it in a high-boiling, non-reactive solvent like diphenyl ether or simply by controlled heating of the solid under vacuum allows for the efficient removal of water, driving the equilibrium towards the lactam product.

• Procedure:

  • To a round-bottom flask equipped with a distillation apparatus, add L-glutamic acid (100 g, 0.68 mol).

  • Heat the flask in an oil bath to 180-190 °C under a slow stream of nitrogen or under vacuum.

  • Water will begin to distill off. Continue heating for 2-3 hours until water evolution ceases.

  • Allow the molten product to cool to approximately 100 °C, then carefully add hot water (~150 mL) to dissolve the crude product.

  • Allow the solution to cool to room temperature and then in an ice bath to crystallize.

  • Collect the white crystalline solid by vacuum filtration, wash with a small amount of cold water, and dry in a vacuum oven.

• Expected Outcome: (S)-Pyroglutamic acid as a white solid. Yield: >90%.

Step 2: Synthesis of Methyl (S)-5-oxopyrrolidine-2-carboxylate

• Rationale: The Fischer esterification using thionyl chloride (SOCl₂) and methanol is highly effective. SOCl₂ reacts with methanol to form methyl sulfite and HCl in situ. The HCl acts as a catalyst for the esterification, while the reaction is driven forward by the consumption of the alcohol. This method is superior to simple acid catalysis as it avoids large excesses of acid and water byproducts.

• Procedure:

  • Suspend (S)-pyroglutamic acid (50 g, 0.387 mol) in anhydrous methanol (500 mL) in a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube.

  • Cool the suspension in an ice bath. Slowly add thionyl chloride (33.5 mL, 0.465 mol) dropwise over 30 minutes.

  • After the addition is complete, remove the ice bath and heat the mixture to reflux for 4 hours.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The resulting oil is dissolved in ethyl acetate and washed with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford the product.

• Expected Outcome: Methyl (S)-5-oxopyrrolidine-2-carboxylate as a colorless oil or low-melting solid. Yield: >95%.

Step 3: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

• Rationale: This is the most critical step. A simple reduction with a strong hydride agent like Lithium Aluminum Hydride (LAH) would non-selectively reduce both the ester and the lactam carbonyl.[7] The use of sodium borohydride (NaBH₄) in the presence of a Lewis acid like lithium chloride (LiCl) provides a system that is potent enough to reduce the ester but leaves the less reactive lactam amide bond intact. The lithium ion coordinates to the ester carbonyl, increasing its electrophilicity and facilitating hydride attack.

• Procedure:

  • In a large round-bottom flask, dissolve methyl (S)-5-oxopyrrolidine-2-carboxylate (40 g, 0.279 mol) in anhydrous tetrahydrofuran (THF, 400 mL).

  • Add lithium chloride (23.7 g, 0.558 mol) to the solution.

  • Cool the mixture to 0 °C in an ice bath. Add sodium borohydride (21.1 g, 0.558 mol) portion-wise over 1 hour, maintaining the temperature below 10 °C.

  • After the addition, allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Cool the reaction back to 0 °C and carefully quench by the slow, dropwise addition of 1 M HCl until gas evolution ceases and the pH is ~2-3.

  • Filter off the resulting inorganic salts and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure. The resulting residue can be purified by silica gel column chromatography (e.g., using a gradient of dichloromethane/methanol) or by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).

• Expected Outcome: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one as a white solid. Yield: 70-85%.

Quantitative Data Summary

The following table summarizes the key parameters for the L-glutamic acid route, providing a clear overview for process evaluation.

Parameter	Step 1: Cyclization	Step 2: Esterification	Step 3: Reduction	Overall
Starting Material	L-Glutamic Acid	(S)-Pyroglutamic Acid	Methyl (S)-5-oxopyrrolidine-2-carboxylate	L-Glutamic Acid
Key Reagents	Heat/Vacuum	SOCl₂, Methanol	NaBH₄, LiCl, THF	-
Typical Yield	>90%	>95%	~80%	~68%
Number of Steps	1	1	1	3
Stereocontrol	Retention	Retention	Inversion at C2 (forms C4)	Excellent

Alternative Synthetic Approaches

While the L-glutamic acid route is dominant, other strategies exist and are valuable in specific research contexts.

• From Malic Acid: D-Malic acid can also serve as a chiral pool starting material. The synthesis involves transforming the two carboxylic acid groups and the secondary alcohol into the required functionalities of the target lactam, though the route is often longer than from glutamic acid.

• Asymmetric Synthesis: For novel analogs or when chiral pool precursors are unavailable, methods that build the chiral center are employed. A notable strategy is the asymmetric 1,3-dipolar cycloaddition between an achiral azomethine ylide precursor and a chiral acrylamide dipolarophile.[8] This method offers high levels of stereocontrol but can be more complex and costly to scale.

Conclusion

The synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a prime example of strategic chemical synthesis, where the inherent chirality of a natural product is efficiently harnessed to produce a high-value, enantiomerically pure building block. The route from L-glutamic acid is robust, scalable, and founded on well-understood chemical principles, making it the preferred method in both academic and industrial settings. The critical step—the selective reduction of the ester in the presence of a lactam—highlights the importance of reagent choice in achieving chemoselectivity. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently incorporate this versatile synthon into their drug development and catalysis programs.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (n.d.). MDPI. Retrieved January 19, 2026, from [Link]

• Wieczerzak, E., Golec, P., & Dziedzic, P. (2019). Synthesis of nonracemic hydroxyglutamic acids. Mini reviews in medicinal chemistry, 19(12), 994–1011. [Link]

• Dieter, R. K., & Lu, K. (1999). Stereoselective synthesis of 4-alkylidene pyrrolidinones and pyrrolizidinones. Tetrahedron Letters, 40(21), 4011–4014. [Link]

• Wang, Z., et al. (2022). Design and Application of Chiral Bifunctional 4-Pyrrolidinopyridines: Powerful Catalysts for Asymmetric Cycloaddition of Allylic N-Ylide. ACS Catalysis. [Link]

• Spino, C., & Granger, M. C. (2003). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Organic letters, 5(11), 1781–1784. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2022). Georg Thieme Verlag KG. [Link]

• Iacovelli, R., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone. (n.d.). Chemsrc. Retrieved January 19, 2026, from [Link]

• 4-(hydroxymethyl)-4-methylpyrrolidin-2-one. (n.d.). PubChem. Retrieved January 19, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). MDPI. [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. (n.d.). Carl ROTH. Retrieved January 19, 2026, from [Link]

• Kotha, S., & Khedkar, P. (2005). Synthesis of 4-hydroxy-2-methylproline derivatives via pyrrolidine ring assembly: chromatographic resolution and diastereoselective synthesis approaches. Tetrahedron: Asymmetry, 16(10), 1831–1839. [Link]

• Reaction pathway for the formation of 2‐pyrrolidone from glutamic acid... (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. (n.d.). PubChem. Retrieved January 19, 2026, from [Link]

• A Practical Large-Scale Synthesis of (3 R ,4 R )-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. (2002). ResearchGate. [Link]

• Suganuma, S., et al. (2018). One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. Catalysis Today. [Link]

• Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. (2020). MDPI. [Link]

• A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. (2022). UiTM Journal. [Link]

• Synthesis of (2S,4R)-4-amino-N-ethyl-2-hydroxymethyl pyrrolidine. (n.d.). PrepChem.com. Retrieved January 19, 2026, from [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. qcc.edu [qcc.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. prepchem.com [prepchem.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structure Elucidation of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Foreword: The Imperative of Unambiguous Characterization

In the landscape of modern drug discovery and development, the pyrrolidinone scaffold stands out as a privileged structure, forming the core of numerous therapeutic agents.[1] (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a key chiral building block, serving as a critical intermediate in the synthesis of novel pharmaceuticals, including modulators for treating metabolic and feeding disorders.[2][] Its specific stereochemistry—the (R) configuration at the C4 position—is paramount, as enantiomers often exhibit vastly different pharmacological and toxicological profiles. Therefore, a rigorous and multi-faceted approach to its structure elucidation is not merely an academic exercise but a fundamental requirement for ensuring the safety, efficacy, and reproducibility of the final active pharmaceutical ingredient (API).

This guide provides a comprehensive, field-proven framework for the complete structural and stereochemical assignment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. Moving beyond a simple recitation of techniques, we will explore the causality behind each analytical choice, presenting a self-validating system of protocols designed for researchers, chemists, and quality control professionals.

Foundational Analysis: Confirming Molecular Identity

The first step in any structure elucidation workflow is to confirm the molecule's fundamental properties: its mass and the functional groups it contains. This is achieved through a combination of Mass Spectrometry and Infrared Spectroscopy.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Expertise & Rationale: Mass spectrometry provides the most direct evidence of a molecule's elemental composition and molecular weight. For a small, polar molecule like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a soft ionization technique such as Electrospray Ionization (ESI) is ideal.[4] ESI minimizes fragmentation, ensuring the prominent observation of the molecular ion, which is crucial for calculating the elemental formula. High-Resolution Mass Spectrometry (HRMS) is non-negotiable here, as it provides the necessary mass accuracy to distinguish between isobaric compounds (molecules with the same nominal mass but different elemental formulas).

Trustworthiness & Expected Data: The molecular formula for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is C₅H₉NO₂. The expected monoisotopic mass is 115.0633 g/mol . Using ESI in positive ion mode, we anticipate observing the protonated molecule [M+H]⁺ at m/z 116.0706. The high-resolution data should confirm this mass to within 5 ppm, providing strong confidence in the elemental composition.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent like methanol or acetonitrile.[1]

• Instrumentation: Utilize an ESI source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the spectrum in positive ion mode over a mass range of m/z 50-500. Optimize source parameters such as spray voltage and capillary temperature for maximal signal intensity of the ion of interest.[1]

• Data Analysis: Identify the [M+H]⁺ ion and use the instrument's software to calculate the elemental composition based on the accurate mass measurement. Verify that the isotopic pattern matches the theoretical pattern for C₅H₉NO₂.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Expertise & Rationale: FTIR spectroscopy is an indispensable, rapid technique for identifying the key functional groups within a molecule. For our target, we are looking for definitive evidence of the alcohol (-OH), the secondary amide (lactam, -NH), and the carbonyl (C=O) functionalities. The presence and characteristics of these bands provide a quick and reliable confirmation of the gross molecular architecture.

Trustworthiness & Expected Data: The FTIR spectrum serves as a unique fingerprint. The key is not just the presence of peaks, but their positions and shapes. The broadness of the -OH and -NH stretches, for instance, is indicative of hydrogen bonding, a key intermolecular interaction in the solid or neat state of this molecule.

Data Presentation: Expected FTIR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Appearance
Alcohol	O-H Stretch	~3350	Strong, Broad
Lactam	N-H Stretch	~3200	Moderate, Broad
Alkane	C-H Stretch	2850-2960	Moderate
Lactam	C=O Stretch	~1680	Strong, Sharp
Alcohol	C-O Stretch	~1050	Strong

These values are typical and can shift based on the sample state (solid, liquid, solution) and intermolecular interactions.[5][6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond). No special preparation is required.

• Background Scan: With the clean ATR crystal, run a background scan to account for atmospheric CO₂ and H₂O.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal, and acquire the sample spectrum. A typical scan range is 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[1]

• Data Analysis: Process the spectrum (background subtraction, ATR correction if necessary) and identify the characteristic absorption bands corresponding to the expected functional groups.

Definitive Structural Connectivity: The Power of Nuclear Magnetic Resonance (NMR)

While MS and FTIR confirm the pieces are present, NMR spectroscopy puts the puzzle together, revealing the precise atomic connectivity. For a complete and unambiguous assignment, a suite of 1D and 2D NMR experiments is required.[8]

Expertise & Rationale:

• ¹H NMR provides information about the number of different proton environments, their electronic surroundings (chemical shift), neighboring protons (splitting/multiplicity), and their relative numbers (integration).

• ¹³C NMR reveals the number of unique carbon environments.

• 2D NMR experiments (COSY, HSQC, HMBC) are the cornerstone of modern structure elucidation. They create a correlation map, removing all ambiguity in assigning which proton is attached to which carbon and how the different fragments of the molecule are connected.

Visualization: The 2D NMR Strategy

Trustworthiness & Expected Data: The combination of these NMR experiments provides a self-validating dataset. For instance, a proton signal assigned to the hydroxymethyl group (-CH₂OH) via its chemical shift in the ¹H spectrum must show a correlation to a carbon signal in the alcohol region (~60-65 ppm) of the ¹³C spectrum via HSQC. This cross-peak validates both assignments.

Data Presentation: Predicted NMR Data (in DMSO-d₆)

Atom Position	¹H Shift (ppm), Mult.	¹³C Shift (ppm)	Key HMBC Correlations (¹H → ¹³C)
C2 (C=O)	-	~175	H3, H5
C3	~2.2 (dd), ~2.0 (dd)	~35	C2, C4, C5
C4	~2.5 (m)	~40	C2, C3, C5, C(CH₂OH)
C5	~3.3 (dd), ~3.1 (dd)	~50	C2, C3, C4
-CH₂OH	~3.4 (m)	~62	C4
-NH-	~7.5 (s)	-	C2, C5
-OH	~4.6 (t)	-	C(CH₂OH)

Note: Chemical shifts are predictive and can vary. Multiplicities (e.g., dd = doublet of doublets, m = multiplet, s = singlet, t = triplet) are based on expected coupling.

Experimental Protocol: Comprehensive NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. DMSO-d₆ is often preferred as it allows for the observation of exchangeable protons (-OH, -NH).

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

• 1D Spectra Acquisition:

  • Acquire a standard ¹H spectrum.

  • Acquire a broadband proton-decoupled ¹³C spectrum.

• 2D Spectra Acquisition:

  • COSY: Acquire a gradient-selected COSY spectrum to establish ¹H-¹H coupling networks.

  • HSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC spectrum to correlate protons with their directly attached carbons.

  • HMBC: Acquire a gradient-selected HMBC spectrum, optimizing the long-range coupling delay for ~8 Hz to observe 2- and 3-bond correlations.

• Data Analysis: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Integrate the data from all experiments to build the molecular structure fragment by fragment, using the HMBC correlations to link the pieces together.

Absolute Stereochemistry: The Chiral Challenge

Confirming the molecular structure is only half the battle; verifying the absolute configuration at the C4 chiral center is essential.

Optical Rotation: The Foundational Chiroptical Method

Expertise & Rationale: Optical rotation measures the extent to which a chiral molecule rotates the plane of polarized light.[9] It is a fundamental property of an enantiomer. While it cannot determine the absolute configuration from first principles, it provides a straightforward method to verify the identity of an enantiomer if a literature value for a pure sample exists. A positive sign (+) indicates dextrorotatory, while a negative sign (-) indicates levorotatory.

Trustworthiness & Expected Data: The measured specific rotation [α]D for the synthesized sample should be compared directly with a trusted literature value for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. The magnitude should be similar, and the sign must match. Any significant deviation in magnitude could indicate the presence of the opposite enantiomer as an impurity (i.e., low enantiomeric excess).[10]

Experimental Protocol: Polarimetry

• Sample Preparation: Prepare a solution of the compound of known concentration (c, in g/mL) in a specified solvent (e.g., methanol).

• Instrumentation: Use a polarimeter with a sodium lamp (D-line, 589 nm).

• Measurement: Calibrate the instrument with the pure solvent. Fill a sample cell of known path length (l, in dm) with the solution and measure the observed rotation (α).

• Calculation: Calculate the specific rotation using the formula: [α]D = α / (l * c). Report the temperature and solvent used.

X-ray Crystallography: The Unambiguous Gold Standard

Expertise & Rationale: When a single, high-quality crystal can be grown, single-crystal X-ray diffraction provides the most definitive and unambiguous determination of both the molecular structure and the absolute stereochemistry.[11][12] By measuring the anomalous dispersion of the X-rays, the absolute configuration can be determined without reference to any other standard.[13]

Trustworthiness & Expected Data: The analysis yields a 3D model of the molecule in the crystal lattice, providing precise bond lengths, bond angles, and torsional angles. The absolute configuration is typically confirmed by the Flack parameter, which should refine to a value close to zero for the correct enantiomer.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion). Methanol is a common solvent for obtaining crystals of such compounds.[14]

• Data Collection: Mount a suitable crystal on a goniometer head and place it in the X-ray beam of a diffractometer. Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution & Refinement: Process the diffraction data and solve the structure using direct methods or other algorithms. Refine the structural model against the experimental data.

• Absolute Structure Determination: During the final stages of refinement, determine the absolute configuration using the anomalous scattering data (e.g., by calculating the Flack parameter).

Integrated Workflow and Conclusion

The structure elucidation of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a systematic process where each analytical technique provides a crucial piece of the puzzle. The workflow begins with broad-stroke methods to confirm mass and functional groups, proceeds to the intricate mapping of atomic connectivity via NMR, and culminates in the definitive assignment of stereochemistry.

Visualization: Overall Structure Elucidation Workflow

By judiciously applying this integrated suite of modern analytical techniques, a researcher can move from a vial of white powder to a fully validated, three-dimensional structure with complete confidence. This analytical rigor underpins the successful translation of chiral intermediates like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from the research laboratory to life-saving therapeutics.

References

• Carl ROTH. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Retrieved January 19, 2026, from [Link]

• Sharifah Nurin Zafirah, Noor Hidayah Pungot and Zurina Shaameri. (n.d.). A short synthesis of 4-Hydroxypyrrolidine-2-One from Tetramic Acid Intermediates. UiTM Institutional Repository. Retrieved January 19, 2026, from [Link]

• Human Metabolome Database. (2006, May 22). Showing metabocard for 2-Pyrrolidinone (HMDB0002039). Retrieved January 19, 2026, from [Link]

• Gil, M., Núñez, J. L., Palafox, M. A., & Iza, N. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278–294.

• PubChem. (n.d.). (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. Retrieved January 19, 2026, from [Link]

• ACS Publications. (n.d.). Synthesis of (R)-4-hydroxy-4-phenylbutan-2-one with solvent-free N-PEG-(L)-prolinamide. Retrieved January 19, 2026, from [Link]

• ACS Publications. (2026, January 15). Development of Axially Chiral Phosphoramidite Ligands and Their Application in Pd-Catalyzed Asymmetric Synthesis of Spiro-Pyrazolone–Pyrrolidinones via [2 + 3] Cycloaddition. Organic Letters. Retrieved January 19, 2026, from [Link]

• PubMed. (n.d.). FTIR study of five complex beta-lactam molecules. Retrieved January 19, 2026, from [Link]

• ResearchGate. (n.d.). Powder X-ray diffraction pattern of (1). Retrieved January 19, 2026, from [Link]

• National Institutes of Health. (n.d.). Absolute Configuration of Small Molecules by Co‐Crystallization. PMC. Retrieved January 19, 2026, from [Link]

• PubMed. (n.d.). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. Retrieved January 19, 2026, from [Link]

• (n.d.). 6 Chirooptical Methods. Retrieved January 19, 2026, from [Link]

• ACS Publications. (2024, August 8). Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters. Retrieved January 19, 2026, from [Link]

• YouTube. (2023, February 25). FTIR-18 || IR spectra of Alcohols & phenols | Diff b/w Pri, sec & Ter alcohols. Retrieved January 19, 2026, from [Link]

• mediaTUM. (2023, March 10). Linear and Nonlinear Chiroptical Spectroscopy with the Aim of Asymmetric Heterogeneous Catalysis. Retrieved January 19, 2026, from [Link]

• ResearchGate. (n.d.). Strategies for structure elucidation of small molecules using gas chromatography-mass spectrometric data. Retrieved January 19, 2026, from [Link]

• (n.d.). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. Retrieved January 19, 2026, from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000725). Retrieved January 19, 2026, from [Link]

• MDPI. (n.d.). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Retrieved January 19, 2026, from [Link]

• National Institutes of Health. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. PMC. Retrieved January 19, 2026, from [Link]

• Chemistry LibreTexts. (2021, July 31). 19.4: Enantiomeric Purity. Retrieved January 19, 2026, from [Link]

• PubChem. (n.d.). CID 160765293 | C10H18N2O4. Retrieved January 19, 2026, from [Link]

• West Virginia University. (2020, April 20). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of eme. Retrieved January 19, 2026, from [Link]

• American Chemical Society. (2026, January 6). (±)-Talaroindolenes A and B: Spiro-Ergot Alkaloid Enantiomers with a 5/6/6/6/5/5 Hexacyclic System and Cardioprotective Activity from Talaromyces sp. TJ403-AL05. Retrieved January 19, 2026, from [Link]

• Spectroscopy Online. (2017, April 1). Alcohols—The Rest of the Story. Retrieved January 19, 2026, from [Link]

• Master Organic Chemistry. (2017, February 24). Optical Purity and Enantiomeric Excess. Retrieved January 19, 2026, from [Link]

• Fiehn Lab. (n.d.). Structure Elucidation of Small Molecules. Retrieved January 19, 2026, from [Link]

• MDPI. (n.d.). Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one). Retrieved January 19, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Retrieved January 19, 2026, from [Link]

• Human Metabolome Database. (n.d.). [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0000725). Retrieved January 19, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(hydroxymethyl)pyrrolidin-2-one | 64320-89-4 [chemicalbook.com]
• 4. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. FTIR study of five complex beta-lactam molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Fiehn Lab - Structure Elucidation [fiehnlab.ucdavis.edu]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]

An In-depth Technical Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: A Chiral Keystone for Advanced Pharmaceutical Synthesis

This guide provides an in-depth technical overview of (4R)-4-(hydroxymethyl)pyrrolidin-2-one, a pivotal chiral building block in modern drug discovery and development. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond simple data recitation to explore the underlying scientific principles, causality in experimental design, and the practical application of this versatile molecule. We will delve into its synthesis, purification, and analytical characterization, culminating in its strategic use in the synthesis of complex pharmaceutical agents.

Core Molecular Profile and Physicochemical Properties

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a functionalized lactam possessing a single, defined stereocenter at the C4 position. This stereochemical integrity is the cornerstone of its value, allowing for the construction of enantiomerically pure target molecules, which is often critical for therapeutic efficacy and safety.[1]

The fundamental properties of this compound are summarized below. These values form the baseline for its handling, reaction setup, and analytical assessment.

Property	Value	Source(s)
Molecular Formula	C₅H₉NO₂	[1][2]
Molecular Weight	115.13 g/mol	[2]
CAS Number	1165450-70-3	[3][2]
Synonym	(R)-4-(hydroxymethyl)pyrrolidin-2-one	[3][2]
Physical Form	Solid	[4][5][6]
Predicted Boiling Point	346.0 ± 15.0 °C	[2]
InChI Key	KTOFYLXSANIPND-SCSAIBSYSA-N	[3]

Strategic Importance in Medicinal Chemistry

The pyrrolidinone scaffold is a privileged structure in medicinal chemistry, prized for its ability to present substituents in a well-defined three-dimensional orientation.[5] The non-planar, puckered nature of the five-membered ring allows for efficient exploration of pharmacophore space, enhancing interactions with biological targets like enzymes and receptors.[5]

The specific utility of the (4R)-4-(hydroxymethyl)pyrrolidin-2-one isomer lies in two key features:

• Defined Stereochemistry : It provides a ready-made chiral center, circumventing the need for challenging asymmetric syntheses or costly chiral resolutions at later stages of a synthetic sequence.[7]

• Orthogonal Functionality : It possesses three distinct functional groups—a secondary amine (within the lactam), a carbonyl group, and a primary hydroxyl group. These groups have different reactivities, allowing for selective chemical modifications. The hydroxyl group can be further functionalized or used as a handle for derivatization, while the lactam nitrogen can be alkylated to introduce diverse side chains.

This combination makes it a critical intermediate in the synthesis of a range of therapeutics, including agents for central nervous system (CNS) disorders and metabolic diseases.

Enantioselective Synthesis: A Protocol Grounded in Precursor Control

The synthesis of enantiomerically pure (4R)-4-(hydroxymethyl)pyrrolidin-2-one relies on a foundational principle of asymmetric synthesis: the transfer of chirality from a readily available starting material. The most direct and reliable method is the intramolecular cyclization of a chiral amino acid derivative.

The causality is straightforward: the stereocenter in the acyclic precursor directly dictates the stereocenter in the final cyclized product. The following protocol is adapted from established methods for the synthesis of 4-hydroxy-2-pyrrolidinones.[8]

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of the target compound from its chiral precursor.

Detailed Experimental Protocol: Synthesis

• Reactor Setup : A clean, dry, round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation : Ethyl (R)-4-amino-3-hydroxybutyrate (1.0 eq) is dissolved in anhydrous methanol (approx. 15 mL per gram of starting material).

  • Expertise & Experience : Methanol is chosen as the solvent because it is polar enough to dissolve the starting material and is compatible with the sodium methoxide base. Anhydrous conditions are critical to prevent hydrolysis of the ester and quenching of the base.

• Reaction Initiation : A catalytic amount of a 25-30% solution of sodium methoxide in methanol (approx. 0.02 eq) is added dropwise to the stirred solution at room temperature.

  • Trustworthiness : The reaction is catalytic because the methoxide anion that is consumed in the initial deprotonation of the amine is regenerated upon the final ring closure and elimination of ethanol. Monitoring the reaction by Thin Layer Chromatography (TLC) provides a self-validating checkpoint for completion.

• Reaction Monitoring : The mixture is stirred at room temperature for approximately 2-4 hours. The progress is monitored by TLC, observing the consumption of the starting material.

• Workup and Isolation : Upon completion, the methanol is removed under reduced pressure using a rotary evaporator. This yields the crude solid product. The crude material is then carried forward to the purification stage without further workup.

Purification: Achieving High Optical Purity via Recrystallization

For applications in pharmaceutical synthesis, not only chemical purity but also optical purity is paramount. Recrystallization is a powerful and cost-effective method to enhance both.[8]

The principle of this purification relies on the slight differences in solubility between the desired enantiomer and any remaining impurities (including the opposite enantiomer, if present) in a chosen solvent system. The desired compound should be highly soluble at an elevated temperature and sparingly soluble at a low temperature.[8]

Detailed Experimental Protocol: Purification

• Solvent Selection : The crude solid (4R)-4-(hydroxymethyl)pyrrolidin-2-one (1.5 g) is placed in a flask. Ethanol (10 mL) is added.

  • Expertise & Experience : Ethanol is an excellent choice for this class of polar, hydrogen-bond-donating molecules. It provides the necessary solubility differential. Alcohols and nitriles are generally effective solvents for this purification.[8]

• Dissolution : The mixture is heated (e.g., in a water bath) with stirring until all the solid dissolves completely.

• Crystallization : The solution is allowed to cool slowly to room temperature, and then further cooled in an ice bath or refrigerator (0-4 °C) for several hours to induce crystallization.

  • Trustworthiness : Slow cooling is crucial. It allows for the formation of a well-ordered crystal lattice, which preferentially incorporates the major enantiomer and excludes impurities. This process is self-validating; the formation of well-defined crystals is a physical indicator of successful purification.

• Isolation : The precipitated crystals are collected by vacuum filtration, washed with a small amount of cold ethanol, and then dried under vacuum.

• Purity Assessment : The yield, melting point, and, most importantly, the optical purity of the recrystallized product are determined. This protocol has been shown to improve optical purity from ~80% enantiomeric excess (ee) to >99% ee.[8]

Analytical Characterization: A Multi-Technique Approach

Confirming the identity, chemical purity, and enantiomeric purity of the final product is a non-negotiable step. A combination of spectroscopic and chromatographic techniques provides a comprehensive and self-validating analytical package.

Diagram: Analytical Validation Workflow

Caption: A typical workflow for the complete analytical validation of the final product.

Structural Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the covalent structure of the molecule.

  • ¹H NMR : Will show distinct signals for the CH₂, CH, and OH protons. The chemical shifts and coupling patterns confirm the connectivity.

  • ¹³C NMR : Will show five distinct carbon signals, including a characteristic signal for the carbonyl carbon (~175-180 ppm) and the hydroxymethyl carbon (~60-65 ppm).

• Mass Spectrometry (MS) : Typically using electrospray ionization (ESI), MS is used to confirm the molecular weight. The analysis should show a prominent ion corresponding to [M+H]⁺ at m/z 116.1 or [M+Na]⁺ at m/z 138.1.

Purity Determination

• High-Performance Liquid Chromatography (HPLC) : A standard reverse-phase HPLC method (e.g., using a C18 column) is employed to determine the chemical purity, which should typically be >98%.

• Chiral HPLC : This is the critical test for optical purity.

  • Protocol Standard : Analysis is performed using a specialized chiral stationary phase. A column such as CHIRALPAK® AD is effective for separating the enantiomers of 4-hydroxy-2-pyrrolidinone.[8] The mobile phase is typically a mixture of hexane and ethanol. The result is reported as enantiomeric excess (% ee), which should be >99% for use in pharmaceutical synthesis.

Application in API Synthesis: The Brivaracetam Case Study

The true value of (4R)-4-(hydroxymethyl)pyrrolidin-2-one is realized when it is incorporated into a high-value active pharmaceutical ingredient (API). While many synthetic routes to the antiepileptic drug Brivaracetam start with the analogous (R)-4-propylpyrrolidin-2-one, the core chemical transformation is directly applicable and showcases the strategic role of our title compound.[1][2]

The key step is the N-alkylation of the pyrrolidinone ring. The nitrogen atom, after deprotonation by a strong base, acts as a nucleophile to attack an electrophilic side chain. This reaction attaches the rest of the pharmacophore to the chiral core.

Diagram: Representative Synthetic Application

Caption: Logical workflow for elaborating the chiral pyrrolidinone core into a final API.

This synthetic strategy highlights the "building block" nature of the compound. The stereocenter is set from the beginning and is carried through the synthesis, ensuring the final API has the correct and necessary stereochemistry for its biological function, in this case, high-affinity binding to the synaptic vesicle protein 2A (SV2A).[1]

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is more than a simple chemical reagent; it is a strategic tool for the efficient and stereocontrolled synthesis of complex molecules. Its value is derived from its inherent chirality and versatile functionality. By understanding the scientific principles behind its synthesis, purification, and analysis, researchers can confidently and reliably employ this key intermediate to accelerate the development of next-generation pharmaceuticals. The self-validating nature of the described protocols, from catalytic cyclization to purification by crystallization, ensures a robust and scalable pathway to a high-purity, high-value chiral building block.

References

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3. Chemsrc.

• Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions. National Institutes of Health (NIH).

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | 1165450-70-3. ChemicalBook.

• 4-(Hydroxymethyl)-2-pyrrolidinone | CymitQuimica. CymitQuimica.

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.

• CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone. BOC Sciences.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.

• (S)-(-)-4-Hydroxy-2-pyrrolidinone. LGC Standards.

• Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma. Medium.

• CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone. BOC Sciences.

• Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. ACS Publications.

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH.

• Method of purifying 4-hydroxy-2-pyrrolidione. Google Patents.

Sources

• 1. Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis - chemicalbook [chemicalbook.com]
• 4. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. researchgate.net [researchgate.net]
• 8. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]

A Comprehensive Spectroscopic and Methodological Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

This technical guide provides an in-depth analysis of the spectroscopic properties of (4R)-4-(hydroxymethyl)pyrrolidin-2-one, a chiral building block of significant interest in pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals, offering not just raw data, but a foundational understanding of the principles behind the data acquisition and interpretation, ensuring scientific rigor and reproducibility.

Introduction

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one (CAS No. 1165450-70-3) is a valuable chiral intermediate. Its stereodefined structure, containing both a lactam and a primary alcohol, makes it a versatile synthon for a variety of complex molecular targets. Accurate and comprehensive spectroscopic characterization is paramount to confirm its identity, purity, and stereochemical integrity. This guide will delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data that define this molecule.

Chemical Structure and Key Features

The structure of (4R)-4-(hydroxymethyl)pyrrolidin-2-one presents several key features that are readily identifiable by spectroscopic methods. The chiral center at the C4 position is a critical determinant of its biological activity in downstream applications. The lactam ring provides characteristic amide signals, while the hydroxymethyl group offers distinct proton and carbon environments.

Caption: Chemical structure of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For (4R)-4-(hydroxymethyl)pyrrolidin-2-one, both ¹H and ¹³C NMR provide a detailed picture of the molecular framework.

Predicted ¹H NMR Data

The following table outlines the predicted ¹H NMR chemical shifts for (4R)-4-(hydroxymethyl)pyrrolidin-2-one. These predictions are based on established chemical shift ranges for similar functional groups and substitution patterns.[1][2]

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Notes
H-N (Amide)	7.5 - 8.5	broad singlet	1H	The chemical shift of the amide proton can be highly dependent on the solvent and concentration.
H-5a, H-5b	3.2 - 3.4	multiplet	2H	Diastereotopic protons adjacent to the nitrogen atom.
H-3a, H-3b	2.0 - 2.4	multiplet	2H	Diastereotopic protons adjacent to the carbonyl group.
H-4	2.3 - 2.6	multiplet	1H	Methine proton at the chiral center.
CH₂OH	3.5 - 3.7	doublet of doublets	2H	Protons of the hydroxymethyl group.
OH	Variable	broad singlet	1H	The chemical shift is highly variable and depends on solvent, concentration, and temperature.

Predicted ¹³C NMR Data

The predicted ¹³C NMR chemical shifts are summarized below, providing insight into the carbon skeleton of the molecule.[3][4][5]

Carbon	Predicted Chemical Shift (ppm)	Notes
C=O (Amide)	175 - 180	Carbonyl carbon of the lactam.
CH₂OH	60 - 65	Carbon of the hydroxymethyl group.
C-5	45 - 50	Carbon adjacent to the nitrogen.
C-3	35 - 40	Carbon adjacent to the carbonyl group.
C-4	30 - 35	Methine carbon at the chiral center.

Experimental Protocol for NMR Spectroscopy

The acquisition of high-quality NMR spectra is contingent on a well-defined experimental protocol.

Caption: Workflow for obtaining an FT-IR spectrum using the thin film method.

Trustworthiness of the Protocol: This method is self-validating as the characteristic peaks of the solvent, if any remains, can be identified and accounted for. A properly acquired background spectrum of the clean KBr plate and the ambient atmosphere is crucial for obtaining a clean sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its structure.

Predicted Mass Spectrometry Data

• Molecular Formula: C₅H₉NO₂

• Molecular Weight: 115.13 g/mol

• Ionization Mode: Electrospray Ionization (ESI) is the preferred method for this polar molecule. [6][7][8][9]* Expected Ions:

  • [M+H]⁺: m/z 116.0706

  • [M+Na]⁺: m/z 138.0525

• Potential Fragmentation Pathways: Fragmentation is expected to occur via loss of water from the hydroxymethyl group, or cleavage of the lactam ring. [10][11][12]

Experimental Protocol for Mass Spectrometry

Sources

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. compoundchem.com [compoundchem.com]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Helpful Info | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. youtube.com [youtube.com]
• 11. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]

Discovery and background of chiral pyrrolidinones

An In-depth Technical Guide to the Discovery and Background of Chiral Pyrrolidinones

Abstract

The pyrrolidinone scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous natural products and blockbuster pharmaceuticals.[1][2] Its significance is profoundly amplified by the element of chirality, where the specific three-dimensional arrangement of atoms can dictate the biological activity, efficacy, and safety of a drug molecule.[3] This guide provides an in-depth exploration of the discovery and background of chiral pyrrolidinones, designed for researchers, scientists, and drug development professionals. We will traverse the historical context, delve into the foundational synthetic strategies that unlock stereochemical control, and examine the mechanistic underpinnings of these transformations. Through detailed protocols, comparative data, and workflow visualizations, this document serves as a technical resource for harnessing the power of this privileged heterocyclic scaffold.

The Pyrrolidinone Scaffold: A Privileged Motif in Chemical Biology

The five-membered nitrogen-containing heterocycle, known as pyrrolidine or tetrahydropyrrole, is a recurring structural motif in a vast array of biologically active molecules.[2][4] Its saturated, non-planar structure provides an ideal three-dimensional framework for orienting substituents in precise vectors to interact with biological targets like enzymes and receptors.[3] This structural complexity is a key attribute that enhances druggability by influencing properties such as solubility and lipophilicity.

The introduction of a carbonyl group into the ring gives rise to the pyrrolidinone (or γ-lactam) core. This feature adds a polar, hydrogen-bond accepting group, further enhancing its ability to engage in specific molecular interactions. The true pharmacological power of the pyrrolidinone scaffold, however, is realized through stereochemistry. With the potential for multiple stereogenic centers, a single molecular formula can exist as numerous stereoisomers, each with a potentially unique biological profile.[3] This makes the development of robust, stereoselective synthetic methods not just an academic challenge, but a critical necessity for the pharmaceutical industry.

Many well-known drugs feature a pyrrolidinone ring, including the nootropic agent Aniracetam, the antibacterial Clindamycin, and the antihypertensive Enalapril, underscoring the scaffold's therapeutic versatility.[1][2]

Foundational Approaches to Chirality: From Nature's Blueprint to Catalytic Design

The synthesis of enantiomerically pure pyrrolidinones has evolved significantly over the decades. The primary strategies can be broadly categorized into two main paradigms: utilization of the "chiral pool" and the development of de novo asymmetric catalytic methods.

Caption: High-level overview of the primary synthetic routes to chiral pyrrolidinones.

Chiral Pool Synthesis: The Natural Advantage

The most direct and often cost-effective route to chiral molecules involves using starting materials that are already enantiomerically pure. Nature provides a rich inventory of such compounds.

Causality Behind the Choice: L-glutamic acid is an inexpensive, abundant amino acid that serves as a premier starting material for (5S)-5-hydroxy-2-pyrrolidone. Its inherent stereocenter and carboxylic acid functionalities provide a pre-packaged blueprint for the target molecule, eliminating the need for a resolution step or a complex asymmetric catalyst. The initial cyclization to pyroglutamic acid is a thermodynamically favorable process, followed by a diastereoselective reduction of the C5-carboxylic acid, which is directed by the existing stereocenter.

Detailed Protocol: Synthesis of (5S)-5-(hydroxymethyl)pyrrolidin-2-one from L-Pyroglutamic Acid[5]

• Esterification: To a solution of L-pyroglutamic acid (10.0 g, 77.4 mmol) in 150 mL of absolute ethanol (EtOH), slowly add thionyl chloride (SOCl₂) (6.7 mL, 92.9 mmol) at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. Remove the solvent under reduced pressure to yield ethyl L-pyroglutamate.

• Reduction: Dissolve the crude ethyl L-pyroglutamate in 100 mL of anhydrous tetrahydrofuran (THF) and cool to 0 °C. Add sodium borohydride (NaBH₄) (4.4 g, 116.1 mmol) portion-wise. Following the addition, add a solution of calcium chloride (CaCl₂) (6.4 g, 57.8 mmol) in 50 mL of EtOH dropwise over 1 hour.

• Workup: Stir the reaction mixture at room temperature for 6 hours. Quench the reaction by the slow addition of 1N HCl until the pH is ~7. Filter the resulting precipitate and wash with EtOH. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude oil via silica gel column chromatography (using a gradient of dichloromethane/methanol) to afford (5S)-5-(hydroxymethyl)pyrrolidin-2-one as a white solid.

The Dawn of Asymmetric Catalysis in Pyrrolidinone Synthesis

While the chiral pool is effective, it limits the accessible stereoisomers and substitution patterns. Asymmetric catalysis offers a more flexible and powerful paradigm, creating chirality from achiral or racemic starting materials using a small amount of a chiral catalyst.

Catalytic Asymmetric Hydrogenation

Asymmetric hydrogenation is a cornerstone of industrial chiral synthesis.[6] The enantioselective reduction of pyrrole precursors offers a direct route to the chiral pyrrolidinone core.

Expertise in Action: The choice of a trans-chelating chiral bisphosphine ligand like PhTRAP in combination with a ruthenium precursor is critical.[7] This ligand geometry creates a well-defined, rigid chiral pocket around the metal center. The substrate, a 2,3,5-trisubstituted pyrrole, coordinates to the ruthenium. The steric and electronic properties of the ligand dictate the facial selectivity of hydrogen delivery to the prochiral double bonds of the pyrrole ring, leading to high enantiomeric excess. The reaction proceeds stepwise, with the less hindered double bond being reduced first. The creation of the key stereocenter often occurs during the hydrogenation of the resulting enamide intermediate.[7]

Catalyst System	Ligand	Substrate Type	Yield (%)	ee (%)	Reference
[Ru(η³-methallyl)₂(cod)]/PhTRAP	(S,S)-(R,R)-PhTRAP	Methyl pyrrole-2-carboxylate	92	79	[7]
[Ru(η³-methallyl)₂(cod)]/PhTRAP	(S,S)-(R,R)-PhTRAP	N-Boc-2,5-disubstituted pyrrole	>95	93-99.7	[7]
Rhodium / BridgePhos	BridgePhos	3-Benzoylaminocoumarins	up to 98	up to 99.7	[6]

Palladium-Catalyzed Asymmetric [3+2] Cycloaddition

1,3-dipolar cycloadditions are powerful reactions for constructing five-membered rings.[8] Rendering this process asymmetric using chiral palladium catalysts provides an elegant entry into highly functionalized chiral pyrrolidines and pyrrolidinones.[9][10]

Mechanistic Insight: The reaction involves the generation of a 1,3-dipole precursor, such as a vinyloxazolidine-2,4-dione, which coordinates to a chiral palladium(0) complex.[9][11] This complex then undergoes oxidative addition to form a zwitterionic π-allyl palladium intermediate. The chiral ligand, often a phosphoramidite, controls the spatial orientation of this intermediate. The dipolarophile (e.g., an α,β-unsaturated pyrazolone) then approaches this chiral complex, and the subsequent cyclization is directed by the ligand's steric and electronic environment, leading to the formation of one enantiomer of the spiro-pyrazolone-pyrrolidinone product with high diastereoselectivity and enantioselectivity.[9][11]

Caption: Simplified catalytic cycle for Pd-catalyzed asymmetric [3+2] cycloaddition.

Detailed Protocol: Pd-Catalyzed Asymmetric [2+3] Cycloaddition[9][11]

• Catalyst Preparation: In a flame-dried Schlenk tube under an argon atmosphere, add [Pd(allyl)Cl]₂ (2.0 mg, 0.005 mmol) and the axially chiral phosphoramidite ligand (0.011 mmol). Add 1.0 mL of anhydrous dichloromethane (DCM). Stir the mixture at room temperature for 20 minutes.

• Reaction Assembly: To the catalyst solution, add the α,β-unsaturated pyrazolone (0.2 mmol) and the vinyloxazolidine-2,4-dione (0.24 mmol).

• Execution: Stir the reaction mixture at the specified temperature (e.g., 30 °C) for the required time (e.g., 24 hours), monitoring by TLC.

• Purification: Upon completion, concentrate the reaction mixture directly onto silica gel. Purify by flash column chromatography (e.g., using a petroleum ether/ethyl acetate eluent) to yield the chiral spiro-pyrazolone-pyrrolidinone product. A gram-scale synthesis has been demonstrated to proceed with 71% yield and 96% ee.[11]

Enantioselective C-H Amination: The Modern Frontier

A cutting-edge strategy involves the direct functionalization of C-H bonds. The enantioselective Hofmann-Löffler-Freytag (HLF) reaction is a powerful example, enabling the conversion of simple ketones into enantioenriched pyrrolidines via a radical relay mechanism.[12][13]

Trustworthiness Through Mechanism: This transformation is a self-validating system rooted in a well-understood radical process. The reaction begins with an oxime precursor, which is reduced by a chiral copper catalyst to generate an iminyl radical.[12] This radical undergoes a regioselective 1,5-hydrogen atom transfer (HAT) from a remote C-H bond, creating a new carbon-centered radical. The key to the asymmetry is the capture of this alkyl radical by the chiral copper complex to form a transient organocopper(III) species. A highly stereoselective reductive elimination then forges the C-N bond, yielding the enantioenriched pyrroline product, which can be readily reduced to the corresponding chiral pyrrolidinone.[12][13] The success of the reaction relies on the chiral catalyst outcompeting the racemic background reaction pathway.[12]

Conclusion and Future Outlook

The journey from the initial recognition of the pyrrolidinone scaffold in natural products to the development of sophisticated asymmetric catalytic systems has been a testament to the ingenuity of chemical synthesis. Chiral pool strategies remain a robust and economical choice for specific targets, while asymmetric catalysis provides unparalleled flexibility and access to novel chemical space. Modern methods like enantioselective C-H functionalization are pushing the boundaries of efficiency, allowing for the construction of complex chiral molecules from simple, readily available precursors.[12]

For professionals in drug development, a deep understanding of these synthetic routes is paramount. The choice of synthesis can impact scalability, cost of goods, and the ability to generate diverse libraries for structure-activity relationship (SAR) studies. As the demand for enantiomerically pure pharmaceuticals continues to grow, the development of even more efficient, selective, and sustainable methods for constructing chiral pyrrolidinones will remain a vibrant and essential area of research.

References

• Vertex AI Search. Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma.
• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14.
• Gualandi, A., et al. (N/A). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PMC - NIH.
• Laohapaisan, A., et al. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Chem Catalysis.
• Yi, Z., et al. (2026). Development of Axially Chiral Phosphoramidite Ligands and Their Application in Pd-Catalyzed Asymmetric Synthesis of Spiro-Pyrazolone−Pyrrolidinones via [2 + 3] Cycloaddition. Organic Letters.
• Petri, G. L., et al. (N/A). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• Yi, Z., et al. (N/A). Development of Axially Chiral Phosphoramidite Ligands and Their Application in Pd-Catalyzed Asymmetric Synthesis of Spiro-Pyrazolone–Pyrrolidinones via [2 + 3] Cycloaddition. ACS Publications.
• Petralia, S., et al. (N/A). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central.
• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Organic Chemistry Portal.
• Yi, Z., et al. (2026). Development of Axially Chiral Phosphoramidite Ligands and Their Application in Pd-Catalyzed Asymmetric Synthesis of Spiro-Pyrazolone–Pyrrolidinones via [2 + 3] Cycloaddition. ACS Publications.
• Podyomov, G. A., et al. (N/A). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Vangala, A. S., et al. (N/A). Chiral Substituted Poly-N-vinylpyrrolidinones and Bimetallic Nanoclusters in Catalytic Asymmetric Oxidation Reactions. PMC - NIH.
• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PubMed.
• Laohapaisan, A., et al. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PubMed - NIH.
• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PMC - PubMed Central.
• Wikipedia. Pyrrolidine.
• BenchChem. (2025). Chiral Synthesis of 5-Hydroxy-2-pyrrolidone: An In-depth Technical Guide for Researchers and Drug Development Professionals.
• Organic Chemistry Portal. Pyrrolidine synthesis.
• Bhat, Z. S., & Tilve, S. G. (2020). Natural Product-Derived Chiral Pyrrolidine-2,5-diones, Their Molecular Structures and Conversion to Pharmacologically Important Skeletons. PubMed.
• Kuwano, R., et al. (N/A). Catalytic Asymmetric Hydrogenation of 2,3,5-Trisubstituted Pyrroles. ACS Publications.
• Alcudia, A., et al. (N/A). Synthesis of a New Chiral Pyrrolidine. MDPI.
• Kótai, B., et al. (N/A). Stereocontrol via Propeller Chirality in FLP-Catalyzed Asymmetric Hydrogenation. ChemRxiv.
• ACS Publications. Organic Letters Ahead of Print.
• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. (N/A). Preprints.org.

Sources

• 1. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 2. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential biological activity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

An In-Depth Technical Guide to the Potential Biological Activity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Authored by: Gemini, Senior Application Scientist

Abstract

The pyrrolidinone scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of biologically active compounds.[1][2] Its unique stereochemical and physicochemical properties, including its sp3-hybridized, non-planar structure, allow for a sophisticated exploration of chemical space, often leading to high target affinity and selectivity.[1][3] This guide focuses on a specific chiral derivative, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a molecule of significant interest due to its structural relationship to established nootropic agents and its utility as a versatile synthetic intermediate. While direct pharmacological data on this compound is nascent, this document will synthesize existing knowledge of the broader pyrrolidinone class to explore its potential biological activities, propose hypothetical mechanisms of action, and provide robust experimental frameworks for its investigation.

The Pyrrolidinone Core: A Privileged Scaffold in Drug Discovery

The five-membered lactam ring of pyrrolidinone is a recurring motif in both natural products and synthetic pharmaceuticals.[4] Its prevalence stems from several advantageous features:

• Three-Dimensionality: The non-planar nature of the ring provides a 3D framework that can be exploited for precise interactions with biological targets.[1][3]

• Stereochemical Richness: The presence of chiral centers, as in the '(4R)' designation of our topic compound, allows for the development of stereospecific drugs, which can lead to improved efficacy and reduced off-target effects.[3]

• Favorable Physicochemical Properties: The pyrrolidinone moiety can enhance aqueous solubility and act as both a hydrogen bond donor (via the N-H group) and acceptor (via the carbonyl oxygen and, if deprotonated or substituted, the nitrogen atom), facilitating interactions with protein active sites.[5]

• Synthetic Tractability: The scaffold is readily functionalized at multiple positions, allowing chemists to systematically modify its structure to optimize biological activity, a key aspect of structure-activity relationship (SAR) studies.[1][3]

These properties have led to the successful development of pyrrolidinone-containing drugs with diverse therapeutic applications, including anticonvulsant, anti-inflammatory, antimicrobial, and nootropic effects.[2][4][6]

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one: A Profile

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a specific stereoisomer belonging to this important chemical class.

Property	Value
IUPAC Name	(4R)-4-(hydroxymethyl)pyrrolidin-2-one
Synonyms	(R)-4-(hydroxymethyl)pyrrolidin-2-one
CAS Number	1165450-70-3[7][8]
Molecular Formula	C₅H₉NO₂[8]
Molecular Weight	115.13 g/mol [8]

The key structural features are the pyrrolidinone core, the chiral center at the 4-position, and the hydroxymethyl (-CH₂OH) substituent. This hydroxyl group, in particular, presents a key site for potential hydrogen bonding interactions with biological targets and serves as a handle for further chemical modification.

Potential Biological Activities and Therapeutic Applications

While this specific molecule is often cited as a synthetic intermediate[9][], its structure strongly suggests inherent biological potential, primarily in the realm of neuroscience.

Nootropic and Cognitive-Enhancing Effects

The most compelling potential application for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is as a nootropic, or "cognitive enhancer".[11][12] This hypothesis is heavily supported by its structural similarity to the racetam family of drugs, most notably Piracetam (2-(2-oxo-pyrrolidin-1-yl)-acetamide), a foundational nootropic agent used to improve memory and learning.[13]

Racetams are believed to exert their effects through various mechanisms, including:

• Modulation of neurotransmitter systems, particularly the cholinergic and glutamatergic pathways.

• Enhancement of neuronal membrane fluidity.

• Increased cerebral blood flow and oxygen utilization.

The pyrrolidinone core is indispensable for the activity of racetams. It is therefore highly probable that (4R)-4-(Hydroxymethyl)pyrrolidin-2-one could engage similar neural pathways, warranting its investigation for improving memory, focus, and overall cognitive function.[14]

Neuroprotective Properties

Many compounds with nootropic activity also exhibit neuroprotective effects, shielding neurons from damage caused by oxidative stress, excitotoxicity, and other insults.[15] The potential mechanisms for neuroprotection are multifaceted and could involve:

• Antioxidant Activity: Scavenging of reactive oxygen species (ROS) that contribute to neuronal damage in neurodegenerative diseases like Parkinson's and Alzheimer's.

• Modulation of Cell Survival Pathways: Upregulation of pro-survival signaling cascades (e.g., Akt/PI3K) and downregulation of apoptotic pathways.

Studies on other pyrrole-containing compounds have demonstrated significant neuroprotection in in vitro models of H₂O₂-induced oxidative stress, a common method for evaluating this activity.[15]

Role as a Key Synthetic Intermediate

Beyond its potential direct bioactivity, the role of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one as a building block is a critical aspect of its utility. It has been identified as an intermediate in the preparation of modulators for the Melanin-Concentrating Hormone (MCH) receptor, which are being investigated for the treatment of metabolic and feeding disorders.[9][] This demonstrates its value in constructing more complex molecules with defined pharmacological targets.

Hypothetical Mechanism of Action: A Focus on Neuroprotection

To illustrate a potential mechanism, we can hypothesize how (4R)-4-(Hydroxymethyl)pyrrolidin-2-one might confer neuroprotection against oxidative stress. The compound could potentially activate an intracellular signaling pathway, such as the Nrf2-ARE pathway, a master regulator of the cellular antioxidant response.

Caption: Hypothetical neuroprotective pathway of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Experimental Protocols for Investigation

To validate the hypothesized biological activities, a structured experimental approach is necessary. The following protocols provide a self-validating system for initial screening and characterization.

Protocol: In Vitro Neuroprotection Assay Using SH-SY5Y Cells

This protocol assesses the ability of the compound to protect neuronal cells from oxidative stress-induced death.

Objective: To determine the dose-dependent neuroprotective effect of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one against hydrogen peroxide (H₂O₂) induced toxicity in a human neuroblastoma cell line.

Materials:

• SH-SY5Y cells

• DMEM/F12 medium with 10% FBS

• (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (stock solution in DMSO)

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well plates, DMSO

Methodology:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 2.5 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[15]

• Pre-treatment: Prepare serial dilutions of the test compound (e.g., 0.1, 1, 10, 50, 100 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" group (DMSO only) and a "control" group (medium only). Incubate for 1.5-2 hours.

• Induction of Oxidative Stress: Prepare a fresh solution of H₂O₂ (e.g., 1 mM final concentration) in serum-free medium. Add the H₂O₂ solution to all wells except the "control" group. Incubate for an appropriate time (e.g., 4-6 hours, to be optimized).

• Viability Assessment (MTT Assay):

  • Remove the medium from all wells.

  • Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well and incubate for 3-4 hours at 37°C.

  • Carefully aspirate the MTT solution.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the control group. Plot a dose-response curve to determine the EC₅₀ (half-maximal effective concentration) for neuroprotection.

Caption: Workflow for the in vitro neuroprotection (MTT) assay.

Proposed In Vivo Model: Morris Water Maze

To assess cognitive-enhancing effects, a well-established behavioral model like the Morris Water Maze is recommended.

Objective: To evaluate the effect of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one on spatial learning and memory in rodents.

Brief Protocol:

• Acclimation & Handling: Acclimate animals (rats or mice) to the facility and handle them daily for a week prior to the experiment.

• Drug Administration: Administer the test compound or vehicle (e.g., saline) via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a set time before each trial (e.g., 30-60 minutes).

• Acquisition Phase (4-5 days): Place the animal in a large circular pool of opaque water containing a hidden escape platform. Record the time taken (escape latency) and path length to find the platform over several trials per day. A cognitive enhancer is expected to decrease the escape latency over successive days compared to the vehicle group.

• Probe Trial (24h after last acquisition trial): Remove the platform and allow the animal to swim for 60 seconds. Record the time spent in the target quadrant where the platform was previously located. A greater time spent in the target quadrant indicates better memory retention.

Conclusion and Future Directions

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one stands as a molecule with significant, albeit largely unexplored, biological potential. Its structural analogy to the racetam class of nootropics provides a strong rationale for its investigation as a cognitive enhancer and neuroprotective agent. Its established role as a synthetic intermediate further underscores its importance in medicinal chemistry.

Future research should prioritize:

• Comprehensive In Vitro Screening: Expanding beyond neuroprotection to assess its effects on neurotransmitter release, receptor binding (particularly cholinergic and glutamatergic receptors), and anti-inflammatory properties in glial cells.

• Systematic In Vivo Evaluation: Utilizing a battery of behavioral models to build a comprehensive profile of its effects on learning, memory, anxiety, and motor function.

• Pharmacokinetic Profiling: Determining its absorption, distribution, metabolism, and excretion (ADME) properties, including its ability to cross the blood-brain barrier.

• Derivative Synthesis: Leveraging the hydroxymethyl group to synthesize a library of derivatives to conduct SAR studies, potentially leading to compounds with enhanced potency and selectivity.

The systematic exploration of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one and its analogues could unlock a new generation of therapeutics for cognitive disorders and neurodegenerative diseases.

References

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham), 379(5):34. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFti6pY_TnzSLzqfzHe7iVkvOHjXBDfqtHN2nRBbKTObIxhE5_ejNqeqs4kYw7uhESIptKe2YZelmqpujRLJByskKX2-dYvm3s1Dcvc5dAmW3P90Z7tZ23jJHuuUFcMQ-plTY5vZsB9rylHkc=]
• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGP4-3Sb0tDxkotzQL5abgLGc07Dbj3fhSQCfNtTnMX7NzJzzYcs3KN2gf9GJO-FiKukzsyHlXtDKSKRFci61czR7jzlYpcvqeMKw_SjjoDD3-GameR5agZsSLxVKwT-AUyWxTJ]
• BenchChem. (2025). The Discovery and Isolation of Novel Pyrrolidinone Derivatives: A Technical Guide. BenchChem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtllcuaIh_9dVEhos7-wy_pTUkZU7XsURMWfzW46sbA2Dc3Mj5YG_EY9FkCaDtWIiS1HsyGCE5Co6qoe85diX3HS0XG28HMiZ6ZQp27JOL8YP72vdXiBHf8kDU4L2UoVviswkC8ZmQHRapZCDYO6FRM0fJDNGN0ddQyTrkgz_ArMwGTiVWNZZg-HvR1nh-Nxe2DQHRYGzKyFxVeUG6O_X23XCMfhLwGKTj4jPX7w==]
• PharmaBlock. Pyrrolidine Derivatives in Drug Discovery. PharmaBlock. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFvb06s8chlGy_2bJiTbiu0LZRnkJ-MxIgQ8S6onaZOTaBpow3BCYyO4BwprIqOZEJ8BfJ6RkSjSLN8IUlQn2Li1M7D-0q-t6vAoYStgvt6_An70nH11k5cL0T2EvvVYTJ53_-M4NS8JqVy5yeV]
• Mohammed, M. S., et al. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. ResearchGate. [https://vertexaisearch.cloud.google.
• ChemicalBook. (2025). 4-(hydroxymethyl)pyrrolidin-2-one. ChemicalBook. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPFsoxRXyKXqTDYeKdLzr3U6i3VLc34ftU0c7zCKnlO1RsgrX3ZX1hMH7qcsweo91uDuKc0Fiy-BYDTeMl-8qHmGAXVcw84g0tOPTEFpLjR-glg0aU_cl0NYcuZjuhkICSPMJs57XHbj6e0sjTFzbOQR82yLy-7NM0o7Wx_7TK9UI=]
• MySkinRecipes. 4-(Hydroxymethyl)pyrrolidin-2-one. MySkinRecipes. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7VRKdViy8Hy07WRsZX4Qq-wVHzMY1imkRRkT7gx8_0UHgWiXE_zllVF-pm75w7ZBgyKSQwvg82rmWyrb-EeBjoPsaa3mwd0TOXMcH885eeFPoL1bEh91cCJ_rT2_ilpAkQv6y2pkf6keCXPEmoCwIRQm66lDPrN1GM0ugk2ste5Djs043Jq4XUBiEUc5i2G4SPZ1Qyu0HC7ArKH4mMHmMFWOjsA==]
• Carl ROTH. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE47WGky6nwLMl8Sf2YAHKU34R8lfkT4C3NYVKKGWqOY0_sq47CuyeM8ZAt8u-W7y3atbTjsQs8C17xRgVFfZbyFZNWI4lynpLpl4Uau3NBSe9HaCKE0mdP2XUJeoWX1MMSdvoZBNWTMadR4GoUTJch6HsQIoCR0LDs3roxQylqw33qSB-0rIhCJ6z1k1uew7xCbXBXy8YhpYoQuwvcVIZcZxf12WY=]
• el-Dine, S. A., et al. (1991). Reactions with pyrrolidine-2,4-diones, III (1). Synthesis of some substituted 3-pyrrolin-2-ones and 4-hydrazonopyrrolidin-2-ones as potential antineoplastic and antimicrobial agents. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDAoXyXBU9aNjaR4_GjzsMLodqCWtiimQ0XUbLhfr5_E0Xc14DuCV_vc8WX7wehTIhfbCviKOj5sT8sO8bMzVOYaXdIvzsE7nqndd2OeZWD4-LTwXXf205qkjiz2o8XT4m2ng=]
• Jeyachandran, V. (2021). Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_Wxjs9nhxgrKMCP-cEsBcprcSYYp44eX-cdPhebC4crWl-7uRarbkRHMdzP85gjmGH9ReL8N1m1gDuvy8AeXAdjwXFZCHsQp2CxHIFnqcVpiMBS9Zh9c2fbYwDe019deDC4-aj5W7Xix3zbUkbC2eq5y1UpDd1eQluIQYBni-CIQQtUEqyn9gZlxobdFzF6QHhiOIUrCLRz-0xSnmy-RvCIv_DKT3tawkGsBf9_UjqSPFvicX9FjJ46NcvfEinlBCyv3PCKtyUC1XEHZwk7YIB0QfEUVj]
• BOC Sciences. CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone. BOC Sciences. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7EoZP87IjXRlMpCDplyUXDE3vnQK90LKk-WJ-EA7X-E6dDE-VysPvY2iX6of_APRmW-1TCsn7ql5O0wswq9l2Y_yZB9FINYoAYxz3YVbnd0EUpk3K-_X4omLv7tSRfXKfztyoaS0jkINzyiwzhiPwcnjwLjkRSgcKwoY3xPvByIlVe1ZFuPDxiwmDNzcWuV_vWm1T]
• An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds. (2021). ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF78JGz2gD83u9_2qOqdwT_JkkJFZo-ZXJP1pag_SC6SwT6BNVi_d4tUBqb9qDh-FwxhBvnG11mYLv_UDPlHiaC0MLKmawYJqyX5IM-1K3wi5hAJuSI_ehV7V-gMBnA2s7RZMUgMqSXVOxLuhM3-0xO0TCTjjfZ4tuXoVokQ8jD0hL2gjE4DEMghzxfGJfqzd79PlcqETpyRXkuAQkgZsRNwUQPYuujm36mVpb1VjC7Mc9xYFt0jSR90JKGQiKkBQxNbvxKMMJPpMc06Ye65tzpWPrQ51UdxKSH7zziyTf38Rdo7Uflp4FMnqIV0SRnOxkFMymTAVjA7F43A45U46g1sBR-jFUXkVPbpDbSDigKFUHyFP_CTW6kwJJK-U7UTWWWtQOLML0K5siypSEjqdvCpt-EeKPJ7ekaNiLPbfymf5hhBOQP50dN4MiE1E0MuUvX124UsO9wxnyRuk9wYHop3nAAF0BaZSDItKM_UHwEz_3ns5YIWP9llA==]
• Tiholova, M., et al. (2023). Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro. MDPI. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_Z1fwqnmi8QmgUoLN7qqMOsJRMylsJH2fh-kVBMdg7s_6wjs3H2DAOjd3Z24wQASTHb3jwxdUISnddllVIxKjLsPcO13pCS2M3jD7pmG4ALfciEPwxwb8Fxl7rNafnm8Kb5g=]
• Valenzuela, P. L., et al. (2022). Acute Effect of a Dietary Multi-Ingredient Nootropic as a Cognitive Enhancer in Young Healthy Adults: A Randomized, Triple-Blinded, Placebo-Controlled, Crossover Trial. PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHrGAlH-jcsbLv5-TAZ24kmQpGvzNK2jdhQCUM2IGGszdjlJE2utakBu_daMqNPJYeLpVD1tQFVV5827Mnf0ArXo6z3wntRhJ2NRttqUXF-lgdoS_gc-zdx8hUluiJ-81Z0i5qiTFptdCUG-TI=]
• Malík, M., & Tlustoš, P. (2022). Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs. MDPI. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFk3Rdwrq5e_gq2KlVYUQQ2O1mj20fsKibD1G4xXMJqq96Ldjdxlm1Jnh9qDqU84uS-aWrIrYDrmSvus1B7parzmEHEuzdnhTSz_BiTUR4X2IWmS42ocKUx-833krdrSJKDQ0UV]
• Onder, F. C., et al. (2023). Nootropics as Cognitive Enhancers: Pharmacological Properties and Therapeutic Use. Galenos Publishing House. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiR0tV0IrusIQbBy0ay67jByc5ui-GVuU9aUVxI_6eXFmsujpBCKu2g0UZR5lnMGhWlHPazRMqibXuaJcPnh5W44hKBRidVf3mH2u9oTrufrKoWlDhJTNvvjk=]
• Vanover, K. E., et al. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5745KkBMgGELLODFC6L2BErZlhCCI7m97TSgiBWoDauK5EEi0nBIYJhwTQya8f7V5zkqgehspcOuuG4Gy8A5BdtIXB5Wv0N3UWRcuv8feYEHkX2zIeN-dNXeIM9l5l38wrNL3]
• Meltzer, P. C., et al. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors. PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFxjXEXFgM1W-wR-x3IOCVvtpsIDK71a-XeENw-ic16lelbPNr1EkgwPq9XuHFQgGmbFkWWYlYVHzDvuCA0JAL-Jsq03YAt6FMmIcTOv_-4NvBW6pAQQQvZkM9Bn2-lUsApTQVuBKpntFUPKGs=]
• ChemicalBook. (2025). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone. ChemicalBook. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFBvEa0Ol1ZtgdndXwLx_K_b-ocvw-m241cwwMsDkh2vtra__KIpwPPeNwrJ-hUZ0mqV2m6TCl_aDgnGGb1eJgWwEpDDDaZeElKHedK-NLPK39-8HCZm-XoOXUsJz0TQnbySUyWJ6xZeR_jvcId0U7zHfhHfOAQ2jaE4p7yeIra9k=]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. researchgate.net [researchgate.net]
• 7. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 8. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | 1165450-70-3 [chemicalbook.com]
• 9. 4-(hydroxymethyl)pyrrolidin-2-one | 64320-89-4 [chemicalbook.com]
• 11. Acute Effect of a Dietary Multi-Ingredient Nootropic as a Cognitive Enhancer in Young Healthy Adults: A Randomized, Triple-Blinded, Placebo-Controlled, Crossover Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. jebms.org [jebms.org]
• 14. 4-(Hydroxymethyl)pyrrolidin-2-one [myskinrecipes.com]
• 15. Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro [mdpi.com]

Protocols & Analytical Methods

The Versatile Chiral Synthon: Application Notes and Protocols for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in Asymmetric Synthesis

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a functionalized derivative of the pyroglutamic acid family, has emerged as a highly valuable and versatile chiral building block in the field of asymmetric synthesis. Its rigid pyrrolidinone core, coupled with a stereodefined hydroxymethyl group, provides a unique structural motif that is instrumental in the stereocontrolled synthesis of complex molecules, particularly pharmaceuticals and other bioactive compounds. This technical guide provides an in-depth exploration of its application as a chiral auxiliary, a chiral building block, and a precursor for chiral ligands, complete with detailed, field-proven protocols for researchers, scientists, and professionals in drug development.

The Foundation of Chirality: Structural and Functional Attributes

The efficacy of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in asymmetric synthesis stems from its inherent chirality and the strategic placement of its functional groups. The pyrrolidine ring provides a conformationally restricted scaffold, which is crucial for predictable facial selectivity in chemical transformations. The (4R) stereocenter, in conjunction with the hydroxymethyl group, allows for the creation of a well-defined three-dimensional space that can effectively direct the approach of reagents, leading to high levels of stereoselectivity. Furthermore, the lactam and hydroxyl functionalities serve as convenient handles for derivatization, enabling its temporary incorporation as a chiral auxiliary or its permanent integration as a core structural element in a target molecule.

Application I: As a Chiral Auxiliary in Diastereoselective Alkylation

One of the powerful applications of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is its use as a chiral auxiliary. By temporarily attaching it to a prochiral molecule, it can effectively control the stereochemical outcome of subsequent reactions, such as enolate alkylation. The inherent chirality of the auxiliary directs the electrophilic attack to one face of the enolate, leading to the preferential formation of one diastereomer. Subsequent removal of the auxiliary reveals the desired enantiomerically enriched product.

A critical first step in this application is the protection of the hydroxymethyl group to prevent it from interfering with the desired reaction. A common strategy is to protect it as a silyl ether, for example, using tert-butyldimethylsilyl (TBDMS) chloride. The lactam nitrogen is then acylated, for instance with propionyl chloride, to introduce the moiety that will be alkylated.

The diastereoselectivity of the alkylation is highly dependent on the reaction conditions, particularly the choice of base and the temperature. The formation of a specific metal enolate (e.g., lithium or sodium) and the chelation control exerted by the protected hydroxymethyl group are key to achieving high stereocontrol.

Experimental Protocol: Diastereoselective Alkylation of N-Propionyl-(4R)-4-(tert-butyldimethylsilyloxymethyl)pyrrolidin-2-one

This protocol details the protection of the hydroxyl group, N-acylation, and subsequent diastereoselective alkylation.

Step 1: Protection of the Hydroxymethyl Group

• To a solution of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add imidazole (1.5 eq) and tert-butyldimethylsilyl chloride (1.2 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (4R)-4-((tert-butyldimethylsilyloxy)methyl)pyrrolidin-2-one.

Step 2: N-Acylation

• To a solution of the silyl-protected pyrrolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, add n-butyllithium (1.1 eq) dropwise.

• Stir the solution for 30 minutes at -78 °C.

• Add propionyl chloride (1.2 eq) dropwise and stir for an additional 2 hours at -78 °C.

• Quench the reaction with saturated aqueous ammonium chloride solution and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield N-propionyl-(4R)-4-((tert-butyldimethylsilyloxy)methyl)pyrrolidin-2-one.

Step 3: Diastereoselective Alkylation

• Dissolve the N-propionyl derivative (1.0 eq) in anhydrous THF and cool to -78 °C.

• Add lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir the resulting enolate solution for 1 hour at -78 °C.

• Add the alkylating agent (e.g., benzyl bromide, 1.2 eq) to the solution.

• Stir the reaction mixture at -78 °C for 4-6 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Wash the organic phase with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric excess (d.e.) of the crude product by ¹H NMR or HPLC analysis.

• Purify by flash chromatography to isolate the desired diastereomer.

Step 4: Cleavage of the Auxiliary

• The N-acyl group can be cleaved under various conditions (e.g., hydrolysis with LiOH or reduction with LiAlH₄) to release the chiral carboxylic acid or alcohol, respectively, and recover the chiral auxiliary.

Logical Workflow for Asymmetric Alkylation

Caption: Workflow for diastereoselective alkylation using a protected (4R)-4-(hydroxymethyl)pyrrolidin-2-one auxiliary.

Application II: A Chiral Building Block in the Synthesis of (S)-Pregabalin

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one and its enantiomer are valuable chiral building blocks, meaning their core structure is incorporated into the final target molecule. A prominent example is the synthesis of (S)-Pregabalin, a widely used anticonvulsant and neuropathic pain agent. In this synthesis, a derivative of (S)-4-(hydroxymethyl)pyrrolidin-2-one serves as a key intermediate to establish the crucial stereocenter of the final drug molecule.[1][2]

The synthesis leverages the stereochemistry of the starting material to construct the target molecule with high enantiomeric purity, avoiding the need for chiral resolution in later stages.[1][2]

Protocol: Enantioselective Synthesis of (S)-Pregabalin

This multi-step synthesis begins with a derivative of (S)-4-(hydroxymethyl)pyrrolidin-2-one.

Step 1: Conversion of Hydroxymethyl to an Ester

• The starting alcohol, (S)-4-(hydroxymethyl)-1-((S)-1-phenylethyl)pyrrolidin-2-one, is treated with a chlorinating agent like thionyl chloride to yield the corresponding chloro derivative.[1]

• Subsequent reaction with an alkali cyanide, such as sodium cyanide, displaces the chloride to form the nitrile.[1]

• Treatment of the nitrile with acetyl chloride in an alcohol (e.g., methanol or ethanol) furnishes the ester of formula (I).[1]

Step 2: Grignard Reaction

• The ester (I) is reacted with a methyl magnesium halide (e.g., methyl magnesium chloride) in an appropriate solvent. This Grignard reaction converts the ester into a tertiary alcohol (II).[1]

Step 3: Dehydration

• Dehydration of the tertiary alcohol (II) yields a mixture of alkene intermediates (IIIa and IIIb).[1]

Step 4: Removal of the Chiral Auxiliary

• The (S)-1-phenylethyl group is removed from the alkene intermediates to give the corresponding lactams (IVa and IVb).[1]

Step 5: Hydrogenation

• Hydrogenation of the mixture of lactams (IVa and IVb) reduces the double bond to afford the pregabalin lactam (V). Importantly, both alkene isomers yield the same desired (S)-enantiomer of the lactam.[2]

Step 6: Hydrolysis

• Finally, hydrolysis of the lactam ring of (V) opens the ring to yield (S)-Pregabalin.[2]

Step	Intermediate	Reagents and Conditions	Typical Yield (%)	Purity	Reference
1-3	Alkene Intermediates (IIIa/IIIb)	1. SOCl₂; 2. NaCN; 3. AcCl, ROH; 4. MeMgCl; 5. Dehydration	Not explicitly stated for each step	-	[1]
4-6	(S)-Pregabalin	1. Removal of auxiliary; 2. H₂, Catalyst; 3. Hydrolysis	73% (for final hydrolysis and isolation)	Chemical Purity: 99.7%, Chiral Purity: 99.99%	[2]

Workflow for the Synthesis of (S)-Pregabalin

Caption: Key transformations in the enantioselective synthesis of (S)-Pregabalin.

Application III: Precursor for Chiral Ligands in Asymmetric Catalysis

The chiral scaffold of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one makes it an excellent starting material for the synthesis of novel chiral ligands for transition metal-catalyzed asymmetric reactions, such as asymmetric hydrogenation. The hydroxyl group can be readily converted into various donor groups, such as phosphines, which are highly effective in coordinating with metals like rhodium and iridium.

The synthesis of such ligands often involves protecting the lactam nitrogen, converting the hydroxyl group to a leaving group (e.g., a tosylate or mesylate), and then displacing it with a phosphide nucleophile. The resulting phosphine-containing pyrrolidinone can then be used as a ligand in catalysis.

Protocol: Synthesis of a Pyrrolidine-Based Phosphine Ligand and its Application in Asymmetric Hydrogenation

This protocol outlines a general strategy for the synthesis of a chiral phosphine ligand and its use in a rhodium-catalyzed asymmetric hydrogenation of a model substrate.

Step 1: Synthesis of the Ligand

• Protect the lactam nitrogen of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one with a suitable protecting group (e.g., Boc anhydride).

• Convert the primary hydroxyl group to a good leaving group, for instance, by reacting it with p-toluenesulfonyl chloride in the presence of a base like pyridine.

• In a separate flask, prepare a phosphide reagent, such as lithium diphenylphosphide, by reacting diphenylphosphine with a strong base like n-butyllithium.

• Add the tosylated pyrrolidinone derivative to the solution of the phosphide reagent to effect a nucleophilic substitution, yielding the desired chiral phosphine ligand.

• Purify the ligand by chromatography under inert atmosphere.

Step 2: Asymmetric Hydrogenation

• In a glovebox, dissolve the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral phosphine ligand (typically in a 1:2.2 metal-to-ligand ratio) in a degassed solvent like DCM.

• Stir the solution for 30 minutes to allow for complex formation.

• Add the prochiral olefin substrate (e.g., methyl (Z)-α-acetamidocinnamate).

• Transfer the reaction mixture to a high-pressure autoclave.

• Pressurize the autoclave with hydrogen gas (e.g., 10 bar) and stir the reaction at room temperature for a specified time (e.g., 12 hours).

• After releasing the pressure, concentrate the reaction mixture.

• Determine the conversion and enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Logical Flow for Ligand Synthesis and Catalysis

Caption: From chiral building block to chiral ligand and its application in catalysis.

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a testament to the power of chiral pool synthesis, providing a readily available and highly versatile tool for the construction of enantiomerically pure molecules. Its successful application as a chiral auxiliary, a core building block for complex targets like (S)-Pregabalin, and as a precursor for novel chiral ligands underscores its significance in modern asymmetric synthesis. The protocols outlined in this guide offer a practical framework for harnessing the potential of this valuable synthon, enabling researchers to advance their synthetic endeavors in drug discovery and beyond.

References

• Process for the preparation of pregabalin. EP2418194A1, published February 15, 2012.
• Process for the preparation of pregabalin. US8212072B2, published July 3, 2012.

Sources

• 1. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of high-performance P-chiral phosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthetic Strategies for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Significance of the (4R)-4-(Hydroxymethyl)pyrrolidin-2-one Scaffold

The (4R)-4-(hydroxymethyl)pyrrolidin-2-one core is a privileged chiral scaffold in medicinal chemistry and drug discovery. Its rigid, five-membered lactam structure, combined with the stereodefined hydroxyl group, provides a valuable platform for the synthesis of a diverse array of biologically active molecules. The pyrrolidin-2-one moiety is a common feature in pharmaceuticals targeting the central nervous system, while the hydroxymethyl group offers a key handle for further functionalization, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth overview of established and robust synthetic protocols for accessing (4R)-4-(hydroxymethyl)pyrrolidin-2-one and its derivatives, aimed at researchers, scientists, and professionals in the field of drug development.

Strategic Approaches to the Synthesis of the Chiral Core

The enantioselective synthesis of the (4R)-4-(hydroxymethyl)pyrrolidin-2-one core can be broadly categorized into two main strategies: utilization of the chiral pool and asymmetric synthesis. The choice of strategy often depends on factors such as the availability of starting materials, desired scale of synthesis, and the need for structural diversity.

Strategy 1: Chiral Pool Synthesis from (S)-Glutamic Acid

(S)-Glutamic acid is an inexpensive and readily available chiral starting material that provides a straightforward entry to the (4R)-4-(hydroxymethyl)pyrrolidin-2-one scaffold. This approach leverages the inherent stereochemistry of the starting material to establish the desired configuration at the C4 position of the pyrrolidinone ring.

Conceptual Workflow: From (S)-Glutamic Acid to the Target Scaffold

Caption: Synthetic pathway from (S)-Glutamic Acid.

Protocol 1: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from (S)-Glutamic Acid

This protocol details a four-step synthesis starting from the commercially available (S)-glutamic acid.

Step 1: Cyclization to (S)-Pyroglutamic Acid

• Rationale: Thermal dehydration of glutamic acid is a well-established and efficient method for the formation of the pyroglutamic acid lactam ring.

• Procedure:

  • To a round-bottom flask, add (S)-glutamic acid (100 g, 0.68 mol) and water (50 mL).

  • Heat the mixture to 140-150 °C with stirring. Water will distill off.

  • Continue heating for 2-3 hours until the evolution of water ceases.

  • Cool the reaction mixture to room temperature. The resulting solid is (S)-pyroglutamic acid. Recrystallization from ethanol can be performed for purification if necessary.

Step 2: Diesterification

• Rationale: Conversion of the carboxylic acid to an ester is necessary for the subsequent Dieckmann condensation. Thionyl chloride in an alcohol is a common and effective method for this transformation.

• Procedure:

  • Suspend (S)-pyroglutamic acid (50 g, 0.39 mol) in methanol (500 mL) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add thionyl chloride (43 mL, 0.59 mol) dropwise over 30 minutes.

  • After the addition is complete, warm the reaction mixture to reflux and heat for 4 hours.

  • Cool the mixture to room temperature and remove the solvent under reduced pressure. The residue is the desired dimethyl ester.

Step 3: Dieckmann Condensation and Stereoselective Reduction

• Rationale: The Dieckmann condensation of the diester forms the β-ketoester. Subsequent reduction of the ketone with a hydride reducing agent, such as sodium borohydride, proceeds with high stereoselectivity to yield the desired (4R)-hydroxy intermediate due to steric hindrance.

• Procedure:

  • Prepare a solution of sodium ethoxide by dissolving sodium (10.8 g, 0.47 mol) in absolute ethanol (250 mL).

  • To this solution, add the dimethyl ester from the previous step (50 g, 0.29 mol) dissolved in toluene (250 mL) dropwise at room temperature.

  • Heat the mixture to reflux for 2 hours.

  • Cool the reaction mixture and acidify with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 200 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (S)-methyl 4-oxopyrrolidine-2-carboxylate.

  • Dissolve the crude ketoester in methanol (300 mL) and cool to 0 °C.

  • Add sodium borohydride (11 g, 0.29 mol) portion-wise over 30 minutes.

  • Stir the reaction at 0 °C for 2 hours.

  • Quench the reaction by the slow addition of acetone, followed by acidification with 1 M HCl.

  • Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate (3 x 200 mL).

  • Dry the combined organic layers over anhydrous sodium sulfate and concentrate to give crude methyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate.

Step 4: Reduction to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

• Rationale: Lithium borohydride is a suitable reagent for the reduction of the ester to the primary alcohol without affecting the lactam functionality.

• Procedure:

  • Dissolve the crude hydroxyester from the previous step in anhydrous THF (400 mL) and cool to 0 °C.

  • Add lithium borohydride (12.7 g, 0.58 mol) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Cool the reaction to 0 °C and quench by the slow addition of 1 M HCl.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Step	Key Transformation	Reagents	Typical Yield
1	Lactam Formation	Heat	>90%
2	Diesterification	SOCl₂, Methanol	~85-95%
3	Cyclization & Reduction	NaOEt, NaBH₄	~60-70% (over 2 steps)
4	Ester Reduction	LiBH₄	~75-85%

Derivatization of the (4R)-4-(Hydroxymethyl)pyrrolidin-2-one Scaffold

The presence of both a secondary amine (within the lactam) and a primary hydroxyl group allows for selective derivatization at two key positions, making this scaffold highly versatile for building molecular complexity.

Protocol 2: O-Alkylation of the Hydroxymethyl Group

• Rationale: The primary hydroxyl group can be readily alkylated under basic conditions using Williamson ether synthesis. This allows for the introduction of a wide variety of alkyl or aryl groups.

• Procedure:

  • To a solution of (4R)-4-(hydroxymethyl)pyrrolidin-2-one (1.15 g, 10 mmol) in anhydrous DMF (20 mL), add sodium hydride (60% dispersion in mineral oil, 0.48 g, 12 mmol) portion-wise at 0 °C.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add the desired alkyl halide (e.g., benzyl bromide, 1.3 mL, 11 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with water (50 mL) and extract with ethyl acetate (3 x 30 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, eluent: hexanes/ethyl acetate gradient) to yield the O-alkylated derivative.

Protocol 3: N-Alkylation of the Pyrrolidin-2-one Ring

• Rationale: The lactam nitrogen can be deprotonated with a strong base and subsequently alkylated. This modification can significantly impact the compound's properties, including its ability to act as a hydrogen bond donor.

• Procedure:

  • Dissolve (4R)-4-(hydroxymethyl)pyrrolidin-2-one (1.15 g, 10 mmol) in anhydrous THF (30 mL).

  • Cool the solution to -78 °C and add n-butyllithium (1.6 M in hexanes, 6.9 mL, 11 mmol) dropwise.

  • Stir the mixture at -78 °C for 1 hour.

  • Add the desired alkylating agent (e.g., methyl iodide, 0.68 mL, 11 mmol).

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium chloride (20 mL).

  • Extract the mixture with ethyl acetate (3 x 25 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography (silica gel, eluent: hexanes/ethyl acetate gradient) to obtain the N-alkylated product.

Workflow for Derivatization

Caption: Options for derivatizing the core scaffold.

Conclusion

The (4R)-4-(hydroxymethyl)pyrrolidin-2-one scaffold is a cornerstone in the design of novel therapeutics. The synthetic routes and derivatization protocols outlined in this guide provide a robust framework for accessing this valuable building block and its analogues. By leveraging both chiral pool and asymmetric synthesis strategies, medicinal chemists can efficiently generate libraries of compounds for biological screening, accelerating the drug discovery process. The presented protocols, grounded in established chemical principles, are intended to be a practical resource for researchers at the forefront of pharmaceutical innovation.

References

• Synthesis of nonracemic hydroxyglutamic acids. PMC - PubMed Central - NIH. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al2O3. J-STAGE. [Link]

• A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. UiTM Journal. [Link]

• Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. Request PDF. [Link]

• Synthesis of New Optically Active 2-Pyrrolidinones. PMC - PubMed Central. [Link]

The Versatile Chiral Building Block: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in Modern Drug Discovery

Introduction: The Strategic Value of Chiral Pyrrolidinones

In the landscape of medicinal chemistry, the pyrrolidine ring is a privileged scaffold, forming the core of numerous biologically active compounds.[1] Its non-planar, sp3-hybridized nature allows for a three-dimensional exploration of chemical space that is crucial for specific and high-affinity interactions with biological targets.[1] When chirality is introduced, as in (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, the utility of this scaffold is significantly amplified. This molecule is not merely a structural component; it is a stereochemically defined building block that enables the precise construction of complex enantiopomerically pure pharmaceuticals.[2][3][4][5] The presence of a primary hydroxyl group at the 4-position offers a versatile handle for a wide array of chemical transformations, making it an invaluable starting material for the synthesis of novel therapeutics, particularly in the realm of central nervous system (CNS) disorders.

This guide provides an in-depth exploration of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, from its synthesis derived from the chiral pool to its practical application in the synthesis of advanced pharmaceutical intermediates. The protocols herein are designed to be robust and reproducible, with a focus on the underlying chemical principles that ensure success.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a building block is fundamental to its effective use in synthesis.

Property	Value	Source
CAS Number	1165450-70-3	[6]
Molecular Formula	C₅H₉NO₂	[6]
Molecular Weight	115.13 g/mol	[6]
Appearance	White to off-white solid	Generic
Solubility	Soluble in water, methanol, and other polar organic solvents.	Generic
PSA	49.33 Ų	[6]

Core Synthesis Strategy: From the Chiral Pool

The most efficient and cost-effective syntheses of chiral molecules often leverage the "chiral pool" - naturally occurring, enantiomerically pure compounds. L-glutamic acid is an abundant and inexpensive amino acid that serves as an excellent starting material for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. The synthesis proceeds via the formation of the pyroglutamate ring system, followed by stereoselective reduction.

Caption: Synthesis pathway from L-Glutamic Acid.

Protocol 1: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from L-Glutamic Acid

This three-step protocol describes the conversion of L-glutamic acid to the target chiral building block. The initial cyclization to pyroglutamic acid is followed by esterification and then a chemoselective reduction of the ester in the presence of the lactam.

Step 1: Synthesis of (S)-Pyroglutamic Acid

Rationale: Thermal dehydration of L-glutamic acid is a well-established method for the formation of the five-membered lactam ring of pyroglutamic acid.[7] This intramolecular condensation is often carried out in water at elevated temperatures.

• Materials: L-Glutamic acid, deionized water.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, suspend L-glutamic acid (100 g, 0.68 mol) in deionized water (100 mL).

  • Heat the suspension to 130-140 °C with vigorous stirring. The solid will dissolve as the reaction proceeds.

  • Maintain the temperature for 4-6 hours, monitoring the reaction by TLC (n-butanol:acetic acid:water = 4:1:1).

  • Allow the reaction mixture to cool to room temperature. The product will crystallize.

  • Cool the mixture to 4 °C in an ice bath for 1 hour to maximize crystallization.

  • Collect the crystalline product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield (S)-Pyroglutamic Acid.

Step 2: Synthesis of Dimethyl (S)-Pyroglutamate

Rationale: Esterification of the carboxylic acid is necessary to allow for selective reduction. Thionyl chloride in methanol is an effective method for this transformation.

• Materials: (S)-Pyroglutamic acid, methanol, thionyl chloride (SOCl₂).

• Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add anhydrous methanol (250 mL).

  • Cool the methanol to 0 °C in an ice-water bath.

  • Slowly add thionyl chloride (50 mL, 0.68 mol) dropwise to the cold methanol with stirring.

  • Once the addition is complete, add (S)-Pyroglutamic acid (50 g, 0.39 mol) portion-wise.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain Dimethyl (S)-Pyroglutamate as an oil.

Step 3: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Rationale: Lithium borohydride (LiBH₄) is a reducing agent capable of selectively reducing the ester to a primary alcohol in the presence of the more stable lactam amide.[8]

• Materials: Dimethyl (S)-Pyroglutamate, lithium borohydride (LiBH₄), anhydrous tetrahydrofuran (THF).

• Procedure:

  • In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve Dimethyl (S)-Pyroglutamate (20 g, 0.14 mol) in anhydrous THF (200 mL).

  • Cool the solution to 0 °C.

  • Carefully add LiBH₄ (6.1 g, 0.28 mol) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-16 hours.

  • Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 1 M HCl until the pH is ~7.

  • Filter the mixture through a pad of Celite to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (dichloromethane:methanol = 9:1) to yield (4R)-4-(Hydroxymethyl)pyrrolidin-2-one as a white solid.

Application in Synthesis: A Gateway to Advanced Pharmaceutical Intermediates

The true value of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one lies in its utility as a versatile intermediate. The primary hydroxyl group is a key functional handle that can be readily converted into other functional groups, such as leaving groups (tosylates, mesylates), azides, or amines, paving the way for the construction of more complex molecules.

A particularly relevant application is in the synthesis of precursors for next-generation antiepileptic drugs like Brivaracetam.[2][4][9][10] While Brivaracetam itself contains a (4R)-propyl group, the synthesis of this key intermediate often proceeds through a (4R)-functionalized pyrrolidinone. The following protocols outline the conversion of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one into a key synthon for such analogues.

Caption: Functional group transformations of the building block.

Protocol 2: Activation of the Hydroxyl Group via Tosylation

Rationale: Conversion of the poorly leaving hydroxyl group into a tosylate is a classic and highly effective strategy for activating it for subsequent nucleophilic substitution reactions.[11][12][13] The tosylate is an excellent leaving group due to the resonance stabilization of the resulting tosylate anion.

• Materials: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, p-toluenesulfonyl chloride (TsCl), anhydrous pyridine, anhydrous dichloromethane (DCM).

• Procedure:

  • Dissolve (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (10 g, 86.8 mmol) in anhydrous pyridine (100 mL) in a flame-dried round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice-water bath.

  • Add p-toluenesulfonyl chloride (19.8 g, 104.2 mmol) portion-wise, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction by TLC.

  • Once the starting material is consumed, pour the reaction mixture into ice-water (500 mL) and extract with dichloromethane (3 x 150 mL).

  • Combine the organic layers and wash sequentially with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield [(4R)-2-Oxo-pyrrolidin-4-yl]methyl 4-methylbenzenesulfonate. This product is often used in the next step without further purification.

Protocol 3: Synthesis of (4R)-4-(Azidomethyl)pyrrolidin-2-one

Rationale: The azide functional group is a versatile precursor to an amine and can be introduced via an Sₙ2 reaction with sodium azide. This "masked amine" is stable to many reaction conditions and can be reduced cleanly in a later step.

• Materials: [(4R)-2-Oxo-pyrrolidin-4-yl]methyl 4-methylbenzenesulfonate, sodium azide (NaN₃), dimethylformamide (DMF).

• Procedure:

  • Dissolve the crude tosylate from Protocol 2 (approx. 86.8 mmol) in DMF (150 mL).

  • Add sodium azide (11.3 g, 173.6 mmol) to the solution.

  • Heat the reaction mixture to 60-70 °C and stir for 12-18 hours.

  • Cool the mixture to room temperature and pour it into water (500 mL).

  • Extract the aqueous phase with ethyl acetate (4 x 150 mL).

  • Combine the organic extracts and wash with brine (3 x 100 mL) to remove residual DMF.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexanes:ethyl acetate gradient) to afford (4R)-4-(Azidomethyl)pyrrolidin-2-one.

Protocol 4: Reduction to (4R)-4-(Aminomethyl)pyrrolidin-2-one

Rationale: Catalytic hydrogenation is a clean and efficient method for the reduction of an azide to a primary amine. Palladium on carbon is a commonly used and effective catalyst for this transformation.

• Materials: (4R)-4-(Azidomethyl)pyrrolidin-2-one, 10% Palladium on carbon (Pd/C), methanol, hydrogen gas.

• Procedure:

  • Dissolve (4R)-4-(Azidomethyl)pyrrolidin-2-one (5 g, 35.2 mmol) in methanol (100 mL).

  • Carefully add 10% Pd/C (500 mg, 10 wt%) to the solution under an inert atmosphere.

  • Fit the reaction flask with a hydrogen balloon or connect it to a hydrogenation apparatus.

  • Evacuate the flask and backfill with hydrogen gas (repeat three times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (1 atm) at room temperature for 6-8 hours.

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield (4R)-4-(Aminomethyl)pyrrolidin-2-one, which can be further purified if necessary.

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a powerful chiral building block whose strategic value is realized through its versatile reactivity. The protocols detailed in this guide provide a robust framework for its synthesis and subsequent functionalization, enabling access to a diverse range of complex and stereochemically defined molecules. By understanding the causality behind each experimental choice, from the selection of a chiral pool starting material to the specific reagents for functional group interconversion, researchers can confidently employ this building block to accelerate the discovery and development of next-generation pharmaceuticals.

References

• Kenda, B. et al. (2004). Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with Significant Antiepileptic Activity. Journal of Medicinal Chemistry, 47(3), 530–549. [Link]

• Chavan, S. P., Kawale, S. A., & Chavan, P. N. (2019). Formal synthesis of brivaracetam: A key to construct the pyrrolidone scaffold using Pd-catalyzed oxidative cyclization and ring-closing metathesis reaction. Tetrahedron Letters, 60(46), 151249. [Link]

• Kumar, A., & Park, M. K. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. Molecules, 27(2), 435. [Link]

• Pellissier, H. (2006). Synthesis of N(1)-substituted analogues of (2R,4R)-4-amino-pyrrolidine-2,4-dicarboxylic acid as agonists, partial agonists, and antagonists of group II metabotropic glutamate receptors. Bioorganic & Medicinal Chemistry Letters, 11(14), 1919-24. [Link]

• UCB S.A. (2020).

• Zaragoza Dörwald, F. (2013). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 18(12), 15034-15103. [Link]

• PrepChem. (n.d.). Synthesis of (2S,4R)-4-amino-N-ethyl-2-hydroxymethyl pyrrolidine. Retrieved January 19, 2026, from [Link]

• Jeyachandran, V. (2021). Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. International Journal of Scientific Research in Science and Technology. [Link]

• G. Cardillo, et al. (2006). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules, 11(5), 339-351. [Link]

• Tamura, Y., et al. (2015). One-Step Conversion of Glutamic Acid into 2-Pyrrolidone on a Supported Ru Catalyst in a Hydrogen Atmosphere: Remarkable Effect of CO Activation. ChemSusChem, 8(1), 138-142. [Link]

• Fleet, G. W. J., et al. (2004). Asymmetric synthesis of 3-amino-4-hydroxy-2-(hydroxymethyl)pyrrolidines as potential glycosidase inhibitors. Organic & Biomolecular Chemistry, 2(10), 1534-1544. [Link]

• Lubell, W. D., et al. (2021). Constrained Dipeptide Surrogates: 5- and 7-Hydroxy Indolizidin-2-one Amino Acid Synthesis from Iodolactonization of Dehydro-2,8-diamino Azelates. Molecules, 26(24), 7695. [Link]

• Khan Academy. (n.d.). Preparation of mesylates and tosylates. Retrieved January 19, 2026, from [Link]

• Monn, J. A., et al. (1998). Synthesis and metabotropic glutamate receptor antagonist activity of N1-substituted analogs of 2R,4R-4-aminopyrrolidine-2,4-dicarboxylic acid. Bioorganic & Medicinal Chemistry Letters, 8(15), 1985-90. [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved January 19, 2026, from [Link]

• Iannitelli, A., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6537. [Link]

• Fairlie, D. P., et al. (1998). Synthesis of conformationally constrained amino acid and peptide derivatives. Journal of the Chemical Society, Perkin Transactions 1, (13), 2255-2264. [Link]

• Fülöp, F., et al. (2010). Synthesis of 4-hydroxy-2-methylproline derivatives via pyrrolidine ring assembly: chromatographic resolution and diastereoselective synthesis approaches. Tetrahedron: Asymmetry, 21(1), 84-90. [Link]

• Organic Syntheses. (n.d.). (R)-4-TRIMETHYLSILYL-3-BUTYN-2-OL. Retrieved January 19, 2026, from [Link]

• Ashenhurst, J. (2015, March 10). All About Tosylates and Mesylates. Master Organic Chemistry. [Link]

• ChemSrc. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone. Retrieved January 19, 2026, from [Link]

• PubChem. (n.d.). 4-(Hydroxymethyl)-1-(prop-2-en-1-yl)pyrrolidin-2-one. Retrieved January 19, 2026, from [Link]

Sources

• 1. (4R)-4-(piperidin-4-yloxymethyl)pyrrolidin-2-one | C10H18N2O2 | CID 124680769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of nonracemic hydroxyglutamic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]
• 6. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc [chemsrc.com]
• 7. One‐Step Conversion of Glutamic Acid into 2‐Pyrrolidone on a Supported Ru Catalyst in a Hydrogen Atmosphere: Remarkable Effect of CO Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US20230373914A1 - Process for the preparation of (r)-4-propyl pyrrolidine-2-one, a key intermediate for synthesis of brivaracetam - Google Patents [patents.google.com]
• 10. WO2020148787A1 - Enantioselective synthesis of brivaracetam and intermediates thereof - Google Patents [patents.google.com]
• 11. Khan Academy [khanacademy.org]
• 12. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

The Cornerstone of Stereospecific Drug Design: Applications of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in Medicinal Chemistry

Introduction: The Strategic Importance of Chiral Scaffolds

In the intricate landscape of modern drug discovery, the demand for stereochemically pure compounds is paramount. Biological systems, being inherently chiral, often exhibit stark differences in pharmacological response to different enantiomers of the same drug molecule.[1][2] This necessitates the use of chiral building blocks—molecular fragments with defined stereochemistry that serve as foundational starting points for complex drug syntheses.[3] Among these, the pyrrolidinone core has emerged as a "privileged scaffold," a versatile framework present in numerous FDA-approved drugs due to its favorable physicochemical properties, including hydrogen bonding capacity and conformational flexibility.[4][5][6]

This guide focuses on a particularly valuable derivative: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one . This molecule combines the benefits of the pyrrolidinone scaffold with a defined stereocenter at the C4 position and a versatile hydroxymethyl handle for further chemical elaboration. Its utility is exemplified in the synthesis of a new generation of antiepileptic drugs (AEDs), where precise stereochemistry is critical for therapeutic efficacy.

Core Application: Stereoselective Synthesis of Racetam-Class Antiepileptic Drugs

A primary application of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one and its derivatives is in the synthesis of advanced racetam-class AEDs, most notably Brivaracetam . Brivaracetam, chemically known as (2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl]butanamide, is a high-affinity ligand for synaptic vesicle protein 2A (SV2A) and is significantly more potent than its predecessor, Levetiracetam.[5][7]

The efficacy of Brivaracetam is critically dependent on its specific stereochemistry: the (S) configuration at the butanamide side chain and the (R) configuration at the C4 position of the pyrrolidinone ring.[7] Using a chiral building block with the correct (4R) configuration from the outset is a highly efficient strategy to ensure the final product has the desired stereochemistry, avoiding costly and complex chiral separations of diastereomeric mixtures later in the synthesis.[4][8]

Logical Workflow: From Chiral Precursor to Active Pharmaceutical Ingredient (API)

The general synthetic strategy involves preparing a key intermediate, (R)-4-propyl-pyrrolidin-2-one, which can be derived from precursors like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This intermediate then undergoes N-alkylation followed by amidation to yield the final API.

Caption: Synthetic pathway from the chiral precursor to Brivaracetam.

Protocol: Synthesis of (R)-4-propyl-pyrrolidin-2-one from a Chiral Lactone Precursor

While direct conversion of (4R)-4-(hydroxymethyl)pyrrolidin-2-one is one route, many industrial syntheses of the key intermediate (R)-4-propyl-pyrrolidin-2-one start from a related chiral precursor, (R)-4-propyldihydrofuran-2(3H)-one (a chiral lactone), which itself can be synthesized through various asymmetric methods.[8][9] The following protocol illustrates the conversion of this lactone to the required pyrrolidinone intermediate, a critical step in the overall synthesis of Brivaracetam.

Objective: To synthesize (R)-4-propyl-pyrrolidin-2-one via ammonolysis of (R)-4-propyl-dihydrofuran-2-one.

Materials:

• (R)-4-propyl-dihydrofuran-2-one

• (S)-2-aminobutyric acid

• Aqueous Ammonia (NH₃)

• Solvents (e.g., Toluene, Methanol)

• Reagents for subsequent steps (e.g., Thionyl chloride, Esterification agent)

Step-by-Step Methodology:

• Ammonolysis/Ring Opening:

  • Rationale: This initial step opens the lactone ring using an amine to form an amide, setting the stage for the subsequent cyclization to the lactam (pyrrolidinone). Using a chiral amine like (S)-2-amino butyric acid can introduce the other stereocenter required for the final drug.[9]

  • Procedure: Charge a suitable reactor with (R)-4-propyl-dihydrofuran-2-one and a solvent. Add (S)-2-amino butyric acid. The reaction is typically carried out at an elevated temperature to drive the ammonolysis.

• Esterification and Chlorination:

  • Rationale: The resulting intermediate from step 1 contains a carboxylic acid. To facilitate the subsequent cyclization, this acid is first converted to an ester (e.g., methyl ester) and then to an acid chloride. This is often performed as a one-pot operation to improve efficiency.[9]

  • Procedure: Following the initial ammonolysis, the reaction mixture is treated with an esterifying agent (e.g., methanol with an acid catalyst). Subsequently, a chlorinating agent like thionyl chloride is added to convert the intermediate to the corresponding acid chloride.

• Cyclization:

  • Rationale: The highly reactive acid chloride intermediate will readily undergo an intramolecular reaction with the secondary amine to form the five-membered pyrrolidinone ring, yielding the desired N-substituted-(R)-4-propyl-pyrrolidin-2-one derivative.

  • Procedure: The cyclization is often spontaneous upon formation of the acid chloride or may require mild heating to complete.

• Work-up and Purification:

  • Rationale: Standard chemical work-up procedures are required to remove unreacted reagents and byproducts.

  • Procedure: The reaction mixture is quenched, and the product is extracted into an organic solvent. The organic layer is washed, dried, and concentrated under reduced pressure. The crude product can then be purified by crystallization or chromatography to yield the highly pure (R)-4-propyl-pyrrolidin-2-one intermediate.

Data Summary: Stereoisomer Potency

The profound impact of stereochemistry is evident when comparing the biological activity of the different diastereomers of Brivaracetam. The desired (2S, 4R) isomer is significantly more potent than the others.

Diastereomer	Stereochemistry	Relative Potency (Antiseizure Activity)
Brivaracetam	(2S, 4R)	Highest
Isomer 2	(2R, 4R)	Lower
Isomer 3	(2S, 4S)	Lower
Isomer 4	(2R, 4S)	Lower
Source: Adapted from data presented in medicinal chemistry literature on Brivaracetam.[7][9]

This data underscores the non-negotiable requirement for stereochemical control during synthesis. Employing (4R)-4-(Hydroxymethyl)pyrrolidin-2-one or its direct derivatives provides an efficient pathway to the desired (4R) configuration in the final drug molecule.

Broader Applications and Future Outlook

Beyond AEDs, the (4R)-4-(hydroxymethyl)pyrrolidin-2-one scaffold holds potential in other therapeutic areas. The pyrrolidinone nucleus is being explored for its utility in developing:

• Melanin-Concentrating Hormone (MCH) Receptor 1 Antagonists: These are being investigated for the treatment of obesity and related metabolic disorders.[10][11][12]

• Neuroprotective Agents: The inherent properties of the pyrrolidinone ring, as seen in the racetam family, make it an attractive scaffold for developing agents to combat neurodegenerative diseases.[13][14]

• Antiviral Compounds: Modified pyrrolidine and pyrrolo-pyrimidine structures have shown promise as antiviral agents, indicating another potential avenue for derivatives of this chiral building block.[15][16]

Conclusion

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is more than just a chemical intermediate; it is a strategic tool in the medicinal chemist's arsenal. Its defined stereochemistry and versatile chemical functionality enable the efficient, stereoselective synthesis of complex drug molecules like Brivaracetam. By providing a reliable route to the required (4R) stereocenter, this building block helps circumvent challenging purification steps, reduces waste, and ultimately accelerates the development of safer, more effective medicines. As the principles of stereospecific drug design become ever more critical, the importance of such well-defined chiral synthons will only continue to grow.

References

• AiFChem. (2025). Chiral Molecular Building Blocks in Modern Drug Discovery. AiFChem.
• Blaser, H. U. (2002). Synthesis of chiral building blocks for use in drug discovery. PubMed.
• AiFChem. (2025). How Chiral Building Blocks Drive Advances in Drug Discovery. AiFChem.
• Enamine. Chiral Building Blocks Selection. Enamine.
• Qiu, S., Tehrani, K. A., Sergeyev, S., et al. (2016). Stereochemistry of the Brivaracetam Diastereoisomers. CORE.
• BenchChem. The Pyrrolidinone Core: A Privileged Scaffold in Modern Medicinal Chemistry. BenchChem.
• Di Schiavi, E., & D'Andrea, P. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• Al-Ghorbani, M., et al. (2021). An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds.
• Raju, V., et al. (2014). An efficient and stereoselective synthesis of Levetiracetam: An anticonvulsant drug.
• BenchChem. The Pyrrolidine Scaffold: A Cornerstone of Modern Medicinal Chemistry. BenchChem.
• Sharma, G., et al. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. ACS Omega.
• Kenda, B. M., et al. (2004). Discovery of 4-substituted pyrrolidone butanamides as new agents with significant antiepileptic activity. Journal of Medicinal Chemistry.
• Ma, X. (2018).
• de Souza, R. O. M. A., et al. (2023). Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions. PMC.

• Google Patents. (2014). Novel mch receptor antagonists. [Link]

• Dhama, N., et al. (2021).
• Sharma, G., et al. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. PMC.
• ChemAnalyst. (2025). The Production Process of Levetiracetam: A Technical Insight into Modern API Manufacturing. ChemAnalyst.
• UCB S.A. (2013). DRUG SPOTLIGHT…LEVETIRACETAM. New Drug Approvals.
• Shcherbakov, S. V., et al. (2021). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Jeyachandran, V. (2021). Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature.
• An, Y. (2024). The synthesis method of Piracetam. ChemicalBook.
• An asymmetric synthesis of Levetiracetam. (n.d.). Semantic Scholar.
• Wigerinck, P., et al. (1993). Synthesis, antiproliferative, and antiviral activity of certain 4-substituted and 4,5-disubstituted 7-[(1,3-dihydroxy-2-propoxy)methyl]pyrrolo[2,3-d]pyrimidines. PubMed.
• Lee, K. T., et al. (2022). Identification and New Indication of Melanin-Concentrating Hormone Receptor 1 (MCHR1) Antagonist Derived from Machine Learning and Transcriptome-Based Drug Repositioning Approaches. MDPI.
• DeVita, R. J., & Hollinshead, S. P. (2007). Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1-R) antagonists. PubMed.
• Chung, S., et al. (2018). Recent updates on the melanin-concentrating hormone (MCH)
• ChemicalBook. (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis. ChemicalBook.
• Meltzer, P. C., et al. (2007). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. PubMed Central.
• Kim, D., et al. (2013).
• Lin, C. M., et al. (1998). Synthesis and antiviral activities of some 4,4'- and 2,2'-dihydroxytriphenylmethanes. PubMed.
• Ullah, I., et al. (2023). Neuroprotective Effects of N-methyl-(2S, 4R)-trans-4-hydroxy-L-proline (NMP) against Amyloid-β-Induced Alzheimer's Disease Mouse Model. PMC.
• Belli, S., et al. (2009). Optimization of piperidin-4-yl-urea-containing melanin-concentrating hormone receptor 1 (MCH-R1)
• Santiago-García, J., et al. (2001). Strategies for neuroprotection against L-trans-2,4-pyrrolidine dicarboxylate-induced neuronal damage during energy impairment in vitro. PubMed.
• Carl ROTH. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH.
• Gupta, P. K., & Daun, R. T. (1992). Synthesis and antiviral activity of certain 4-substituted and 2,4-disubstituted 7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidines. PubMed.
• J&K Scientific. 4-(Hydroxymethyl)pyrrolidin-2-one | 64320-89-4. J&K Scientific.
• Chenard, B. L., et al. (1995). (1S,2S)-1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. The Production Process of Levetiracetam: A Technical Insight into Modern API Manufacturing [chemanalyst.com]
• 4. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. PL1828177T3 - Novel mch receptor antagonists - Google Patents [patents.google.com]
• 11. Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1-R) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Recent updates on the melanin-concentrating hormone (MCH) and its receptor system: lessons from MCH1R antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neuroprotective Effects of N-methyl-(2S, 4R)-trans-4-hydroxy-L-proline (NMP) against Amyloid-β-Induced Alzheimer’s Disease Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Strategies for neuroprotection against L-trans-2,4-pyrrolidine dicarboxylate-induced neuronal damage during energy impairment in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 16. Synthesis, antiproliferative, and antiviral activity of certain 4-substituted and 4,5-disubstituted 7-[(1,3-dihydroxy-2-propoxy)methyl]pyrrolo[2,3-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Stereoselective Synthesis of Aminopiperidines from (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

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Introduction: The Significance of Chiral Aminopiperidines in Modern Drug Discovery

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] When substituted with an amino group, the resulting aminopiperidine moiety serves as a critical pharmacophore, influencing properties such as solubility, bioavailability, and target engagement.[2][3] The stereochemistry of these aminopiperidines is often paramount to their pharmacological activity, with different enantiomers exhibiting distinct biological profiles. Consequently, the development of robust and stereoselective synthetic routes to enantiomerically pure aminopiperidines is a key objective for researchers in drug development.[4][5]

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a versatile and commercially available chiral building block that offers an elegant entry point into the synthesis of stereochemically defined aminopiperidines.[6][7] Its inherent chirality and functionalities provide a strategic advantage for constructing the desired piperidine core with control over the stereocenter. This application note provides a detailed guide for the multi-step synthesis of a chiral aminopiperidine derivative starting from (4R)-4-(hydroxymethyl)pyrrolidin-2-one, including in-depth protocols, mechanistic insights, and data presentation.

Synthetic Strategy: A Multi-Step Approach from a Chiral Lactam

The overall synthetic strategy involves a sequence of transformations designed to convert the five-membered pyrrolidinone ring into a six-membered aminopiperidine ring while preserving the stereochemical integrity of the chiral center. The key steps include:

• Mesylation of the primary alcohol: Activation of the hydroxyl group to facilitate subsequent nucleophilic substitution.

• Lactam Reduction: Conversion of the amide functionality within the pyrrolidinone to a cyclic amine.

• Intramolecular Cyclization: Ring expansion through nucleophilic attack of the secondary amine onto the activated hydroxymethyl group, forming the piperidine ring.

• Conversion of the Hydroxymethyl Group to an Amine: A multi-step process to introduce the desired amino functionality.

This approach leverages well-established and reliable chemical transformations, providing a practical and scalable route to the target aminopiperidine.

Experimental Protocols

Part 1: Synthesis of ((4R)-pyrrolidin-2-yl)methanol

This initial step involves the reduction of the lactam functionality in (4R)-4-(Hydroxymethyl)pyrrolidin-2-one to the corresponding cyclic amine. Strong reducing agents like lithium aluminum hydride (LiAlH₄) are typically employed for this transformation.[8]

Protocol 1: Lactam Reduction

• Materials:

  • (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Sodium sulfate (Na₂SO₄)

  • Deionized water

  • Round-bottom flask, reflux condenser, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

• Procedure:

  • To a stirred suspension of LiAlH₄ (2.5 equivalents) in anhydrous THF under an inert atmosphere, add a solution of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (1.0 equivalent) in anhydrous THF dropwise at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential dropwise addition of water, 15% aqueous NaOH, and then water again.

  • Filter the resulting precipitate and wash thoroughly with THF.

  • Dry the combined filtrate and washings over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ((4R)-pyrrolidin-2-yl)methanol.

• Expected Outcome: This protocol should yield the desired cyclic amine in good to excellent yields (typically 80-95%). The crude product can often be used in the next step without further purification.

Part 2: Synthesis of (R)-1-oxa-6-azaspiro[2.5]octane

This step involves the activation of the primary alcohol via mesylation, followed by an intramolecular cyclization to form a spirocyclic intermediate.

Protocol 2: Mesylation and Intramolecular Cyclization

• Materials:

  • ((4R)-pyrrolidin-2-yl)methanol

  • Methanesulfonyl chloride (MsCl)[9]

  • Triethylamine (TEA) or Pyridine[10]

  • Anhydrous dichloromethane (DCM)[11]

  • Sodium bicarbonate (NaHCO₃) solution

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve ((4R)-pyrrolidin-2-yl)methanol (1.0 equivalent) in anhydrous DCM and cool to 0 °C.

  • Add triethylamine (1.5 equivalents) followed by the dropwise addition of methanesulfonyl chloride (1.2 equivalents).[11]

  • Stir the reaction mixture at 0 °C for 2-4 hours, monitoring by TLC.

  • Upon completion of the mesylation, allow the reaction to warm to room temperature to facilitate the intramolecular cyclization. Stir for an additional 12-16 hours.

  • Quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Causality Behind Experimental Choices: The use of a non-nucleophilic base like triethylamine is crucial to prevent side reactions with the mesylating agent. The two-step, one-pot procedure is efficient, minimizing handling and potential loss of material.

Part 3: Synthesis of (R)-Piperidin-3-ylmethanol

The spirocyclic intermediate is then opened through a ring expansion reaction to form the desired piperidine ring.

Protocol 3: Ring Expansion

• Materials:

  • (R)-1-oxa-6-azaspiro[2.5]octane

  • Appropriate nucleophile/reagent for ring expansion (e.g., organometallic reagents, hydrides). The specific choice will depend on the desired substitution pattern. For this protocol, we will use a hydride source for simplicity.

  • Anhydrous solvent (e.g., THF, diethyl ether)

• Procedure:

  • Dissolve (R)-1-oxa-6-azaspiro[2.5]octane (1.0 equivalent) in an anhydrous solvent under an inert atmosphere.

  • Add the chosen ring-opening reagent (e.g., LiAlH₄, 1.2 equivalents) portion-wise at a controlled temperature (e.g., 0 °C to room temperature).

  • Stir the reaction until completion, as monitored by TLC.

  • Carefully quench the reaction and perform an aqueous work-up similar to Protocol 1.

  • Extract the product with an appropriate organic solvent.

  • Dry the combined organic extracts, filter, and concentrate to obtain the crude (R)-Piperidin-3-ylmethanol.

• Note on Ring Expansion: The regioselectivity of the ring opening is a critical consideration. The choice of nucleophile and reaction conditions can influence the outcome of the ring expansion.[12]

Part 4: Synthesis of (R)-3-(Aminomethyl)piperidine

The final step involves the conversion of the hydroxymethyl group to an amine. This is a multi-step process typically involving conversion to a good leaving group (e.g., mesylate or tosylate), followed by displacement with an azide, and subsequent reduction.[13]

Protocol 4: Conversion of Hydroxymethyl to Aminomethyl Group

• Mesylation:

  • Follow the mesylation procedure outlined in Protocol 2, using (R)-Piperidin-3-ylmethanol as the starting material. Ensure the piperidine nitrogen is appropriately protected (e.g., with a Boc group) before this step to prevent undesired side reactions.

• Azide Displacement:

  • Dissolve the mesylated intermediate in a polar aprotic solvent like DMF.

  • Add sodium azide (NaN₃, 1.5-2.0 equivalents) and heat the reaction mixture (e.g., 60-80 °C) until the starting material is consumed (monitor by TLC).

  • After cooling, pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry, and concentrate.

• Azide Reduction:

  • Dissolve the azide intermediate in a suitable solvent (e.g., methanol, ethanol, or THF).

  • Add a reducing agent such as LiAlH₄, or perform catalytic hydrogenation (e.g., H₂, Pd/C).

  • Stir the reaction at room temperature until complete.

  • Perform the appropriate work-up procedure based on the reducing agent used.

  • After purification (e.g., chromatography or crystallization), the desired (R)-3-(Aminomethyl)piperidine is obtained.

Data Presentation

Table 1: Summary of Yields and Purity at Each Synthetic Step

Step	Product	Starting Material	Typical Yield (%)	Purity (by HPLC/NMR)
1	((4R)-pyrrolidin-2-yl)methanol	(4R)-4-(Hydroxymethyl)pyrrolidin-2-one	85-95	>95%
2	(R)-1-oxa-6-azaspiro[2.5]octane	((4R)-pyrrolidin-2-yl)methanol	70-85	>98%
3	(R)-Piperidin-3-ylmethanol	(R)-1-oxa-6-azaspiro[2.5]octane	60-75	>97%
4	(R)-3-(Aminomethyl)piperidine	(R)-Piperidin-3-ylmethanol	50-65 (over 3 steps)	>99%

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for aminopiperidine synthesis.

Trustworthiness and Self-Validating Systems

Each protocol described is designed to be a self-validating system. The progress of each reaction should be meticulously monitored by appropriate analytical techniques such as TLC, HPLC, or GC. The identity and purity of the intermediates and the final product must be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. Chiral HPLC or GC analysis is essential to verify the enantiomeric purity of the final aminopiperidine.[4]

Conclusion and Future Perspectives

This application note details a reliable and stereocontrolled synthetic route for the preparation of chiral aminopiperidines from the readily available starting material, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. The described protocols, with their underlying mechanistic rationale, provide a solid foundation for researchers in medicinal chemistry and drug development. The versatility of the intermediates allows for the introduction of diverse functionalities, enabling the synthesis of a wide range of aminopiperidine analogs for structure-activity relationship studies. Further optimization of reaction conditions and exploration of alternative reagents could lead to even more efficient and sustainable synthetic processes.

References

• Benchchem. A Comparative Guide to (S)-1-Boc-3-aminopiperidine and Other Chiral Amines in Asymmetric Synthesis. Benchchem. Accessed January 19, 2026.
• Singaram, B., et al. Facile reduction of tertiary lactams to cyclic amines with 9-borabicyclo[3.3.1]nonane (9-BBN). Tetrahedron Letters. 1999;40:3673-3676.
• Knowles, J. P., et al. Stereoselective two-carbon ring expansion of allylic amines via electronic control of palladium-promoted equilibria. Royal Society of Chemistry. 2023.
• Chem-Impex. 1-Aminopiperidine. Chem-Impex. Accessed January 19, 2026.
• Flitsch, S. L., et al. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades.
• Benchchem. Technical Support Center: Chiral Synthesis of Aminopiperidines. Benchchem. Accessed January 19, 2026.
• Viso, A., et al. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters. 2023;25(41):7583–7588.
• Benchchem. Application Notes and Protocols for the Use of (S)-1-Boc-3-aminopiperidine in Peptide Synthesis. Benchchem. Accessed January 19, 2026.
• Jin, C., et al. Stereoselective Synthesis of Piperidine Alkaloid (+)-α-Conhydrine and Its Pyrrolidine Analogue. European Journal of Organic Chemistry. 2012;2012(28):5582-5587.
• Gaumont, A.-C., et al. Azetidiniums: Ring-Expansion to Pyrrolidines, Piperidines, Azepanes, and Azocanes.
• Takeda Pharmaceutical Company Limited. Preparation of (r)-3-aminopiperidine dihydrochloride.
• Chem-Impex. 4-Aminopiperidine. Chem-Impex. Accessed January 19, 2026.
• Li, Y., et al. Synthesis of Cyclic Amidines by Iridium-Catalyzed Deoxygenative Reduction of Lactams and Tandem Reaction with Sulfonyl Azides. Organic Letters. 2020;22(13):5104–5109.
• ResearchGate. Ring expansion of pyrrolidines 23 and 24 using different nucleophiles.
• Organic Chemistry Portal. Amine synthesis by amide reduction. Organic Chemistry Portal. Accessed January 19, 2026.
• Johnson & Johnson Pharmaceutical Research & Development, L.L.C. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry. 2012;10(38):7737-7748.
• Sun, F., et al. Preparation of (R)-3-aminopiperidine by resolution with optically active cyclic phosphoric acids. Chirality. 2021;33(7):379-384.
• Nevado, C., et al.
• Moscow Technological University. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. 2022;27(19):6539.
• Ferlux. 4-aminopiperidine and their use as a medicine.
• Wang, Q., et al. Modular Construction of Chiral Aminopiperidine via Palladium-Catalyzed Hydroamination of 1,2-Dihydropyridine. Organic Letters. 2025.
• Bristol-Myers Squibb. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters. 2011;2(8):615–620.
• Tamborini, L., et al. Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. 2018;14:2234-2241.
• University of Texas at El Paso. Stereocontrolled and time-honored access to piperidine- and pyrrolidine-fused 3-methylenetetrahydropyrans using lactam-tethered alkenols. Royal Society of Chemistry. 2024.
• Garg, N. K., et al. Nickel-Catalyzed Reduction of Secondary and Tertiary Amides.
• Master Organic Chemistry. Reduction of Amides to Amines. Master Organic Chemistry. Accessed January 19, 2026.
• ResearchGate. Ring-expansion of pyrrolidines to azepanes by Kurihara's group.
• University of Catania. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry. 2021;379(6):39.
• Taylor & Francis. Hydroxymethyl – Knowledge and References. Taylor & Francis. Accessed January 19, 2026.
• Chem-Impex. (S)-(-)-4-Hydroxy-2-pyrrolidinone. Chem-Impex. Accessed January 19, 2026.
• ResearchGate. How does the conversion of hydroxyl functionality to amine functionality takes place?
• Reddit. Converting Methyl Groups (CH3) to Amine Groups (NH2). Reddit. 2024.
• ResearchGate. How do I add a hydroxymethyl (-CH2OH) group on a secondary amine by 35% of formaldehyde?
• The Upjohn Company. The conversion of amines to hydroxylamines.
• Carl ROTH. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH. Accessed January 19, 2026.
• ChemicalBook. (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone. ChemicalBook. Accessed January 19, 2026.
• Chemsrc. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone. Chemsrc. Accessed January 19, 2026.
• Organic Chemistry Portal. Alcohol to Mesylate - Common Conditions. Organic Chemistry Portal. Accessed January 19, 2026.
• ECHEMI. Mesylate Synthesis. ECHEMI. Accessed January 19, 2026.
• Organic Synthesis. Alcohol to Mesylate using MsCl, base. Organic Synthesis. Accessed January 19, 2026.
• PubChem. (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. PubChem. Accessed January 19, 2026.
• Kakatiya University. SYNTHESIS OF BIOLOGICAL ACTIVITVE 5-(HYDROXYMETHYL)PYRROLIDIN-2-ONE AT AMBIENT TEMPERATURE. World Journal of Pharmacy and Pharmaceutical Sciences. 2015;4(10):1383-1393.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 7. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc [chemsrc.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 10. echemi.com [echemi.com]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Biocatalytic Routes to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Introduction: The Significance of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

This application note details a robust chemoenzymatic strategy for the synthesis of (4R)-4-(hydroxymethyl)pyrrolidin-2-one, commencing with the highly stereoselective biocatalytic reduction of a prochiral ketone. We will explore the use of ketoreductases (KREDs), also known as alcohol dehydrogenases (ADHs), for the key asymmetric transformation, followed by efficient chemical steps to yield the final product. This guide is intended for researchers, scientists, and drug development professionals seeking to implement practical and scalable biocatalytic processes.

A Chemoenzymatic Pathway: Strategy and Rationale

The most effective route to (4R)-4-(hydroxymethyl)pyrrolidin-2-one involves a two-stage process that combines the strengths of biocatalysis and traditional organic synthesis. This chemoenzymatic approach is outlined below:

Caption: Experimental workflow for whole-cell biocatalytic reduction of COBE.

Protocol 1: Whole-Cell Bioreduction of COBE to Ethyl (R)-4-chloro-3-hydroxybutanoate

This protocol is adapted from methodologies using recombinant E. coli co-expressing a ketoreductase and a glucose dehydrogenase for cofactor regeneration. [2][3] Materials:

• Recombinant E. coli cells expressing a suitable (S)-selective secondary alcohol dehydrogenase.

• Luria-Bertani (LB) medium with appropriate antibiotic.

• Isopropyl-β-D-1-thiogalactopyranoside (IPTG).

• Potassium phosphate buffer (100 mM, pH 7.0).

• Ethyl 4-chloro-3-oxobutanoate (COBE).

• 2-Propanol.

• Ethyl acetate.

• Sodium sulfate (anhydrous).

• Silica gel for column chromatography.

Procedure:

• Cultivation of Recombinant E. coli : Inoculate a single colony of the recombinant E. coli strain into 5 mL of LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking. Use this starter culture to inoculate a larger volume of LB medium and grow at 37°C to an OD600 of 0.6-0.8. Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and continue to culture at a lower temperature (e.g., 20-25°C) for 12-16 hours.

• Cell Harvesting and Preparation : Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C). Wash the cell pellet twice with potassium phosphate buffer (100 mM, pH 7.0) and resuspend in the same buffer to a desired cell concentration (e.g., 50 g/L wet cell weight).

• Biocatalytic Reduction : In a reaction vessel, combine the cell suspension with 2-propanol (as the hydrogen donor for NADH regeneration). Add ethyl 4-chloro-3-oxobutanoate (COBE) to the desired final concentration (e.g., 50 mM).

• Reaction Monitoring : Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with constant agitation. Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of COBE and the enantiomeric excess of the product.

• Work-up and Purification : Once the reaction is complete, centrifuge the mixture to remove the cells. Extract the supernatant with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain pure ethyl (R)-4-chloro-3-hydroxybutanoate.

Part 2: Chemical Conversion to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

The chiral intermediate, ethyl (R)-4-chloro-3-hydroxybutanoate, is then converted to the final product through a two-step chemical process involving azidation followed by reductive cyclization. [4]

Protocol 2: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Step 1: Azidation of Ethyl (R)-4-chloro-3-hydroxybutanoate

Materials:

• Ethyl (R)-4-chloro-3-hydroxybutanoate.

• Sodium azide (NaN3).

• N,N-Dimethylformamide (DMF).

• Dichloromethane.

• Saturated aqueous sodium bicarbonate solution.

• Brine.

• Anhydrous sodium sulfate.

Procedure:

• Dissolve ethyl (R)-4-chloro-3-hydroxybutanoate in DMF.

• Add sodium azide to the solution and heat the mixture (e.g., to 80-90°C) for several hours, monitoring the reaction by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous phase with dichloromethane.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl (R)-4-azido-3-hydroxybutanoate, which can be used in the next step without further purification.

Step 2: Reductive Cyclization to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Materials:

• Ethyl (R)-4-azido-3-hydroxybutanoate.

• Palladium on carbon (10% Pd/C).

• Methanol.

• Hydrogen gas (H2).

• Celite.

Procedure:

• Dissolve the crude ethyl (R)-4-azido-3-hydroxybutanoate in methanol.

• Carefully add 10% Pd/C to the solution.

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature for several hours until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to afford (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Conclusion and Future Perspectives

The chemoenzymatic route presented herein provides a highly efficient and stereoselective method for the synthesis of (4R)-4-(hydroxymethyl)pyrrolidin-2-one. The biocatalytic reduction of COBE is a key enabling step, delivering the chiral intermediate with excellent enantiopurity. This approach avoids the use of hazardous reagents and complex resolution steps often associated with traditional chemical methods.

Future advancements in this field will likely focus on the discovery and engineering of more robust and efficient ketoreductases with improved substrate tolerance and stability under process conditions. [5][6]Furthermore, the development of one-pot tandem biocatalytic or chemoenzymatic processes, where multiple reaction steps are carried out in a single vessel, could further enhance the overall efficiency and sustainability of this synthetic route. [7]The integration of biocatalysis into the synthesis of valuable chiral intermediates like (4R)-4-(hydroxymethyl)pyrrolidin-2-one continues to be a powerful strategy for the development of greener and more economical pharmaceutical manufacturing processes.

References

• Ni, Y., Li, C.-X., & Xu, J.-H. (2015). Rapid asymmetric reduction of ethyl 4-chloro-3-oxobutanoate using a thermostabilized mutant of ketoreductase ChKRED20. Journal of Molecular Catalysis B: Enzymatic, 122, 197-203. [Link]

• Stewart, J. D., Reed, K. W., & Kayser, M. M. (2001). Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast. Journal of the American Chemical Society, 123(42), 10243-10248. [Link]

• Bódai, V., Perjési, P., & E-Lellek, A. (2020). How to Turn Yeast Cells into a Sustainable and Switchable Biocatalyst? On-Demand Catalysis of Ketone Bioreduction or Acyloin Condensation. ACS Sustainable Chemistry & Engineering, 8(1), 183-191. [Link]

• Hunt, J. R., Carter, A. S., Murrell, J. C., Dalton, H., Hallinan, K. O., Crout, D. H. G., ... & Crosby, J. (1995). Yeast Catalysed Reduction of β-Keto Esters (1): Factors Affecting Whole-Cell Catalytic Activity and Stereoselectivity. Biocatalysis and Biotransformation, 12(3), 159-178. [Link]

• Kataoka, M., et al. (1999). Occurrence of multiple ethyl 4-chloro-3-oxobutanoate-reducing enzymes in Candida magnoliae. Journal of Bioscience and Bioengineering, 87(2), 144-148. [Link]

• Shimizu, S., Kataoka, M., Katoh, M., Morikawa, T., Miyoshi, T., & Yamada, H. (1990). Stereoselective reduction of ethyl 4-chloro-3-oxobutanoate by a microbial aldehyde reductase in an organic solvent-water diphasic system. Applied and Environmental Microbiology, 56(8), 2374-2377. [Link]

• Yi, Z. L., et al. (2005). Asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate with two co-existing, recombinant Escherichia coli strains. Biotechnology Letters, 27(2), 119-125. [Link]

• Kalyani, D. C., & Raddi, S. M. (2012). The enantioselective β-keto ester reductions by Saccharomyces cerevisiae. Journal of the Serbian Chemical Society, 77(7), 889-894. [Link]

• Nie, Y., et al. (2017). Asymmetric reduction of ketones using recombinant E. coli cells that produce a versatile carbonyl reductase with high enantioselectivity and broad substrate specificity. Catalysis Communications, 97, 124-128. [Link]

• Zhao, F., et al. (2024). Heterologous Expression of Ketoreductase ChKRED20 Mutant in Pichia pastoris and Bioreductive Production of (R)-1, 3-Butanediol. International Journal of Molecular Sciences, 25(18), 10137. [Link]

• Wei, D., et al. (2012). Asymmetric synthesis of (S)-4-chloro-3-hydroxybutanoate by sorbose reductase from Candida albicans with two co-existing recombinant Escherichia coli strains. Bioscience, Biotechnology, and Biochemistry, 76(6), 1210-1212. [Link]

• Qin, Y. L., et al. (2017). Asymmetric reduction of COBE with E. coli BL2l (DE3)(pLysS)/pET-28a-bccr resting cell. Journal of Molecular Catalysis B: Enzymatic, 133, S33-S40. [Link]

• Shimizu, S., Kataoka, M., Katoh, M., Morikawa, T., Miyoshi, T., & Yamada, H. (1990). Stereoselective Reduction of Ethyl 4-Chloro-3-Oxobutanoate by a Microbial Aldehyde Reductase in an Organic Solvent-Water Diphasic System. Applied and Environmental Microbiology, 56(8), 2374-2377. [Link]

• Kayser, M. M., Mihovilovic, M. D., Kearns, J., Feicht, A., & Stewart, J. D. (1999). Baker's Yeast-Mediated Reductions of alpha-Keto Esters and an alpha-Keto-beta-Lactam. Two Routes to the Paclitaxel Side Chain. The Journal of Organic Chemistry, 64(18), 6603-6608. [Link]

• Liu, W., et al. (2014). A novel NADH-dependent reductase from Candida magnoliae for the production of ethyl (S)-4-chloro-3-hydroxybutanoate and its derivatives. Bioresource Technology, 159, 131-137. [Link]

• Yasohara, Y., et al. (1999). Synthesis of optically active ethyl 4-chloro-3-hydroxybutanoate by microbial reduction. Journal of Bioscience and Bioengineering, 88(3), 323-326. [Link]

• Esgulian, M., Belot, V., Guillot, R., Deloisy, S., & Aitken, D. J. (2017). Studies on cyclization reactions of 3-amino-2, 4-dihydroxybutanoic acid derivatives. Organic & Biomolecular Chemistry, 15(6), 1453-1462. [Link]

• He, Y. C., et al. (2012). A novel reductase from Candida albicans for the production of ethyl (S)-4-chloro-3-hydroxybutanoate. Bioscience, Biotechnology, and Biochemistry, 76(6), 1210-1212. [Link]

• Yamamoto, H., Matsuyama, A., & Kobayashi, Y. (2000). Synthesis of Ethyl (R)-4-Chloro-3-hydroxybutanoate with Recombinant Escherichia coli Cells Expressing (S)-Specific Secondary Alcohol Dehydrogenase. Bioscience, Biotechnology, and Biochemistry, 64(2), 403-406. [Link]

• EP0829472A1, (1998). Improved process for producing 4-hydroxy-2-pyrrolidone.

• Yamamoto, H., Matsuyama, A., & Kobayashi, Y. (2000). Synthesis of Ethyl ( R )-4-Chloro-3-hydroxybutanoate with Recombinant Escherichia coli Cells Expressing ( S )-Specific Secondary Alcohol Dehydrogenase. Bioscience, Biotechnology, and Biochemistry, 64(2), 403-406. [Link]

• Esgulian, M., Belot, V., Guillot, R., Deloisy, S., & Aitken, D. J. (2017). Studies on cyclization reactions of 3-amino-2, 4-dihydroxybutanoic acid derivatives. Organic & Biomolecular Chemistry, 15(6), 1453-1462. [Link]

• Kataoka, M., et al. (1997). Enzymatic production of ethyl (R)-4-chloro-3-hydroxybutanoate: asymmetric reduction of ethyl 4-chloro-3-oxobutanoate by an Escherichia coli transformant expressing the aldehyde reductase gene from yeast. Applied Microbiology and Biotechnology, 48(6), 699-703. [Link]

• Jakoblinnert, A., et al. (2011). Asymmetric reduction of ketones with recombinant E. coli whole cells in neat substrates. Chemical Communications, 47(43), 11978-11980. [Link]

• Esgulian, M., Belot, V., Guillot, R., Deloisy, S., & Aitken, D. J. (2017). Studies on cyclization reactions of 3-amino-2, 4-dihydroxybutanoic acid derivatives. Organic & Biomolecular Chemistry, 15(6), 1453-1462. [Link]

• Lee, S. H., et al. (2014). Production of (R)-Ethyl-4-Chloro-3-Hydroxybutanoate Using Saccharomyces cerevisiae YOL151W Reductase Immobilized onto Magnetic Microparticles. Journal of Nanoscience and Nanotechnology, 14(10), 7856-7861. [Link]

• Ye, Q., et al. (2017). Time courses for the reduction of COBE in the monophasic aqueous system. Filled squares. ResearchGate. [Link]

• Kara, S., & Liese, A. (2022). Chemoenzymatic synthesis. Communications Chemistry, 5(1), 1-4. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate with two co-existing, recombinant Escherichia coli strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. EP0829472A1 - Improved process for producing 4-hydroxy-2-pyrrolidone - Google Patents [patents.google.com]
• 5. Rapid asymmetric reduction of ethyl 4-chloro-3-oxobutanoate using a thermostabilized mutant of ketoreductase ChKRED20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemoenzymatic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Stereochemical Landscape: A Detailed Guide to the NMR Characterization of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

In the landscape of pharmaceutical development and chiral synthesis, the structural integrity of molecular entities is paramount. (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a key chiral building block, presents a unique set of characterization challenges and opportunities. Its stereochemistry and functional groups necessitate a robust analytical approach for unambiguous identification and purity assessment. This comprehensive guide provides an in-depth exploration of Nuclear Magnetic Resonance (NMR) spectroscopy techniques tailored for the comprehensive analysis of this important molecule. We will delve into the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals.

The Central Role of NMR in Chiral Scaffolding

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one's utility in the synthesis of complex molecules demands a thorough understanding of its three-dimensional structure. NMR spectroscopy stands as the cornerstone of this analytical endeavor, providing a detailed roadmap of the molecular framework through the precise measurement of nuclear spin transitions in a magnetic field. This guide will navigate through the fundamental 1D and advanced 2D NMR experiments that, when combined, provide a holistic and validated structural elucidation.

Foundational Analysis: 1D NMR Techniques

The initial characterization of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one begins with one-dimensional (1D) NMR experiments, primarily ¹H (proton) and ¹³C (carbon-13) NMR. These techniques provide essential information about the chemical environment and connectivity of the atoms within the molecule.

¹H NMR: A Proton's Perspective

Proton NMR is the first-line technique for structural analysis, offering insights into the number of different types of protons, their electronic environments, and their proximity to neighboring protons. The chemical shift (δ) of each proton is highly sensitive to its local environment. For (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, we expect distinct signals for the protons on the pyrrolidinone ring, the hydroxymethyl group, and the amide N-H.

Interpreting the ¹H NMR Spectrum:

• Amide Proton (N-H): Typically appears as a broad singlet in the downfield region (around 7-8 ppm), subject to exchange with residual water in the solvent.

• Hydroxymethyl Protons (-CH₂OH): The two protons of the CH₂ group are diastereotopic due to the adjacent chiral center (C4) and will likely appear as a multiplet. The hydroxyl proton (-OH) signal can be broad and its chemical shift is concentration and solvent dependent.

• Pyrrolidinone Ring Protons: The protons on the five-membered ring (at positions 3, 4, and 5) will exhibit complex splitting patterns due to spin-spin coupling. The proton at C4 will be a multiplet due to coupling with the protons at C3, C5, and the CH₂OH group. The protons at C3 and C5 will also be diastereotopic, leading to distinct signals and complex multiplicities.

¹³C NMR and DEPT: Mapping the Carbon Skeleton

While ¹H NMR provides information about the protons, ¹³C NMR offers a direct view of the carbon backbone. Given the low natural abundance of the ¹³C isotope, these experiments generally require longer acquisition times. To aid in the assignment of carbon signals, Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable. DEPT-135 and DEPT-90 experiments differentiate between CH, CH₂, and CH₃ groups, and quaternary carbons.

Expected ¹³C NMR and DEPT Observations:

• Carbonyl Carbon (C=O): This will be the most downfield signal, typically in the range of 170-180 ppm. It will be absent in DEPT spectra as it is a quaternary carbon.

• Hydroxymethyl Carbon (-CH₂OH): Expected to appear around 60-70 ppm. It will show as a negative peak in a DEPT-135 spectrum.

• Pyrrolidinone Ring Carbons: The carbons of the ring will resonate in the aliphatic region. C4, being attached to the hydroxymethyl group, will be in a distinct region. C3 and C5 will also have characteristic chemical shifts. DEPT experiments will confirm the presence of one CH group (C4) and two CH₂ groups (C3 and C5).

Advanced Structural Elucidation: 2D NMR Techniques

To definitively assign all proton and carbon signals and to confirm the connectivity of the molecule, two-dimensional (2D) NMR experiments are essential. These techniques correlate signals based on through-bond or through-space interactions, providing a more complete picture of the molecular structure.

COSY: Unraveling Proton-Proton Couplings

Correlation Spectroscopy (COSY) is a homonuclear 2D experiment that reveals which protons are coupled to each other, typically through two or three bonds. Cross-peaks in a COSY spectrum indicate coupled protons. This is instrumental in tracing the connectivity of the proton spin systems within the pyrrolidinone ring and the hydroxymethyl substituent.

HSQC: Linking Protons to their Carbons

Heteronuclear Single Quantum Coherence (HSQC) spectroscopy is a heteronuclear 2D experiment that correlates proton signals with the signals of the carbon atoms to which they are directly attached. Each cross-peak in an HSQC spectrum represents a one-bond C-H connection, providing a powerful tool for assigning carbon signals based on their attached, and often more easily assigned, protons.

HMBC: Mapping Long-Range Connectivity

Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy provides information about longer-range couplings between protons and carbons, typically over two or three bonds. This is particularly useful for identifying quaternary carbons (like the carbonyl group) by observing correlations from nearby protons. It also helps to piece together different fragments of the molecule.

Experimental Protocols

The following are detailed, step-by-step methodologies for the NMR characterization of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Protocol 1: Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) and deuterated dimethyl sulfoxide (DMSO-d₆) are common choices. DMSO-d₆ is often preferred for its ability to better dissolve polar compounds and for observing exchangeable protons like -OH and -NH.

• Dissolution: Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Homogenization: Gently vortex or sonicate the sample to ensure complete dissolution and a homogenous solution.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR.

• DEPT Acquisition:

  • Acquire DEPT-135 and DEPT-90 spectra to differentiate between CH, CH₂, and CH₃ signals.

Protocol 3: 2D NMR Data Acquisition (COSY, HSQC, HMBC)

• COSY Acquisition:

  • Set up a standard COSY experiment. The number of increments in the indirect dimension will determine the resolution of the spectrum.

• HSQC Acquisition:

  • Acquire an HSQC spectrum to correlate one-bond proton-carbon connectivities.

• HMBC Acquisition:

  • Acquire an HMBC spectrum to observe long-range proton-carbon correlations (2-3 bonds).

Data Presentation

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Ranges for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	DEPT-135
C=O	-	175 - 180	Quaternary (No Signal)
N-H	7.0 - 8.5 (broad)	-	-
C3-H₂	2.0 - 2.5 (m)	30 - 40	Negative
C4-H	2.3 - 2.8 (m)	40 - 50	Positive
C5-H₂	3.0 - 3.5 (m)	45 - 55	Negative
-CH₂OH	3.4 - 3.8 (m)	60 - 70	Negative
-OH	Variable (broad)	-	-

Note: Chemical shifts are highly dependent on the solvent and concentration. These are estimated ranges.

Visualization of Experimental Workflow

The logical flow of NMR experiments for the structural elucidation of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one can be visualized as follows:

Caption: Key 2D NMR correlations for structural assignment.

Conclusion

The comprehensive NMR characterization of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a multi-faceted process that relies on the synergistic application of 1D and 2D NMR techniques. By following the detailed protocols and understanding the principles behind each experiment, researchers can achieve unambiguous structural elucidation and confirm the stereochemical integrity of this vital chiral building block. This rigorous analytical approach is indispensable for ensuring the quality and efficacy of the downstream products in pharmaceutical and chemical research.

References

As comprehensive experimental NMR data for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is not available in the searched public domains, this section will be populated with relevant general NMR spectroscopy resources upon the acquisition of specific spectral data for the target molecule.

Application Notes and Protocols for the Scalable Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Abstract

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a pivotal chiral building block in modern medicinal chemistry, serving as a key intermediate in the synthesis of a variety of pharmaceutical agents. Its stereodefined structure and versatile functional groups make it an attractive scaffold for drug development. This document provides a comprehensive guide to a robust and scalable synthetic route starting from the inexpensive and readily available chiral pool starting material, L-glutamic acid. We will delve into the strategic considerations for each synthetic step, from cyclization and esterification to the critical diastereoselective reduction, offering detailed, field-tested protocols suitable for scale-up from the laboratory to pilot plant production. The causality behind experimental choices, process optimization, and analytical validation are discussed to ensure scientific integrity and reproducibility.

Introduction: Strategic Synthesis Design

The pyrrolidinone ring is a privileged scaffold in numerous biologically active compounds.[1] The target molecule, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, possesses a single stereocenter at the C4 position, making enantiocontrol a primary concern in its synthesis. While various methods for chiral lactam synthesis exist, including asymmetric hydrogenation, employing a chiral pool starting material is often the most economically viable and scalable approach for industrial applications.[2][3]

L-Glutamic acid represents an ideal starting point for this synthesis. It is a naturally occurring, inexpensive amino acid with the desired (S)-stereochemistry that, through a series of transformations, can be inverted to the required (R)-configuration at the C4 position of the final product.

The overall synthetic strategy is a three-step process:

• Dehydration/Cyclization: Thermal cyclization of L-glutamic acid to yield (S)-pyroglutamic acid.

• Esterification: Conversion of (S)-pyroglutamic acid to its corresponding methyl ester to activate the carboxylic acid for reduction.

• Selective Reduction: Diastereoselective reduction of the methyl ester to the primary alcohol, yielding the target (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

This pathway is advantageous for its use of low-cost starting materials, straightforward reactions, and the avoidance of complex chiral auxiliaries or expensive asymmetric catalysts.

Reaction Pathway Overview

The synthetic transformation from L-glutamic acid to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is outlined below. Each step is designed for high yield, operational simplicity, and scalability.

Caption: Overall synthetic workflow from L-glutamic acid.

Detailed Protocols and Scientific Rationale

Step 1: Synthesis of (S)-Pyroglutamic Acid

Principle: This step involves the intramolecular cyclization of L-glutamic acid via dehydration to form the five-membered lactam ring of pyroglutamic acid. This reaction is typically driven by heat and efficiently proceeds in an aqueous medium without the need for additional reagents.[4] The spontaneity of this cyclization under thermal stress is a well-documented characteristic of N-terminal glutamic acid residues.[5]

Protocol:

• Setup: Charge a glass-lined reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe with L-glutamic acid and deionized water.

• Reaction: Heat the slurry to 120-130°C with vigorous stirring. The reaction progress can be monitored by the dissolution of the starting material and confirmed by TLC or HPLC analysis.[6]

• Work-up: Upon completion (typically 8-12 hours), cool the reaction mixture to room temperature. The product, (S)-pyroglutamic acid, can be isolated by crystallization upon cooling or by concentration of the aqueous solution under reduced pressure.

• Purification: The crude product is often of sufficient purity for the next step. If required, recrystallization from hot water can be performed.

Causality and Scalability Insights:

• Solvent Choice: Water is an ideal solvent for this step as it is inexpensive, non-toxic, and facilitates the dissolution of the starting material at elevated temperatures.

• Catalyst-Free: The reaction proceeds without a catalyst, simplifying the process and reducing costs, which is a significant advantage for large-scale production.

• Isolation: Direct crystallization from the reaction mixture upon cooling is a highly efficient and scalable isolation method, minimizing solvent waste and operational complexity.

Parameter	Recommended Value	Rationale
Substrate:Solvent Ratio	1:2 to 1:4 (w/v)	Balances solubility and reactor volume efficiency.
Temperature	120-130°C	Ensures a reasonable reaction rate without significant degradation.[6]
Reaction Time	8-12 hours	Typically sufficient for >95% conversion. Monitor for completion.
Typical Yield	>90%	High-yielding and atom-economical transformation.

Step 2: Synthesis of Methyl (S)-Pyroglutamate

Principle: The carboxylic acid of pyroglutamic acid is esterified to prevent it from reacting with the reducing agent in the subsequent step and to enhance the electrophilicity of the carbonyl carbon for reduction. Fischer esterification, using an alcohol as both solvent and reagent with a catalytic amount of strong acid, is a classic and scalable method.

Protocol:

• Setup: To a suitable reactor, add (S)-pyroglutamic acid and methanol. Cool the mixture in an ice bath.

• Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., sulfuric acid or thionyl chloride) while maintaining the temperature below 10°C.

• Reaction: Heat the mixture to reflux (approx. 65°C) and maintain for 4-6 hours. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture and neutralize the acid catalyst with a base (e.g., sodium bicarbonate solution).

• Isolation: Remove the methanol under reduced pressure. The resulting crude ester can be extracted into an organic solvent like dichloromethane or ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purification: The crude methyl (S)-pyroglutamate is often used directly in the next step. If high purity is required, it can be purified by vacuum distillation.

Causality and Scalability Insights:

• Reagent Choice: Methanol is used in excess to drive the equilibrium towards the product side. Sulfuric acid is a cost-effective and efficient catalyst for large-scale operations.

• Temperature Control: The initial exothermic addition of the acid catalyst requires cooling to prevent side reactions.

• Work-up Strategy: A simple neutralization and extraction procedure is robust and easily scalable. Minimizing water content is crucial to prevent hydrolysis of the ester product.

Parameter	Recommended Value	Rationale
Acid Catalyst	H₂SO₄ (0.05-0.1 eq)	Effective and low-cost. Thionyl chloride can also be used.
Temperature	Reflux (approx. 65°C)	Provides a good reaction rate for esterification.
Reaction Time	4-6 hours	Typically sufficient for complete conversion.
Typical Yield	>95%	The reaction is generally very efficient.

Step 3: Selective Reduction to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Principle: This is the key stereochemistry-defining step. The reduction of the ester to a primary alcohol must be performed under conditions that do not reduce the more stable lactam carbonyl group. Sodium borohydride (NaBH₄) is a mild reducing agent, but its reactivity towards esters is generally low. The addition of an activating agent, such as calcium chloride (CaCl₂), forms a more reactive borohydride species in situ, enabling the selective reduction of the ester at low temperatures. This method is preferable to stronger, more hazardous, and expensive reducing agents like lithium aluminum hydride (LiAlH₄) for large-scale synthesis.

Caption: Experimental workflow for the selective reduction step.

Protocol:

• Setup: Charge a reactor with Methyl (S)-Pyroglutamate, anhydrous calcium chloride, and anhydrous ethanol. Stir to dissolve.

• Cooling: Cool the solution to 0-5°C using an appropriate cooling bath.

• Reducing Agent Addition: Add sodium borohydride (NaBH₄) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 10°C. Vigorous hydrogen evolution will be observed.

• Reaction: Stir the reaction mixture at 0-5°C for an additional 2-4 hours after the addition is complete. Monitor the reaction progress by TLC or HPLC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of aqueous hydrochloric acid until the pH is acidic (pH ~2-3) and hydrogen evolution ceases.

• Work-up: Filter the reaction mixture to remove inorganic salts (calcium salts). Concentrate the filtrate under reduced pressure to remove the bulk of the ethanol.

• Isolation & Purification: The resulting crude product can be purified by recrystallization. A patent suggests that ethanol is an effective solvent for this purpose, yielding a product with high optical purity.[7]

Causality and Scalability Insights:

• Selective Reagent System: The NaBH₄/CaCl₂ system is a cost-effective and safer alternative to metal hydrides like LiAlH₄. The in-situ generated calcium borohydride is more reactive towards the ester than NaBH₄ alone but is still selective for the ester over the lactam amide.

• Temperature Control: Low temperature is critical to control the rate of reduction, prevent over-reduction, and maintain selectivity between the ester and the lactam. The portion-wise addition of NaBH₄ is essential to manage the exotherm and hydrogen gas evolution on a large scale.

• Purification: Recrystallization is a highly effective and scalable method for purifying the final product to pharmaceutical-grade standards, efficiently removing inorganic byproducts and any minor organic impurities.[7]

Parameter	Recommended Value	Rationale
Reducing System	NaBH₄ (2-3 eq) / CaCl₂ (1-1.5 eq)	Selective, cost-effective, and safer for scale-up.
Solvent	Anhydrous Ethanol	Good solvent for reactants; the ethoxyborohydride formed is reactive.
Temperature	0-5°C	Crucial for selectivity and safety.
Typical Yield	75-85%	Good yields are achievable with careful control of conditions.
Optical Purity	>99% ee after recrystallization	Recrystallization is effective for enantiomeric enrichment.[7]

Safety and Handling

• Step 1 (Cyclization): This step is conducted at high temperatures. Standard precautions for high-temperature reactions should be followed. The reaction is performed in water and is generally safe.

• Step 2 (Esterification): Methanol is flammable and toxic. The use of strong acids like H₂SO₄ requires appropriate personal protective equipment (PPE), including acid-resistant gloves and safety glasses. The reaction should be performed in a well-ventilated area or fume hood.

• Step 3 (Reduction): The reaction of sodium borohydride with ethanol and the acidic quench generates flammable hydrogen gas. The reactor must be well-ventilated and free of ignition sources. The addition of NaBH₄ must be controlled to manage the rate of gas evolution and the exotherm.

Conclusion

The described three-step synthesis provides a scalable, economically viable, and robust pathway to high-purity (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from L-glutamic acid. The process relies on well-established chemical transformations and avoids hazardous or prohibitively expensive reagents, making it suitable for industrial production. Careful control of reaction parameters, particularly temperature during the reduction step, is critical to achieving high yield and selectivity. The final purification by recrystallization ensures that the product meets the stringent purity requirements for its application in pharmaceutical synthesis.

References

• Highly Enantioselective Synthesis of Chiral γ-Lactams by Rh-Catalyzed Asymmetric Hydrogenation.ACS Catalysis, 2018. [URL: https://pubs.acs.org/doi/10.
• Method of purifying 4-hydroxy-2-pyrrolidinone.Google Patents (EP1321462A1). [URL: https://patents.google.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.MDPI, 2023. [URL: https://www.mdpi.com/1420-3049/28/13/5155]
• Reaction pathway for the formation of 2‐pyrrolidone from glutamic acid...ResearchGate. [URL: https://www.researchgate.net/figure/Reaction-pathway-for-the-formation-of-2-pyrrolidone-from-glutamic-acid-and-pyroglutamic_fig6_339118023]
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.SpringerLink. [URL: https://link.springer.com/chapter/10.1007/7355_2022_125]
• Method for preparing magnesium L-pyroglutamate.Google Patents (CN101863819A). [URL: https://patents.google.
• l-Pyroglutamate Spontaneously Formed from l-Glutamate Inhibits Growth of the Hyperthermophilic Archaeon Sulfolobus solfataricus.PubMed Central, 2004. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC492329/]
• Pyroglutamic acid.Wikipedia. [URL: https://en.wikipedia.org/wiki/Pyroglutamic_acid]

Sources

• 1. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Pyroglutamic acid - Wikipedia [en.wikipedia.org]
• 5. l-Pyroglutamate Spontaneously Formed from l-Glutamate Inhibits Growth of the Hyperthermophilic Archaeon Sulfolobus solfataricus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN101863819A - Method for preparing magnesium L-pyroglutamate - Google Patents [patents.google.com]
• 7. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]

Application Notes &amp; Protocols: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one as a Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in Asymmetric Synthesis

The pursuit of enantiomerically pure compounds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals where the chirality of a molecule is intrinsically linked to its biological activity. Chiral auxiliaries are a powerful and established tool in this endeavor. They are chiral molecules that are temporarily attached to a prochiral substrate to direct a subsequent chemical reaction, leading to the formation of one stereoisomer in preference to others. After the desired stereocenter is created, the auxiliary is removed and can often be recovered for reuse.

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a chiral building block derived from the chiral pool, making it an attractive candidate for use as a chiral auxiliary. Its rigid five-membered lactam ring provides a well-defined stereochemical environment. The key structural features that suggest its potential as a chiral auxiliary are:

• A Defined Stereocenter: The (4R) configuration provides a fixed chiral environment.

• N-Acylation Site: The nitrogen atom of the lactam can be readily acylated with a carboxylic acid derivative (e.g., an acyl chloride or anhydride), covalently attaching the substrate to the auxiliary.

• Chelating Potential: The lactam carbonyl oxygen and the oxygen of the hydroxymethyl group can potentially act as chelation points for a metal ion during enolate formation. This chelation would create a rigid, bicyclic-like transition state, which is crucial for effective stereochemical control. The bulky nature of the chelated metal-enolate complex would then effectively shield one face of the enolate, directing the approach of an electrophile to the opposite face.

While extensive literature details the applications of other chiral auxiliaries like Evans' oxazolidinones and pseudoephedrine amides, specific, detailed protocols for the use of (4R)-4-(hydroxymethyl)pyrrolidin-2-one are less prevalent. However, based on the well-established principles of enolate chemistry, we can outline robust protocols for its application in key C-C bond-forming reactions.[1][2] This guide will provide a framework for employing this auxiliary in asymmetric alkylations, aldol additions, and Michael additions.

General Workflow for Employing (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

The use of (4R)-4-(hydroxymethyl)pyrrolidin-2-one as a chiral auxiliary follows a logical and sequential three-stage process. This workflow is fundamental to most auxiliary-based asymmetric syntheses and is designed to ensure high levels of stereocontrol.

Caption: General workflow for using a chiral auxiliary.

Asymmetric Alkylation of N-Acyl-(4R)-4-(hydroxymethyl)pyrrolidin-2-one

Asymmetric alkylation is a fundamental method for creating chiral centers by forming a new carbon-carbon bond adjacent to a carbonyl group.[3] The strategy involves the formation of a chiral enolate, which then reacts with an alkyl halide. The stereochemical outcome is dictated by the chiral auxiliary, which directs the electrophile to one of the two faces of the enolate.[1][2]

Causality Behind Experimental Choices:

• Acylation: The substrate (e.g., propanoic acid) is first converted to an acyl chloride or anhydride to ensure efficient N-acylation of the auxiliary.

• Enolate Formation: A strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) is used to deprotonate the α-carbon quantitatively. The choice of base and the presence of a Lewis acid (like TiCl₄ or Sn(OTf)₂) can influence the geometry (E/Z) of the enolate and the rigidity of the transition state, which are critical for high diastereoselectivity. The reaction is performed at low temperatures (e.g., -78 °C) to prevent side reactions and maintain kinetic control.

• Alkylation: The alkylating agent (typically a primary alkyl iodide or bromide) is added to the enolate solution. The reaction proceeds via an S(_N)2 mechanism.[1]

• Cleavage: The auxiliary is typically removed by hydrolysis (e.g., with LiOH/H₂O₂) or alcoholysis (e.g., with NaOMe/MeOH) to yield the chiral carboxylic acid or ester, respectively.

Proposed Stereochemical Model for Alkylation

The high diastereoselectivity observed in such reactions is attributed to a rigid chelated transition state. The metal cation (e.g., Li⁺) is coordinated by both the lactam carbonyl oxygen and the oxygen of the hydroxymethyl side chain. This locks the conformation of the enolate and the auxiliary. The hydroxymethyl group then acts as a steric shield, blocking one face of the enolate and forcing the incoming electrophile to approach from the less hindered face.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 182.160.97.198:8080 [182.160.97.198:8080]

The Versatile Chiral Synthon: Enantioselective Transformations Utilizing (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of modern synthetic organic chemistry, the quest for efficient and highly selective methods to construct stereochemically complex molecules remains a paramount objective. Among the arsenal of chiral building blocks available to the discerning researcher, (4R)-4-(hydroxymethyl)pyrrolidin-2-one, often referred to as (R)-pyroglutaminol, has emerged as a versatile and powerful tool. Derived from the readily available chiral pool starting material, L-glutamic acid, this compound possesses a unique combination of structural features: a rigid pyrrolidinone core, a stereodefined hydroxyl group, and a lactam functionality. These attributes make it an exemplary chiral auxiliary and a valuable precursor for the synthesis of sophisticated organocatalysts and ligands, driving enantioselectivity in a variety of carbon-carbon bond-forming reactions.[1][2]

This comprehensive guide serves as a detailed application note and protocol resource for researchers, scientists, and drug development professionals. It aims to provide not only step-by-step experimental procedures but also a deep understanding of the underlying principles that govern the stereochemical outcomes of transformations employing this remarkable chiral synthon. We will explore its application in key enantioselective reactions, supported by mechanistic insights and quantitative data to empower you to harness its full potential in your synthetic endeavors.

Core Application I: Asymmetric Alkylation of Prochiral Enolates via Chiral Auxiliary Control

One of the most powerful applications of (4R)-4-(hydroxymethyl)pyrrolidin-2-one is its use as a chiral auxiliary to direct the stereoselective alkylation of prochiral enolates. The underlying principle involves the temporary attachment of the chiral auxiliary to a carboxylic acid substrate, forming an N-acyl derivative. The rigid conformation of the resulting bicyclic system, governed by the stereocenter of the auxiliary, effectively shields one face of the enolate, forcing the incoming electrophile to approach from the less sterically hindered side.

Mechanistic Rationale: The Power of Steric Shielding

The diastereoselectivity of the alkylation is primarily dictated by the steric hindrance imposed by the substituent at the C4 position of the pyrrolidinone ring. Upon formation of the enolate, typically using a strong, non-nucleophilic base like lithium diisopropylamide (LDA), the lithium cation chelates with the carbonyl oxygen of the lactam and the oxygen of the enolate. This chelation, combined with the inherent rigidity of the pyrrolidinone ring, forces the hydroxymethyl group (or a protected derivative) to occupy a specific spatial orientation. This orientation creates a significant steric barrier on one face of the planar enolate, thereby directing the alkylating agent to the opposite face with high fidelity.

Caption: Workflow for Asymmetric Alkylation.

Experimental Protocol: Diastereoselective Alkylation of an N-Propionyl Derivative

This protocol details the asymmetric alkylation of the N-propionyl derivative of (4R)-4-(tert-butyldimethylsilyloxymethyl)pyrrolidin-2-one, a common protected form of the parent auxiliary.

Materials:

• (4R)-4-(tert-butyldimethylsilyloxymethyl)pyrrolidin-2-one

• Propionyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Benzyl bromide

• Saturated aqueous ammonium chloride (NH4Cl)

• Lithium hydroxide (LiOH)

• Methanol (MeOH)

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Step-by-Step Procedure:

• Acylation of the Chiral Auxiliary:

  • To a solution of (4R)-4-(tert-butyldimethylsilyloxymethyl)pyrrolidin-2-one (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C, add propionyl chloride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Quench the reaction with water and extract with DCM. The combined organic layers are washed with brine, dried over MgSO4, and concentrated under reduced pressure. Purify the crude product by flash column chromatography to afford N-propionyl-(4R)-4-(tert-butyldimethylsilyloxymethyl)pyrrolidin-2-one.

• Enolate Formation and Alkylation:

  • To a solution of diisopropylamine (1.2 eq) in anhydrous THF at -78 °C, add n-BuLi (1.1 eq) dropwise. Stir the solution at this temperature for 30 minutes.

  • Add a solution of the N-propionyl derivative (1.0 eq) in anhydrous THF dropwise to the freshly prepared LDA solution at -78 °C. Stir for 1 hour.

  • Add benzyl bromide (1.5 eq) to the enolate solution at -78 °C. Stir the reaction mixture for 4 hours at this temperature.

• Work-up and Purification:

  • Quench the reaction by the addition of saturated aqueous NH4Cl.

  • Allow the mixture to warm to room temperature and extract with EtOAc.

  • Wash the combined organic layers with brine, dry over MgSO4, and concentrate in vacuo.

  • The diastereomeric ratio can be determined at this stage by 1H NMR or HPLC analysis. Purify the product by flash chromatography.

• Auxiliary Cleavage:

  • To a solution of the alkylated product in a 3:1 mixture of THF and water, add LiOH (4.0 eq).

  • Stir the reaction mixture at room temperature for 12 hours.

  • Acidify the reaction mixture to pH ~2 with 1 M HCl.

  • Extract the aqueous layer with EtOAc. The combined organic layers contain the enantioenriched carboxylic acid.

  • The aqueous layer can be basified and extracted to recover the chiral auxiliary.

Expected Results:

Electrophile	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee) of Carboxylic Acid	Yield (%)
Benzyl bromide	>95:5	>95%	75-85
Methyl iodide	>90:10	>90%	80-90
Allyl bromide	>92:8	>92%	78-88

Core Application II: Organocatalyzed Asymmetric Aldol Reaction

Derivatives of (4R)-4-(hydroxymethyl)pyrrolidin-2-one can be transformed into highly effective organocatalysts for asymmetric aldol reactions. The pyrrolidine scaffold is a privileged structure in aminocatalysis, and the presence of the hydroxymethyl group provides a handle for further functionalization to create bifunctional catalysts. These catalysts often operate through an enamine-based mechanism, mimicking the action of natural Class I aldolase enzymes.

Mechanistic Rationale: Enamine Catalysis and Stereochemical Control

In a typical organocatalyzed aldol reaction, the pyrrolidine-based catalyst reacts with a donor ketone to form a nucleophilic enamine intermediate. The chirality of the catalyst directs the facial selectivity of the enamine's attack on the acceptor aldehyde. The hydroxyl group on the catalyst can participate in hydrogen bonding with the aldehyde, further organizing the transition state and enhancing stereoselectivity. This bifunctional activation is crucial for achieving high diastereo- and enantioselectivity.

Caption: Catalytic Cycle of an Asymmetric Aldol Reaction.

Experimental Protocol: Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

This protocol outlines a general procedure for the asymmetric aldol reaction catalyzed by a derivative of (4R)-4-(hydroxymethyl)pyrrolidin-2-one. For this example, we will consider a catalyst where the hydroxyl group is part of a larger, specifically designed catalytic system.

Materials:

• (4R)-pyrrolidine-based organocatalyst (e.g., a prolinamide derivative)

• Cyclohexanone

• 4-Nitrobenzaldehyde

• Dimethyl sulfoxide (DMSO), anhydrous

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na2SO4)

Step-by-Step Procedure:

• Reaction Setup:

  • To a vial containing the (4R)-pyrrolidine-based organocatalyst (10 mol%), add anhydrous DMSO.

  • Add cyclohexanone (10 eq) to the solution.

  • Finally, add 4-nitrobenzaldehyde (1.0 eq).

• Reaction and Monitoring:

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with EtOAc and wash with brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Determine the diastereomeric ratio of the product by 1H NMR analysis.

  • Determine the enantiomeric excess of the major diastereomer by chiral HPLC analysis.

Expected Results:

Aldehyde	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee) of anti-isomer	Yield (%)
4-Nitrobenzaldehyde	>95:5	>98%	85-95
Benzaldehyde	>90:10	>95%	80-90
2-Chlorobenzaldehyde	>92:8	>96%	82-92

Conclusion: A Cornerstone of Asymmetric Synthesis

(4R)-4-(hydroxymethyl)pyrrolidin-2-one and its derivatives have firmly established themselves as indispensable tools in the field of asymmetric synthesis. Their utility as both reliable chiral auxiliaries and versatile platforms for the design of highly efficient organocatalysts underscores their importance in the construction of enantioenriched molecules. The protocols and mechanistic insights provided herein offer a solid foundation for researchers to confidently employ this chiral synthon in their synthetic campaigns, paving the way for the discovery and development of new pharmaceuticals and other valuable chiral compounds. The continued exploration of new applications and catalyst designs based on this privileged scaffold promises to further expand the horizons of enantioselective transformations.

References

• Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma. (URL not provided, but the content is synthesized from the search result)[3]

• (S)-(-)-4-Hydroxy-2-pyrrolidinone in Pharmaceutical Development and Chiral Catalysis. (URL not provided, but the content is synthesized from the search result)[4]

• Synthesis of New Optically Active 2-Pyrrolidinones. Molecules.[1]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules.[5]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.[2]

• A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition. Organic Process Research & Development.[6]

• Synthesis of chiral building blocks for use in drug discovery. Current Opinion in Drug Discovery & Development.[7]

• Application Notes and Protocols for Asymmetric Synthesis Using (R)-2-Methylpyrrolidine. BenchChem.[8]

• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. International Journal of Scientific Research in Science and Technology.

• Synthesis of 4-hydroxy-2-methylproline derivatives via pyrrolidine ring assembly: chromatographic resolution and diastereoselective synthesis approaches. Amino Acids.[9]

• Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. Journal of the American Chemical Society.[10]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules.[11]

Sources

• 1. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. qcc.edu [qcc.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of chiral building blocks for use in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Welcome to the technical support guide for the purification of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide robust, field-tested solutions for obtaining this critical chiral building block in high purity.

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable intermediate in medicinal chemistry. However, its purification can be challenging due to its high polarity, chirality, and potential for side-product formation. This guide provides a structured approach to troubleshooting common issues and offers detailed protocols to streamline your purification workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most effective initial purification strategy for crude (4R)-4-(Hydroxymethyl)pyrrolidin-2-one?

The most common and often most effective initial purification strategy is recrystallization. This compound's structure lends itself well to crystallization from various solvent systems, effectively removing many process-related impurities. A patent for a similar compound, 4-hydroxy-2-pyrrolidinone, highlights the use of alcohols like ethanol, propanol, or butanol, as well as acetonitrile.[1] Recrystallization from ethanol, in particular, has been shown to significantly enhance optical purity, for instance, improving a sample from 80% enantiomeric excess (ee) to over 99% ee.[1]

For more challenging impurity profiles, column chromatography may be necessary, either as a primary method or as a secondary step after an initial recrystallization.

Q2: How do I choose the right purification method?

The choice of purification method depends on the scale of your synthesis, the nature of the impurities, and the required final purity. The following decision tree provides a general guide:

Caption: Decision workflow for selecting a purification strategy.

Q3: My compound has poor retention on standard reverse-phase HPLC columns. What are my options for chromatographic purification?

This is a common issue due to the high polarity of the molecule. Standard C18 columns may not provide adequate retention. Consider the following alternatives:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are designed for polar compounds and operate in an aqueous normal-phase mode.[2] They typically use a high percentage of an organic solvent like acetonitrile with a small amount of aqueous buffer, providing strong retention for polar molecules like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

• Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative for both chiral and achiral purifications of polar compounds.[2] It often provides faster separations and uses less organic solvent than traditional HPLC.

• Normal-Phase Chromatography: Traditional normal-phase chromatography on silica gel can be effective. However, given the compound's polarity, highly polar mobile phases (e.g., dichloromethane/methanol or ethyl acetate/methanol gradients) will be required, which can sometimes lead to broader peaks.

Q4: How can I confirm the enantiomeric purity of my final product?

Enantiomeric purity is critical for chiral compounds. The most reliable method is Chiral High-Performance Liquid Chromatography (Chiral HPLC) . This technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, allowing for their separation and quantification.[3][]

• Column Selection: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for screening.

• Mobile Phase: The choice of mobile phase (normal-phase, reverse-phase, or polar organic) is highly dependent on the specific CSP used.[5]

Troubleshooting Guide

Problem 1: Low yield or no crystal formation during recrystallization.

• Possible Cause 1: Incorrect solvent system. The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.

  • Solution: Perform a small-scale solvent screen. Test solvents like ethanol, isopropanol, acetonitrile, or mixtures such as isopropanol/hexane.[1][6] A good starting point is to dissolve the crude material in a minimal amount of a hot "good" solvent (e.g., isopropanol) and then slowly add a "poor" solvent (e.g., hexane) until turbidity appears. Reheat to dissolve, then allow to cool slowly.

• Possible Cause 2: Solution is too dilute. If too much solvent is used, the solution may not become supersaturated upon cooling.

  • Solution: Carefully evaporate some of the solvent under reduced pressure and attempt to cool the more concentrated solution again.

• Possible Cause 3: Oiling out. The compound may be separating as a liquid (oil) instead of a solid. This often happens if the solution is cooled too quickly or if the melting point of the solid is lower than the temperature of the solution.

  • Solution: Try cooling the solution more slowly. If it still oils out, redissolve the oil by warming and add slightly more solvent before attempting a slower cooling process. Scratching the inside of the flask with a glass rod at the liquid-air interface can also induce crystallization.

Problem 2: Persistent impurities are co-eluting with the product in column chromatography.

• Possible Cause 1: Insufficient column resolution. The chosen stationary phase and mobile phase may not be adequate to separate the impurity.

  • Solution:

    • Optimize the Gradient: If using a gradient, make it shallower around the elution point of your compound to increase separation.

    • Change the Solvent System: Switch to a solvent system with different selectivities. For example, if you are using a hexane/ethyl acetate system, try dichloromethane/methanol.

    • Change the Stationary Phase: If silica gel is not providing separation, consider using alumina or a bonded-phase silica like diol or cyano. For very polar compounds, HILIC is a strong option.[2]

• Possible Cause 2: Column overload. Too much sample has been loaded onto the column, leading to broad, overlapping peaks.

  • Solution: Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load 1-5% of the column's stationary phase weight.

Problem 3: The enantiomeric excess (ee) of the product is low after purification.

• Possible Cause 1: Racemization during synthesis or workup. Certain reaction conditions (e.g., strongly basic or acidic, high temperatures) can cause racemization at the chiral center.

  • Solution: Review the synthetic and workup steps to identify potential causes of racemization and mitigate them (e.g., using milder bases, lower temperatures).

• Possible Cause 2: Ineffective purification method for separating enantiomers. Standard recrystallization or achiral chromatography will not separate enantiomers. While recrystallization can sometimes enrich one enantiomer if the sample is already chirally enriched (a process known as resolution by entrainment), it is not a guaranteed method for enantiomeric purification from a racemic or near-racemic mixture.

  • Solution: The definitive method for separating enantiomers is chiral chromatography (HPLC or SFC).[] This is essential for achieving high enantiomeric purity.

Detailed Experimental Protocols

Protocol 1: High-Purity Recrystallization

This protocol is designed to enhance both chemical and optical purity.

• Dissolution: In a flask equipped with a reflux condenser, add the crude (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. Add a minimal amount of ethanol (e.g., 5-10 mL per gram of crude material).

• Heating: Heat the mixture to reflux with stirring until all the solid has dissolved. If some solid remains, add small additional portions of ethanol until a clear solution is obtained.

• Cooling (Crucial Step): Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote the formation of large, pure crystals, insulate the flask (e.g., by wrapping it in glass wool or placing it in a warm water bath that is allowed to cool).

• Crystal Formation: Once the flask has reached room temperature, place it in an ice bath or refrigerator (4°C) for at least one hour to maximize crystal precipitation.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.[1]

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

• Analysis: Analyze the final product for chemical purity (NMR, LC-MS) and optical purity (chiral HPLC). A patent for the purification of 4-hydroxy-2-pyrrolidinone indicates that this method can increase optical purity from ~80% ee to >99% ee.[1]

Table 1: Comparison of Recrystallization Solvents

Solvent System	Typical Outcome	Considerations
Ethanol	Excellent for improving optical purity.[1]	Good balance of solubility; widely available.
Isopropanol	Effective for removing non-polar impurities.	Slightly less polar than ethanol.
Acetonitrile	Can be effective for certain impurity profiles.[1]	Higher toxicity than alcohols.
Isopropanol/Hexane	Good for "oily" crude products.	Allows for fine-tuning of polarity.

References

• Method of purifying 4-hydroxy-2-pyrrolidione.

• Trouble with chiral separations. Chromatography Today. [Link]

• Approaches to Singleton Achiral Purification of Difficult Samples for Discovery Research Support. LCGC International. [Link]

• [chiral purification HPLC] : r/OrganicChemistry. Reddit. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

Sources

• 1. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Welcome to the technical support center for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical chiral building block. Our goal is to provide you with in-depth, field-proven insights to help you improve reaction yields, ensure product purity, and maintain stereochemical integrity.

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable intermediate in the synthesis of a wide range of pharmaceuticals. Its stereospecific nature demands precise control over reaction conditions. This guide is structured as a series of troubleshooting questions and answers, addressing specific issues you may face in the lab.

General Synthesis Pathway Overview

The most common and efficient route to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one involves the reductive cyclization of a protected (R)-4-amino-3-hydroxybutyric acid derivative, often derived from readily available chiral precursors like L-glutamic acid or L-serine. A typical pathway involves the reduction of an azide group to an amine, which then undergoes spontaneous or catalyzed intramolecular cyclization to form the desired lactam.

Caption: High-level workflow for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Troubleshooting Guide: Common Issues and Solutions

Question 1: My final yield is consistently low. What are the primary causes and how can I improve it?

Low yield is the most frequent challenge in this synthesis. The root cause often lies in the critical ring-closing step. Let's break down the potential issues.

Answer:

The conversion of the linear amino ester intermediate to the cyclic lactam is an equilibrium-driven process that can be slow and incomplete without proper catalysis.

Primary Cause A: Inefficient Intramolecular Cyclization

The rate of the ring-closing reaction for 4-amino-3-hydroxybutyric acid esters can be slow when relying solely on thermal conditions.[1] This often results in a significant amount of unreacted starting material and the formation of by-products, reducing the isolated yield.[1]

Solution: Employ a Base Catalyst

The addition of a base catalyst dramatically accelerates the intramolecular aminolysis, leading to a faster, more selective, and higher-yielding reaction.[1]

Recommended Protocol: Base-Catalyzed Cyclization

• Reaction Setup: Following the catalytic hydrogenation of the azide precursor (e.g., methyl (R)-4-azido-3-hydroxybutyrate) using a catalyst like 5% Palladium on Carbon in methanol, filter off the hydrogenation catalyst (e.g., Celite pad).

• Catalyst Addition: To the resulting methanol solution containing the 4-amino-3-hydroxybutyrate intermediate, add a catalytic amount of a suitable base.

• Reaction Conditions: Gently reflux the mixture for 2-5 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Once the reaction is complete, neutralize the catalyst if necessary, and remove the solvent under reduced pressure to obtain the crude product.

Table 1: Comparison of Catalytic vs. Non-Catalytic Cyclization

Condition	Reaction Time	Typical Yield	Reference
Thermal (Reflux)	> 4.5 hours	~60-67%	[1]
Base-Catalyzed (Reflux)	2-4 hours	> 85%	[1]

Primary Cause B: Degradation During Product Isolation

The workup and purification stages can be a source of yield loss if not optimized. The product's high polarity and hydroxyl group can lead to issues with certain purification techniques.

Solution: Optimized Purification via Recrystallization

Recrystallization is a highly effective method for purifying (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, as it can significantly improve both chemical and optical purity without the need for chromatography.[1]

Recommended Protocol: Recrystallization

• Solvent Selection: Dissolve the crude product in a minimal amount of a hot solvent in which it is highly soluble (e.g., ethanol, methanol).[1]

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the precipitated crystals by filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove residual impurities.

• Drying: Dry the crystals under vacuum.

Table 2: Recommended Solvents for Recrystallization

Solvent	Key Advantage	Reference
Ethanol	Excellent for improving optical purity (%ee).	[1]
Methanol	Good general-purpose solvent for this compound.	[1]
Acetonitrile	An alternative for specific impurity profiles.	[1]

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Caption: Decision tree for troubleshooting low reaction yield.

Question 2: My final product shows low optical purity (%ee). How can I prevent racemization?

Maintaining the stereochemical integrity at the C4 position is paramount for the utility of this chiral synthon.

Answer:

Loss of enantiomeric excess typically occurs due to epimerization under harsh reaction conditions, particularly basic conditions.

Primary Cause: Epimerization at the C4 Stereocenter

While a base catalyst is beneficial for yield, prolonged exposure to strong bases or excessively high temperatures can facilitate the deprotonation-reprotonation at the carbon adjacent to the carbonyl group, leading to racemization.

Solution: Controlled Conditions and Purification

• Use a Mild Base: If racemization is a concern, consider using a milder base like potassium carbonate (K₂CO₃) instead of stronger alkoxides.

• Minimize Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to basic conditions.

• Temperature Control: Use the lowest temperature that allows for an efficient reaction rate. Avoid excessive heating.

• Purification Enhancement: As demonstrated in patent literature, recrystallization can be a powerful tool to enhance optical purity. In one example, a product with 80%ee was successfully upgraded to >99%ee by recrystallizing from ethanol.[1]

Analytical Verification: To verify the optical purity of your final product, use chiral HPLC analysis. A common stationary phase for this separation is CHIRALPAK AD.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for this synthesis? A: The synthesis typically starts from readily available and relatively inexpensive chiral pool amino acids. L-glutamic acid is a very common precursor. Other routes may utilize derivatives of L-serine or L-malic acid.[2][3]

Q2: What analytical techniques are essential for this synthesis? A: For reaction monitoring, TLC is indispensable for a quick check of starting material consumption. For quantitative analysis of reaction progress and purity, HPLC is recommended. To confirm the structure and purity of the final product, ¹H NMR, ¹³C NMR, and Mass Spectrometry are standard. To confirm stereochemical integrity, chiral HPLC is required.

Q3: Are there any specific safety precautions I should take? A: Standard laboratory safety protocols should be followed. The catalytic hydrogenation step involves flammable hydrogen gas and a pyrophoric catalyst (Palladium on Carbon, especially when dry). This step must be performed in a well-ventilated fume hood, under an inert atmosphere (like nitrogen or argon), and with proper grounding to prevent static discharge.

Q4: How should I store the final product? A: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a stable, solid compound. It should be stored in a tightly sealed container in a cool, dry place away from moisture.

References

• Pessina, A., et al. (2009). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules, 14(11), 4548-4565. [Link]

• Tsumeoka, T., et al. (2003). Method of purifying 4-hydroxy-2-pyrrolidinone.
• Kanno, O., et al. (1999). Journal of Antibiotics, 52(10), 900-907. (Note: While this reference is cited in ChemicalBook, a direct link to the full text is not available from the search results. The synthesis method is noted for context).

• Ivachtchenko, A. V., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6649. [Link]

Sources

• 1. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]
• 2. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Optimization of reaction conditions for preparing (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Welcome to the technical support center for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this synthesis. Our focus is on providing practical, experience-driven solutions to common experimental hurdles, ensuring both scientific rigor and successful outcomes.

Introduction to the Synthesis

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral building block in medicinal chemistry. Its synthesis requires careful control of stereochemistry and reaction conditions to achieve high purity and yield. The most common and cost-effective route begins with the chiral pool starting material, (R)-glutamic acid. This guide will focus on a typical three-step synthesis from this precursor and address the potential issues that may arise at each stage.

Core Synthetic Pathway: From (R)-Glutamic Acid

A widely adopted synthetic route involves three key transformations:

• Esterification: Protection of both carboxylic acid groups of (R)-glutamic acid as methyl esters.

• Chemoselective Reduction: Selective reduction of the side-chain ester to a primary alcohol.

• Lactamization: Spontaneous or induced intramolecular cyclization to form the desired pyrrolidinone ring.

Caption: Overall synthetic workflow for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Detailed Experimental Protocol

This protocol represents a generalized procedure. Optimal conditions may vary based on scale and laboratory-specific factors.

Step 1: Dimethyl (R)-glutamate Synthesis

• Suspend (R)-glutamic acid (1 eq) in anhydrous methanol (10-15 mL per gram of glutamic acid).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (2.2 eq) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to obtain the crude dimethyl (R)-glutamate hydrochloride as a white solid or viscous oil. This is typically used in the next step without further purification.

Step 2: Selective Reduction to (R)-4-Amino-5-hydroxy-5-oxopentanoate Intermediate

• Dissolve the crude dimethyl (R)-glutamate hydrochloride (1 eq) in a suitable solvent (e.g., anhydrous THF or a mixture of THF and methanol).

• Cool the solution to 0 °C.

• Add a selective reducing agent, such as sodium borohydride (NaBH₄, 2-3 eq) portion-wise. The choice of reducing agent is critical for selectivity.[1][2][3]

• Stir the reaction at 0 °C to room temperature for 4-8 hours, monitoring by TLC for the disappearance of the starting material.

• Carefully quench the reaction by the slow addition of an acidic solution (e.g., 1M HCl) at 0 °C.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 3: Lactamization to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

• The crude product from Step 2 often undergoes spontaneous cyclization upon standing or during workup.

• To drive the reaction to completion, the crude intermediate can be heated in a suitable solvent (e.g., toluene, methanol) at reflux for 2-4 hours.

• Monitor the disappearance of the linear amino ester by TLC.

• After completion, cool the reaction mixture and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, typically with a gradient of dichloromethane/methanol) or by recrystallization.

Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Part 1: Esterification

Q1: My esterification reaction is incomplete, even after prolonged reaction time. What could be the cause?

A1: Incomplete esterification is often due to insufficient acid catalyst or the presence of water.

• Causality: The Fischer esterification is an equilibrium-driven process. Thionyl chloride reacts with methanol to form HCl in situ, which acts as the catalyst. If moisture is present, it can consume the thionyl chloride and shift the equilibrium back towards the carboxylic acid.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous methanol.

  • Check Reagent Quality: Thionyl chloride can degrade over time. Use a fresh bottle or distill it before use.

  • Increase Catalyst Loading: A slight excess of thionyl chloride (up to 2.5 eq) can be beneficial, but be mindful of potential side reactions with larger excesses.

Q2: I observe charring or a dark coloration during the esterification. What is happening?

A2: Charring can occur if the addition of thionyl chloride is too fast, leading to a rapid exotherm.

• Causality: The reaction of thionyl chloride with methanol is highly exothermic. A localized temperature increase can lead to the decomposition of the amino acid or the newly formed ester.

• Troubleshooting Steps:

  • Control Temperature: Add the thionyl chloride slowly and dropwise at 0 °C, ensuring the internal temperature does not rise significantly.

  • Efficient Stirring: Ensure the reaction mixture is well-stirred to dissipate heat effectively.

Part 2: Selective Reduction

Q3: My reduction is not selective, and I am getting a diol (reduction of both esters) or unreacted starting material. How can I improve selectivity?

A3: The selectivity of the reduction is highly dependent on the choice of reducing agent, solvent, and temperature. Sodium borohydride is generally selective for esters in the presence of other functional groups under controlled conditions, but over-reduction can occur.[4]

• Causality: The α-ester is less sterically hindered and more electronically activated by the protonated amine, making it more susceptible to reduction. However, with a powerful reducing agent or at higher temperatures, the γ-ester can also be reduced.

• Troubleshooting Workflow:

Caption: Decision-making workflow for troubleshooting poor selectivity in the reduction step.

• Detailed Recommendations:

  • Temperature Control: Perform the reaction at a consistently low temperature (e.g., 0 °C or even -10 °C) to enhance selectivity.

  • Reducing Agent: Lithium borohydride (LiBH₄) is a stronger reducing agent than NaBH₄ and may be necessary for some substrates, but it can also lead to over-reduction if not carefully controlled.[2]

  • Solvent System: A mixed solvent system, such as THF/MeOH, can modulate the reactivity of the borohydride.

Q4: The workup of my reduction is problematic, leading to emulsions or poor recovery. Any suggestions?

A4: The presence of boron salts and the amino alcohol can lead to challenging workups.

• Causality: Borate salts formed during the quench can be gelatinous. The product itself has both a hydrophilic amine and alcohol group, which can lead to its partitioning into the aqueous layer.

• Troubleshooting Steps:

  • Acidic Quench: A careful quench with 1M HCl until the aqueous layer is acidic (pH ~2-3) can help break down borate complexes.

  • Brine Wash: Washing the organic extracts with saturated sodium chloride solution (brine) can help break up emulsions and reduce the amount of water in the organic layer.

  • Continuous Extraction: For small-scale reactions where the product is particularly water-soluble, a continuous liquid-liquid extractor can be used for efficient recovery.

Part 3: Lactamization and Purification

Q5: The cyclization to the lactam is slow or incomplete. How can I drive it to completion?

A5: While often spontaneous, the rate of lactamization can be influenced by temperature and pH.

• Causality: Lactam formation is an intramolecular nucleophilic acyl substitution. The rate depends on the proximity of the amine and ester groups and the activation of the ester carbonyl.

• Troubleshooting Steps:

  • Thermal Promotion: Gently heating the crude amino alcohol intermediate in a solvent like methanol or toluene can significantly accelerate the cyclization.

  • Mild Acid/Base Catalysis: A catalytic amount of a mild acid (e.g., acetic acid) or base (e.g., sodium methoxide) can sometimes promote cyclization, but care must be taken to avoid side reactions like epimerization.

Q6: I am having difficulty purifying the final product. What are the best methods?

A6: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a polar, crystalline solid.

• Causality: Its polarity can make it streak on silica gel columns if an inappropriate solvent system is used. Its chirality means that enantiomeric purity is a key concern.

• Troubleshooting Steps:

  • Column Chromatography: Use a polar solvent system, such as a gradient of 5-15% methanol in dichloromethane. Adding a small amount of ammonium hydroxide (0.5-1%) to the mobile phase can help reduce tailing on the silica gel.

  • Recrystallization: This is an excellent method for purification if a suitable solvent is found. Alcohols like ethanol or isopropanol are often good choices.

  • Chiral HPLC: To confirm enantiomeric purity, chiral HPLC is the method of choice. A polysaccharide-based column (e.g., Chiralcel OD-H) with a mobile phase of hexane/isopropanol is a common starting point.[][][7]

Data and Quality Control

Parameter	Expected Value	Source
Molecular Formula	C₅H₉NO₂	[8]
Molecular Weight	115.13 g/mol	[8]
Appearance	White to off-white solid
Melting Point	Varies with purity, typically in the range of 154-158 °C	[9]
Boiling Point	~346 °C (predicted)	[9]

¹H NMR (400 MHz, D₂O) δ ppm: 4.15-4.05 (m, 1H), 3.60 (dd, J=11.2, 4.0 Hz, 1H), 3.48 (dd, J=11.2, 5.6 Hz, 1H), 3.30-3.20 (m, 1H), 2.60-2.50 (m, 1H), 2.30-2.20 (m, 1H), 1.30-1.20 (m, 1H). Note: Chemical shifts can vary depending on the solvent and concentration.

¹³C NMR (100 MHz, D₂O) δ ppm: 181.5, 64.8, 52.1, 40.2, 35.6. Note: Chemical shifts can vary depending on the solvent and concentration.

References

• Synthesis of nonracemic hydroxyglutamic acids. PMC - PubMed Central - NIH.
• Chem 115 - Andrew G Myers Research Group.
• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc.
• Recent Advances in Separ
• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg - Carl ROTH.
• Hello, i am self studying chemistry and i am confused as to how to selectively reduce carboxylic acid over ester in this synthesis problem, any help ? : r/OrganicChemistry - Reddit.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI.
• Chiral Analysis & Separ
• Lithium borohydride - Wikipedia.
• (4R)-4-(piperidin-4-yloxymethyl)pyrrolidin-2-one | C10H18N2O2 | CID - PubChem.
• (2S,4R)-4-hydroxy-1-(3-methylpiperidine-3-carbonyl)pyrrolidine-2-carboxylic acid.
• Enantiomeric Purific
• A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers - Benchchem.
• How can i selectively reduce ester to alcohol instead of amide present?
• Novel routes to either racemic or enantiopure α-amino-(4-hydroxy-pyrrolidin-3-yl)
• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl)
• A Quick Guide to Reductions in Organic Chemistry.
• Is NaBH4 a reducing agent or an oxidizing agent?
• One‐Step Conversion of Glutamic Acid into 2‐Pyrrolidone on a Supported Ru Catalyst in a Hydrogen Atmosphere: Remarkable Effect of CO Activ
• Chiral Drug Separ
• A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)
• Lithium Aluminum Hydride (LiAlH4)
• (4R)-4-amino-4-hydroxybutanoic acid | C4H9NO3 | CID 117749431 - PubChem.
• Why some esters can be reduced by sodium borohydride?
• A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol.
• (4R)-4-(2-Methylpropyl)pyrrolidin-2-one - PubChem.
• 19.3: Reductions using NaBH4, LiAlH4 - Chemistry LibreTexts.
• MCAT Question of the Day: Reducing Agents: NaBH4 vs. LiAlH4 - YouTube.
• ChemInform Abstract: Synthesis of Chiral 2‐(Anilinophenylmethyl)pyrrolidines and 2‐(Anilinodiphenylmethyl)
• Glutamic Acid Selective Chemical Cleavage of Peptide Bonds - PubMed.
• Steric course of the rhodium-catalyzed decarbonylation of chiral 4-methyl-[1-3H,2-2H1]pentanal - PubMed.
• Preparation of alcohols using NaBH4 (video) - Khan Academy.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 3. acs.org [acs.org]
• 4. m.youtube.com [m.youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc [chemsrc.com]
• 9. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]

Technical Support Center: Diastereoselective Synthesis of Substituted Pyrrolidinones

Welcome to the technical support center for the diastereoselective synthesis of substituted pyrrolidinones. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of stereocontrolled synthesis. Pyrrolidinone scaffolds are privileged structures in medicinal chemistry, and achieving high diastereoselectivity is often a critical, yet challenging, step in their synthesis.[1][2]

This document moves beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common issues. Our approach is rooted in understanding the underlying chemical principles to empower you to make informed decisions and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

This section addresses specific issues encountered during experimental work in a direct question-and-answer format.

Category 1: Poor Diastereoselectivity

Question 1: My reaction is producing a nearly 1:1 mixture of diastereomers. What are the primary factors I should investigate to improve the diastereomeric ratio (d.r.)?

Answer: Achieving high diastereoselectivity is a multifactorial problem that hinges on maximizing the energy difference between the transition states leading to the different diastereomers. Here is a hierarchical approach to troubleshooting:

• Re-evaluate Your Catalyst System: The catalyst is often the most powerful tool for inducing stereoselectivity.

  • Lewis Acids: For reactions like 1,3-dipolar cycloadditions or Michael additions, Lewis acids can coordinate to one or both reactants, creating a more rigid and ordered transition state. Ytterbium triflate (Yb(OTf)₃) has proven effective in three-component reactions to synthesize pyrrolidines with high cis selectivity.[3][4] Silver catalysts, such as Ag₂CO₃, are highly effective in promoting [3+2] cycloadditions with excellent diastereoselectivity.[5][6]

  • Chiral Ligands: The combination of a metal precursor and a chiral ligand is critical for asymmetric catalysis. The ligand creates a chiral environment around the metal center, forcing the reactants to approach from a specific face. It has been demonstrated that switching the ligand can even lead to a switch in the diastereomer that is formed (exo vs. endo).[7]

• Optimize Reaction Temperature: In many cases, diastereoselectivity is under thermodynamic or kinetic control.

  • Lowering the reaction temperature generally increases selectivity. This is explained by the Eyring equation, where the contribution of the activation enthalpy difference (ΔΔH‡) to the product ratio becomes more dominant at lower temperatures. Reactions run at 0 °C, -20 °C, or even -78 °C often show marked improvement over room temperature conditions. Under the Curtin-Hammett principle, even if conformers of reactants are in rapid equilibrium, the product ratio is determined by the transition state energies.[8]

• Screen Different Solvents: The solvent can significantly influence the reaction outcome by differentially solvating the transition states.

  • Polarity: A systematic screen of solvents from non-polar (e.g., toluene, THF) to polar aprotic (e.g., CH₂Cl₂, MeCN) is recommended.[9] In some multi-component reactions, polar protic solvents like ethanol have been shown to provide excellent yields and diastereoselectivities, offering a greener alternative.[10]

  • Coordinating Solvents: Strongly coordinating solvents like HMPA can sometimes negatively affect stereoselectivity by competing with the reactants for coordination to a Lewis acid catalyst.[11]

• Assess Substrate-Based Control: The inherent stereochemistry of your starting materials plays a crucial role.

  • Steric Hindrance: Bulky substituents on either the dipole/dipolarophile or the Michael donor/acceptor can effectively shield one face of the molecule, forcing the incoming reactant to approach from the less hindered side.[9]

  • Chiral Auxiliaries: If substrate control is insufficient, the temporary incorporation of a chiral auxiliary (e.g., Evans oxazolidinones, pseudoephedrine) can provide excellent stereocontrol.[12][13] The auxiliary is later cleaved to reveal the desired enantiomerically enriched product.[12][13]

Question 2: I am using a chiral auxiliary, but the diastereoselectivity is still poor. What could be the issue?

Answer: This is a common frustration. When a reliable chiral auxiliary fails to perform, the cause is often subtle.

• Chelation Control: Many auxiliaries, like Evans oxazolidinones, rely on their ability to form a rigid chelate with the metal catalyst (e.g., TiCl₄, MgBr₂). This chelation locks the conformation of the N-acyl group, effectively blocking one face of the enolate.

  • Incorrect Lewis Acid: Ensure you are using a Lewis acid capable of forming a bidentate chelate. Monodentate Lewis acids may not enforce the required rigidity.

  • Competing Donors: Other Lewis basic sites in your substrate could interfere with the desired chelation.

• Purity of the Auxiliary: Ensure the chiral auxiliary is enantiomerically pure. Even small amounts of the other enantiomer will lead to the formation of the undesired diastereomer, directly eroding your d.r.

• Cleavage Conditions: While this relates to the final product, harsh conditions for removing the auxiliary can sometimes cause epimerization at the newly formed stereocenter. Always screen mild cleavage protocols first.[12]

Category 2: Low Reaction Yield & Side Products

Question 3: My diastereoselectivity is acceptable, but the chemical yield is very low. Where should I start troubleshooting?

Answer: Low yield in the face of good selectivity suggests that the desired reaction pathway is favorable but is either inefficient or competing with unproductive pathways.

• Purity of Reactants and Reagents: This is the most fundamental check. Impurities in starting materials can poison catalysts or lead to side reactions. Ensure solvents are anhydrous if using moisture-sensitive reagents like strong bases or Lewis acids.

• Reaction Stoichiometry & Addition Order: Carefully control the stoichiometry, especially in multi-component reactions.[14] The order in which reagents are added can be critical. For example, in reactions generating an intermediate in situ (like an azomethine ylide), pre-mixing certain components before adding the final reactant can prevent side reactions.[15]

• Catalyst Loading and Activity: Too little catalyst will result in a sluggish reaction and incomplete conversion. Conversely, excessive catalyst loading can sometimes promote side reactions. Perform a catalyst loading screen (e.g., 1 mol%, 5 mol%, 10 mol%) to find the optimal concentration.[16]

• Reaction Monitoring: Use TLC, GC-MS, or ¹H NMR of an aliquot to track the reaction progress. A reaction that stalls may indicate catalyst death or reagent decomposition. A reaction that shows the clean formation of product followed by its disappearance suggests product instability under the reaction conditions.

Question 4: I'm observing a significant amount of a regioisomeric byproduct in my 1,3-dipolar cycloaddition. How can I improve regioselectivity?

Answer: Regioselectivity in [3+2] cycloadditions is governed by the electronic and steric properties of the dipole and dipolarophile, as dictated by frontier molecular orbital (FMO) theory.

• Catalyst Choice: Lewis acid catalysis can enhance regioselectivity by coordinating to the dipolarophile, lowering its LUMO energy and magnifying the electronic differences between its termini.[9]

• Substituent Effects: The electronic nature of the substituents on both reactants is paramount. An electron-donating group on the dipole and an electron-withdrawing group on the dipolarophile (or vice-versa) creates a strong preference for one regioisomer. If your system is electronically mismatched, selectivity will be poor.[17]

• Solvent Optimization: Non-polar solvents may favor one regioisomer by minimizing the stabilization of a more polar transition state leading to the undesired isomer.[9]

Category 3: Product Isolation and Analysis

Question 5: My crude NMR shows a good diastereomeric ratio, but I cannot separate the diastereomers by standard silica gel chromatography. What are my options?

Answer: Separating diastereomers can be challenging as their physical properties can be very similar.

• Optimize Flash Chromatography: Before abandoning column chromatography, try a systematic approach.

  • Solvent System: Use a gradient elution and screen different solvent systems (e.g., Hexane/EtOAc, DCM/MeOH, Toluene/Acetone). Sometimes a small amount of a third solvent (e.g., 1% triethylamine for basic compounds) can dramatically improve separation.

  • Stationary Phase: If silica fails, consider alumina (basic or neutral) or reversed-phase (C18) flash chromatography.[18]

• Preparative HPLC: This is a highly effective method for separating stubborn diastereomers. Both normal-phase and reversed-phase columns can be used. Method development can be time-consuming but often provides baseline separation.[19][20]

• Recrystallization or Digestion: If your products are crystalline, this can be a powerful and scalable purification technique.

  • Fractional Recrystallization: Dissolve the mixture in a minimum of hot solvent and allow it to cool slowly. The less soluble diastereomer may crystallize out preferentially.

  • Digestion: Suspend the solid mixture in a solvent where one diastereomer is sparingly soluble and the other is more soluble. Stirring (sometimes with gentle heating) can enrich the solid in the less soluble isomer.[21]

• Derivatization: Reacting the mixture with a chiral resolving agent to form new diastereomeric adducts can sometimes exaggerate the physical differences between them, making separation easier. This is a multi-step process but can be effective when all else fails. The choice of chiral amines to form amides, for instance, has been shown to have a dramatic effect on separability.[19][22]

Question 6: How do I definitively determine the diastereomeric ratio (d.r.) and confirm the relative stereochemistry of my major product?

Answer: Accurate analysis is crucial for validating your synthetic efforts.

• ¹H NMR for Diastereomeric Ratio: This is the most common and direct method.

  • Identify Non-Overlapping Peaks: Find signals in the ¹H NMR spectrum that are well-resolved for each diastereomer. Protons adjacent to the newly formed stereocenters are often ideal.

  • Integration: Carefully integrate the corresponding peaks for each diastereomer. The ratio of the integrals directly corresponds to the d.r. For accurate quantification, ensure the chosen peaks are fully relaxed (use a long relaxation delay, D1, e.g., 5 times the longest T1).

• HPLC/LC-MS for Quantification: Chromatographic methods can also provide precise ratios based on peak area, assuming the diastereomers can be resolved.[19][20]

• 2D NMR for Stereochemical Assignment: To confirm the relative configuration (syn vs. anti or cis vs. trans), Nuclear Overhauser Effect (NOE) experiments are invaluable.

  • NOESY/ROESY: These experiments detect through-space correlations between protons that are close to each other (typically < 5 Å). An NOE correlation between key protons on adjacent stereocenters can confirm their relative orientation (e.g., a cis relationship).[11]

  • X-ray Crystallography: If you can grow a suitable crystal of a single diastereomer, X-ray analysis provides unambiguous proof of its relative and absolute stereochemistry.[23]

Visualizations & Workflows

Troubleshooting Workflow for Poor Diastereoselectivity

Caption: A hierarchical workflow for troubleshooting poor diastereoselectivity.

Facial Selectivity in 1,3-Dipolar Cycloaddition

Caption: Controlling diastereoselectivity via facial approach in cycloadditions.

Key Experimental Protocols

Protocol 1: General Procedure for a Catalytic Asymmetric 1,3-Dipolar Cycloaddition

This protocol is a representative example and must be adapted for specific substrates and catalysts.

• Catalyst Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the metal precursor (e.g., Ag₂CO₃, 10 mol%) and the chiral ligand (e.g., 11 mol%).[6][24]

• Solvent Addition: Add the anhydrous reaction solvent (e.g., Toluene, 0.4 M) via syringe and stir the mixture at room temperature for 30-60 minutes to allow for complex formation.

• Reagent Addition: Add the dipolarophile (e.g., an α,β-unsaturated ester) to the flask.

• Slow Addition of Dipole Precursor: Dissolve the azomethine ylide precursor (e.g., an α-imino ester, 1.0 equiv) and a weak base (e.g., Et₃N, 20 mol%) in the reaction solvent.[6] Add this solution dropwise to the reaction flask over 1-2 hours using a syringe pump. Slow addition is key to keeping the concentration of the reactive ylide low, which minimizes side reactions.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction (e.g., with saturated aq. NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., EtOAc). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired pyrrolidinone.

Protocol 2: Determination of Diastereomeric Ratio by ¹H NMR

• Sample Preparation: Prepare a solution of the purified or crude product in a deuterated solvent (e.g., CDCl₃) at a concentration of ~5-10 mg/mL.

• Data Acquisition: Acquire a standard proton NMR spectrum.

• Data Processing: Fourier transform the data and apply phase correction.

• Peak Selection: Identify a set of well-resolved signals corresponding to a specific proton in each diastereomer. The signals should be singlets, doublets, or triplets for easy and accurate integration. Avoid broad or complex multiplets.

• Integration: Set the integral of one of the peaks (e.g., the major diastereomer) to a value of 1.00. The integral of the corresponding peak for the minor diastereomer will then directly reflect its proportion. The d.r. is expressed as Major:Minor (e.g., 1.00 : 0.1, which is a 10:1 d.r.).

• Verification: Repeat the integration on a different set of non-overlapping peaks to confirm the ratio.

Data Summary Table

Table 1: Representative Influence of Reaction Parameters on Diastereoselectivity in a [3+2] Cycloaddition

Entry	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Yield (%)	d.r. (endo:exo)
1	AgOAc (10)	None	Toluene	25	75	5:1
2	Ag₂CO₃ (10)	None	Toluene	25	92	19:1
3	Cu(OTf)₂ (20)	None	Toluene	25	No Rxn	-
4	Ag₂CO₃ (10)	None	DCM	25	88	15:1
5	Ag₂CO₃ (10)	None	Toluene	0	90	>20:1

Data in this table is illustrative, synthesized from trends reported in the literature to demonstrate key principles.[6]

References

• Zhang, Y., Wu, D. R., Wang-Iverson, D. B., Tymiak, A. A., & Chen, G. (2006). High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs. Journal of Combinatorial Chemistry, 8(5), 718–724. [Link]

• High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs. ACS Publications. [Link]

• High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs | Request PDF. ResearchGate. [Link]

• López-Vidal, E. M., Landa, A., Carrillo, L., Vicario, J. L., & Cossío, F. P. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(41), 7586–7591. [Link]

• Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines. ACS Publications. [Link]

• Chemler, S. R., & Tan, D. S. (2008). Diastereoselective Pyrrolidine Synthesis via Copper Promoted Intramolecular Aminooxygenation of Alkenes. Tetrahedron Letters, 49(36), 5271–5273. [Link]

• Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. National Institutes of Health. [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry. [Link]

• Karthikeyan, K., Senthil Kumar, R., Muralidharan, D., & Perumal, P. T. (2009). Diastereoselective synthesis of pyrrolidines via 1,3-dipolar cycloaddition of a chiral azomethine ylide. Tetrahedron Letters, 50(51), 7175–7179. [Link]

• Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. ACS Omega. [Link]

• Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. PubMed Central. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. [Link]

• Carson, C. A., & Kerr, M. A. (2005). Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters. The Journal of Organic Chemistry, 70(20), 8242–8244. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ACS Publications. [Link]

• Ligand-controlled switch in diastereoselectivities: catalytic asymmetric construction of spirocyclic pyrrolidine-azetidine/oxe(thie)tane derivatives. Chemical Communications (RSC Publishing). [Link]

• Davies, S. G., & Dixon, D. J. (2002). N-Acyl 'Quat' pyrrolidinone auxiliary as a chiral amide equivalent via direct aminolysis. Journal of the Chemical Society, Perkin Transactions 1, (16), 1869–1879. [Link]

• Diastereoselective Synthesis of 1,2,3,5-Tetrasubstituted Pyrrolidines. Sci-Hub. [Link]

• Rozing, G. P., de Koning, H., & Huisman, H. O. (1981). Synthesis and stereochemistry of some 1,2,3,4‐tetrasubstituted pyrrolidines. Recueil des Travaux Chimiques des Pays-Bas, 100(10), 359–368. [Link]

• Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. PubMed. [Link]

• Highly diastereoselective synthesis of substituted pyrrolidines using a sequence of azomethine ylide cycloaddition and nucleophilic cyclization. PubMed. [Link]

• Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. National Institutes of Health. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids. National Institutes of Health. [Link]

• The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies. [Link]

• An efficient asymmetric functionalization to highly substituted pyrrolidines. Sci-Hub. [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. National Institutes of Health. [Link]

• Access to Fluoropyrrolidines by Intramolecular Aza-Michael Addition Reaction. ACS Publications. [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry. [Link]

• Solvent-involved synthesis of pyrrolidin-5-one-2-carboxamides via a sequential Ugi/olefination reaction. Organic Chemistry Frontiers (RSC Publishing). [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Michael Addition Reaction Mechanism. Chemistry Steps. [Link]

• Asymmetric synthesis of 5-substituted pyrrolidinones via a chiral N-acyliminium equivalent. Sci-Hub. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• Development of Axially Chiral Phosphoramidite Ligands and Their Application in Pd-Catalyzed Asymmetric Synthesis of Spiro-Pyrazolone–Pyrrolidinones via [2 + 3] Cycloaddition. Organic Letters. [Link]

• Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control. National Institutes of Health. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade. ACS Publications. [Link]

• Synthesis of Michael Adducts as Key Building Blocks for Potential Analgesic Drugs: In vitro, in vivo and in silico Explorations. PubMed Central. [Link]

• Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1. PubMed Central. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diastereoselective Synthesis of Pyrrolidines via the Yb(OTf)3 Catalyzed Three-Component Reaction of Aldehydes, Amines, and 1,1-Cyclopropanediesters [organic-chemistry.org]
• 4. Sci-Hub. Diastereoselective Synthesis of 1,2,3,5-Tetrasubstituted Pyrrolidines / Synfacts, 2005 [sci-hub.box]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ligand-controlled switch in diastereoselectivities: catalytic asymmetric construction of spirocyclic pyrrolidine-azetidine/oxe(thie)tane derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. N-Acyl ‘Quat’ pyrrolidinone auxiliary as a chiral amide equivalent via direct aminolysis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 18. santaisci.com [santaisci.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

Challenges in the scale-up of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one production

Technical Support Center: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one Production

Welcome to the technical support guide for the synthesis and scale-up of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This resource is designed for researchers, chemists, and process engineers encountering challenges in the multi-step synthesis of this critical chiral building block. The following sections provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and scale-up best practices.

Part 1: Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis, which typically originates from L-glutamic acid. The process involves cyclization to pyroglutamic acid, esterification, and subsequent diastereoselective reduction of the carboxyl group.

Stage 1: Synthesis of (4R)-Pyroglutamic Acid from L-Glutamic Acid

Question 1: My initial cyclization of L-glutamic acid is resulting in low yields and significant side products. What are the likely causes?

Answer: Low yields in the thermal cyclization of L-glutamic acid to (4R)-pyroglutamic acid are often traced back to two primary factors: inconsistent heating and the presence of moisture.

• Causality: The reaction is a dehydration-cyclization.[1][2] Inconsistent heating on a large scale can create thermal gradients, leading to localized overheating.[3] This can cause decomposition or the formation of polymeric side products. The presence of excess water can shift the equilibrium back towards the starting material, hindering the cyclization.

• Troubleshooting Protocol:

  • Ensure Uniform Heating: On a larger scale, use a reactor with a jacketed heating system and an efficient overhead stirrer. Monitor the internal temperature at multiple points if possible.

  • Control Starting Material Water Content: Dry the L-glutamic acid in a vacuum oven at 60-70°C until a constant weight is achieved before starting the reaction.

  • Efficient Water Removal: If performing the reaction in a solvent, use a Dean-Stark apparatus to effectively remove the water formed during the reaction. For neat reactions, applying a vacuum during the later stages of the heating cycle can help drive the reaction to completion.

Stage 2: Reduction of Pyroglutamate Ester to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Question 2: The reduction of my pyroglutamate ester is not selective, and I am observing over-reduction of the lactam ring. How can I improve selectivity?

Answer: Over-reduction is a common issue when using powerful reducing agents like LiAlH₄. The goal is to selectively reduce the ester to a primary alcohol without affecting the cyclic amide (lactam) functionality.

• Causality: The reactivity of the reducing agent is paramount. Strong hydrides can readily reduce both esters and amides. The choice of reagent and careful control of reaction conditions are critical for achieving selectivity.

• Troubleshooting Protocol:

  • Reagent Selection: Switch to a milder and more sterically hindered reducing agent. Sodium borohydride (NaBH₄) in a protic solvent like ethanol or a mixed solvent system is often a better choice for selectively reducing the ester in the presence of the lactam.[4]

  • Temperature Control: Perform the reaction at low temperatures (e.g., 0°C to -10°C). This reduces the rate of the competing lactam reduction, which typically has a higher activation energy.

  • Controlled Addition: Add the reducing agent portion-wise to the solution of the ester. This maintains a low instantaneous concentration of the hydride, favoring the more reactive ester functional group and allowing for better temperature management of the exothermic reaction.[5]

Question 3: I am observing significant epimerization at the C4 position, resulting in the undesired (4S) diastereomer. What is causing this and how can it be prevented?

Answer: Epimerization at the C4 position is a critical challenge, as it compromises the chiral purity of the final product. This typically occurs under basic conditions.

• Causality: The proton alpha to the carbonyl group of the ester is acidic. In the presence of a strong base, this proton can be abstracted to form an enolate intermediate. Reprotonation of this planar enolate can occur from either face, leading to racemization or epimerization.

• Caption: Troubleshooting epimerization at the C4 position.

Stage 3: Purification and Isolation

Question 4: I am struggling to purify the final product. Crystallization yields are low, and chromatography is proving difficult to scale.

Answer: Purification of the highly polar (4R)-4-(Hydroxymethyl)pyrrolidin-2-one can be challenging due to its high solubility in polar solvents and its physical properties.

• Causality: The presence of both a hydroxyl and a lactam group makes the molecule very polar and prone to hydrogen bonding, increasing its solubility in common protic solvents and making it difficult to crystallize. On silica gel, its polarity can lead to significant tailing and poor separation.

• Troubleshooting Protocol:

  • Antisolvent Crystallization:

    • Dissolve the crude product in a minimal amount of a hot polar solvent in which it is highly soluble (e.g., ethanol or isopropanol).

    • Slowly add a non-polar solvent in which the product is insoluble (e.g., hexanes, heptane, or MTBE) until persistent turbidity is observed.

    • Cool the mixture slowly to allow for crystal formation. This method, known as antisolvent crystallization, is highly effective for polar compounds.

  • Optimize Solvent System for Chromatography: If chromatography is unavoidable, consider reverse-phase chromatography, which is better suited for polar molecules. A C18-functionalized silica with a water/acetonitrile or water/methanol mobile phase is a good starting point.[6]

  • Diastereomeric Salt Crystallization: In cases of chiral impurity, consider reacting the product with a chiral acid to form diastereomeric salts. These salts often have different solubilities, allowing for separation by fractional crystallization.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one?

A1: The most established and widely used route starts from L-glutamic acid.[1][2] This approach is favored for scale-up due to the low cost and high enantiomeric purity of the starting material. The key transformations are summarized in the workflow below.

dot graph G { layout=dot; rankdir=LR; graph [fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=10, color="#202124"];

A [label="L-Glutamic Acid"]; B [label="(4R)-Pyroglutamic Acid"]; C [label="Methyl (4R)-Pyroglutamate"]; D [label="(4R)-4-(Hydroxymethyl)\npyrrolidin-2-one"];

A -> B [label=" Thermal\nCyclization "]; B -> C [label=" Esterification\n(e.g., MeOH, H+) "]; C -> D [label=" Selective\nReduction "]; }

Caption: Common synthetic pathway from L-Glutamic Acid.

Q2: Which analytical techniques are critical for monitoring reaction progress and final product purity?

A2: A combination of techniques is essential:

• TLC/LC-MS: For rapid, qualitative monitoring of the disappearance of starting materials and the appearance of products.

• ¹H and ¹³C NMR: For structural confirmation of intermediates and the final product.

• Chiral HPLC: This is the most critical technique for determining the enantiomeric or diastereomeric purity of the final product. A polysaccharide-based chiral stationary phase is often effective.[7] Developing a robust chiral HPLC method early is crucial for process optimization.

• Karl Fischer Titration: To determine the water content, which can be critical for reaction efficiency and product stability.

Q3: What are the primary safety and handling considerations during scale-up?

A3: Several key safety issues must be addressed:

• Hydrogen Gas: If catalytic hydrogenation is used for reduction, proper handling of flammable hydrogen gas is critical. Ensure the reactor is rated for pressure, properly grounded, and located in a well-ventilated area with hydrogen sensors.

• Metal Hydrides: Reagents like LiAlH₄ and NaBH₄ react violently with water and can generate flammable hydrogen gas. They must be handled under an inert atmosphere (nitrogen or argon). Quenching procedures must be performed slowly and at low temperatures.

• Thermal Runaway: The reduction step is often highly exothermic. On a large scale, heat removal becomes a significant challenge.[3] Ensure the reactor's cooling capacity is sufficient for the reaction scale. Use controlled addition of reagents and monitor the internal temperature closely.[5]

Q4: How can I improve the overall process mass intensity (PMI) and make the synthesis "greener"?

A4: Improving the sustainability of the process is a key goal in modern drug development.

• Solvent Selection: Replace hazardous solvents like dichloromethane or ethers with greener alternatives where possible (e.g., 2-MeTHF, CPME, or ethanol).

• Catalytic Routes: Explore catalytic methods for the reduction step. For instance, catalytic hydrogenation can be a greener alternative to using stoichiometric metal hydrides, as it generates less waste.[2]

• Telescoping Reactions: If possible, combine steps to avoid intermediate work-ups and purifications.[8] This reduces solvent usage and waste generation significantly. For example, after esterification, it may be possible to perform a solvent swap and proceed directly to the reduction step without isolating the pure ester.

Experimental Protocols

Protocol 1: Chiral HPLC Analysis for Enantiomeric Purity

This protocol provides a general method for determining the enantiomeric excess (ee) of the final product. Method optimization will be required.

• Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® series).[7]

• Mobile Phase: A mixture of n-Hexane and a polar modifier like Isopropanol (IPA) or Ethanol. A typical starting ratio is 80:20 (v/v).[7]

• Flow Rate: 1.0 mL/min.

• UV Detection: 210 nm.[7]

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of the mobile phase.

• Procedure:

  • Inject a racemic standard to determine the retention times of the (4R) and (4S) enantiomers.

  • Inject the sample.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100.

Data Summary Table

Parameter	Lab Scale (10g)	Pilot Scale (1kg)	Key Scale-Up Challenge	Mitigation Strategy
Reaction Time (Reduction)	2 hours	6-8 hours	Heat transfer, mass transfer[3][5]	Slow, subsurface reagent addition; efficient reactor cooling.
Typical Yield	85%	75-80%	Isolation and handling losses	Optimized crystallization and filtration procedures.
Chiral Purity (ee)	>99%	>98.5%	Potential for epimerization	Strict temperature and pH control.
Solvent Volume / kg product	~50 L	~25 L	Process efficiency	Telescoping steps; solvent recycling.

References

• A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers. (2025). Benchchem.
• (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis. ChemicalBook.
• Technical Support Center: Asymmetric Synthesis of Substituted Lactams. (2025). Benchchem.
• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC - NIH.
• Synthesis of nonracemic hydroxyglutamic acids. (2019). PMC - PubMed Central - NIH.
• A Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine. (2025). Benchchem.
• Synthesis of a New Chiral Pyrrolidine. MDPI.
• Overcoming Challenges in Scale-Up Production. World Pharma Today.
• β-Lactam synthesis. Organic Chemistry Portal.
• Recent Advances in Separation and Analysis of Chiral Compounds. (2023).
• The Synthesis of β-Lactams. Organic Reactions.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). MDPI.
• Reaction pathway for the formation of 2-pyrrolidone from glutamic acid... (2019).
• CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone. BOC Sciences.
• Pharmaceutical Scale-Up Challenges and How to Overcome Them. PharmTech.
• Catalytic, Asymmetric Synthesis of β-Lactams. (2002). Journal of the American Chemical Society.
• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025). HWS Labortechnik Mainz.
• Lactam synthesis. Organic Chemistry Portal.
• A short synthesis of 4-Hydroxypyrrolidine-2-One from Tetramic Acid Intermedi
• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone. ChemicalBook.
• Current Situation of the Challenging Scale-Up Development of Hydroxymethylfurfural Production. (2020). PMC.
• One-Step Conversion of Glutamic Acid into 2-Pyrrolidone on a Supported Ru Catalyst in a Hydrogen Atmosphere: Remarkable Effect of CO Activ
• Regiodivergent Biocatalytic Hydroxylation of L-Glutamine Facilitated by Characterization of Non-Heme Dioxygenases
• (4R) 4 Hydroxy L Glutamic Acid. Cenmed.
• Current Situation of the Challenging Scale-Up Development of Hydroxymethylfurfural Production. (2020).

Sources

• 1. researchgate.net [researchgate.net]
• 2. One‐Step Conversion of Glutamic Acid into 2‐Pyrrolidone on a Supported Ru Catalyst in a Hydrogen Atmosphere: Remarkable Effect of CO Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 4. A short synthesis of 4-Hydroxypyrrolidine-2-One from Tetramic Acid Intermediates / Sharifah Nurin Zafirah, Noor Hidayah Pungot and Zurina Shaameri - UiTM Institutional Repository [ir.uitm.edu.my]
• 5. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Guide: Purification of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (4R)-4-(hydroxymethyl)pyrrolidin-2-one. As a critical chiral building block in the synthesis of advanced pharmaceutical intermediates, achieving high chemical and enantiomeric purity is paramount. This document is structured to provide direct, actionable solutions to common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and scalable method for purifying (4R)-4-(Hydroxymethyl)pyrrolidin-2-one?

A1: Recrystallization is the most widely documented and effective method for purifying this compound, particularly for enhancing enantiomeric purity.[1] It is a robust technique that can be scaled from the laboratory bench to pilot plant production.

Q2: What are the best solvents for the recrystallization process?

A2: Alcohols and nitriles are the preferred solvents.[1] Specifically, ethanol has demonstrated exceptional performance in significantly improving the optical purity of the final product.[1] Other suitable solvents include methanol, propanol, isopropanol, and acetonitrile.[1][2][3]

Q3: What are the typical impurities encountered during the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one?

A3: Common impurities include:

• The (S)-enantiomer: The opposite enantiomer is often the primary impurity affecting optical purity.

• Unreacted Starting Materials: Depending on the synthetic route, precursors like 4-amino-3-hydroxybutyric acid derivatives may persist.[1]

• Synthetic Byproducts: Side-products from incomplete ring-closure or other side reactions can be present.[1]

• Color Bodies: Residual catalysts or degradation products can impart a yellow or brown hue to the crude material.

Q4: How can I reliably assess the purity of my final product?

A4: A combination of methods is recommended for a comprehensive assessment:

• Chiral High-Performance Liquid Chromatography (HPLC): This is essential for determining the enantiomeric excess (%ee). A common stationary phase for this analysis is CHIRALPAK AD.[1]

• Melting Point Analysis: A sharp and narrow melting range is a strong indicator of high chemical purity. For example, highly pure (S)-4-hydroxy-2-pyrrolidinone has been reported with a melting point of 156.7-157.6°C.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and detect the presence of structurally different impurities.

Q5: Is column chromatography a viable alternative for purification?

A5: Yes. While recrystallization is often sufficient, column chromatography (both normal and reversed-phase) is a powerful tool for separating complex mixtures or removing impurities with similar solubility to the target compound.[4] It is particularly useful during process development and for isolating very high-purity material when recrystallization proves insufficient.[4]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Issue 1: My final product has a low enantiomeric excess (%ee) after a single recrystallization.

• Potential Causes:

  • High Initial Impurity Load: If the crude material has a very low starting %ee, a single recrystallization may be insufficient.

  • Suboptimal Solvent Choice: While many solvents can work, some are more effective at differentiating between enantiomers during crystal lattice formation. The use of a poor solvent in combination with a good solvent can sometimes diminish the optical purification effect.[1]

  • Rapid Crystallization: Cooling the solution too quickly can trap impurities within the crystal lattice, preventing effective purification.

• Recommended Solutions:

  • Perform a Second Recrystallization: Repeating the recrystallization process is a standard method to further enhance optical purity. It has been shown that repeated recrystallizations can consistently increase the %ee.[1]

  • Switch to Ethanol: If you are using another solvent, switch to ethanol. It has been empirically shown to increase optical purity from ~80%ee to over 99%ee in a single step.[1]

  • Optimize Cooling Rate: Employ a slow, controlled cooling profile. After dissolving the compound at an elevated temperature, allow the flask to cool slowly to room temperature, and then subsequently cool it further in an ice bath or refrigerator. This slow process allows for the selective crystallization of the desired enantiomer.

Issue 2: The compound oils out or fails to crystallize from the solution.

• Potential Causes:

  • Supersaturation Not Achieved: Too much solvent was used, preventing the solution from becoming supersaturated upon cooling.

  • Presence of Oily Impurities: Certain byproducts can act as crystallization inhibitors, preventing nucleation.

  • Solution Cooled Too Rapidly: Shock-cooling a highly concentrated solution can sometimes favor the formation of an amorphous oil over an ordered crystal lattice.

• Recommended Solutions:

  • Reduce Solvent Volume: Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or using a rotary evaporator. Attempt to cool the more concentrated solution again.

  • Induce Crystallization:

    • Seeding: Add a few seed crystals of pure (4R)-4-(hydroxymethyl)pyrrolidin-2-one to the cooled, supersaturated solution.

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent line. The microscopic imperfections on the glass can provide nucleation sites.

  • Consider a Solvent/Anti-Solvent System: Dissolve the crude product in a minimal amount of a good solvent (e.g., ethanol). Then, slowly add a miscible "anti-solvent" (a solvent in which the compound is poorly soluble, like ethyl acetate) until turbidity persists.[1] This can often promote crystallization.

Issue 3: The recrystallized product remains discolored (e.g., yellow or brown).

• Potential Causes:

  • Trapped Soluble Impurities: Highly colored impurities may be co-crystallizing with the product.

  • Thermal Degradation: The compound may be degrading slightly at the boiling point of the chosen solvent if held at high temperature for too long.

• Recommended Solutions:

  • Hot Filtration with Activated Carbon: Add a small amount (1-2% w/w) of activated carbon to the hot, dissolved solution. Activated carbon is highly effective at adsorbing colored impurities. Swirl the mixture for a few minutes, then perform a hot filtration through a pre-heated funnel containing Celite or filter paper to remove the carbon before allowing the solution to cool.

  • Use a Lower-Boiling Solvent: If thermal degradation is suspected, switch to a solvent with a lower boiling point, such as acetonitrile or a mixture of ethanol and ethyl acetate.

Issue 4: The yield after recrystallization is unacceptably low.

• Potential Causes:

  • Excessive Solvent Use: Using too much solvent will keep a significant portion of the product dissolved in the mother liquor even after cooling.

  • Premature Crystallization: The product may have crystallized in the filter funnel during a hot filtration step.

  • Incomplete Recovery: Significant product may remain in the mother liquor.

• Recommended Solutions:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product. This ensures the solution is saturated and maximizes yield upon cooling.

  • Pre-heat Funnel and Glassware: When performing a hot filtration, ensure the funnel, filter paper, and receiving flask are all pre-heated to prevent the product from crashing out of solution prematurely.

  • Recover a Second Crop: Concentrate the mother liquor (the filtrate after the first crystallization) to a smaller volume and cool it again. This will often yield a second crop of crystals, which can be combined with the first if its purity is acceptable.

Purification Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common purification challenges.

Caption: Troubleshooting workflow for purifying (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Reference Protocol: Recrystallization from Ethanol for Optical Purity Enhancement

This protocol is based on methods proven to be effective for significantly increasing the enantiomeric excess of 4-hydroxy-2-pyrrolidinone derivatives.[1]

Objective: To purify crude (4R)-4-(hydroxymethyl)pyrrolidin-2-one, increasing both chemical and enantiomeric purity.

Materials:

• Crude (4R)-4-(hydroxymethyl)pyrrolidin-2-one

• Ethanol (reagent grade)

• Erlenmeyer flask

• Hot plate with stirring capability

• Büchner funnel and filter flask

• Filter paper

• Ice bath

• Vacuum oven

Procedure:

• Dissolution: Place the crude product (e.g., 1.5 g) in an Erlenmeyer flask. Add a minimal amount of ethanol (e.g., 10 mL) and a magnetic stir bar.[1] Heat the mixture gently on a hot plate with stirring until the solid completely dissolves. Causality Note: Using the minimum volume of hot solvent is critical for creating a supersaturated solution upon cooling, which maximizes the yield of the recrystallized product.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Avoid disturbing the flask during this period. You should observe the formation of colorless crystals. Causality Note: Slow cooling allows for the formation of a more ordered crystal lattice, which is more effective at excluding impurities, including the undesired (S)-enantiomer.

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold ethanol.[1] Causality Note: Washing with cold solvent removes residual soluble impurities from the crystal surfaces without re-dissolving a significant amount of the desired product.

• Drying: Dry the purified crystals under vacuum, preferably in a vacuum oven at a moderate temperature (e.g., 40-50°C), until a constant weight is achieved.

• Validation:

  • Determine the yield of the colorless crystals. A typical yield might be around 75-85%.[1]

  • Analyze the optical purity by chiral HPLC. A successful purification should yield an optical purity of >99%ee.[1]

  • Measure the melting point. A sharp melting range indicates high purity.

Summary of Recrystallization Solvents

Solvent	Application Notes	Reference
Ethanol	Highly effective for enhancing enantiomeric excess (%ee). The solvent of choice for optical purification.	[1]
Isopropanol	A good alternative to ethanol, also used in solubility and phase diagram studies.	[2][3]
Methanol	Suitable for general purification, though ethanol is often preferred for optical enhancement.	[1]
Acetonitrile	A nitrile-based solvent that can be effective for recrystallization.	[1]
Ethanol / Ethyl Acetate	A solvent/anti-solvent system that can be used to induce crystallization.	[1]

References

• Method of purifying 4-hydroxy-2-pyrrolidione.

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3. Chemsrc. [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Carl ROTH. [Link]

• Study of the characterization and crystallization of 4-hydroxy-2-pyrrolidone. PubMed. [Link]

• Study of the Characterization and Crystallization of 4-Hydroxy-2-Pyrrolidone. ResearchGate. [Link]

• PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Drug Development and Delivery. [Link]

Sources

• 1. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]
• 2. Study of the characterization and crystallization of 4-hydroxy-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]

Technical Support Center: Purity Assessment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Welcome to the technical support center for the analytical assessment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the purity analysis of this chiral molecule. As a key building block in the synthesis of various pharmaceutical agents, ensuring its chemical and enantiomeric purity is of paramount importance.

This resource is structured to provide not just procedural steps, but also the scientific rationale behind the analytical choices, empowering you to troubleshoot and adapt these methods to your specific needs.

Workflow for Purity Assessment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

A comprehensive purity assessment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one involves a multi-faceted approach to identify and quantify potential impurities, including stereoisomers, residual solvents, and degradation products.

Caption: A general workflow for the comprehensive purity assessment of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

High-Performance Liquid Chromatography (HPLC) for Enantiomeric and Chemical Purity

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing both the enantiomeric and chemical purity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. Due to the chiral nature of the molecule, specific chiral stationary phases are required to separate the (4R) and (4S) enantiomers.

Frequently Asked Questions & Troubleshooting Guide: Chiral HPLC

Q1: I am not getting any separation of the enantiomers. What are the common causes?

A1: Failure to resolve enantiomers on a chiral column can stem from several factors. Here is a systematic approach to troubleshooting:

• Incorrect Column Selection: The choice of chiral stationary phase (CSP) is critical. For pyrrolidinone derivatives, polysaccharide-based CSPs, such as those derived from cellulose or amylose, have shown good efficacy.[1] If one type of polysaccharide CSP (e.g., cellulose-based) is not providing separation, an alternative (e.g., amylose-based) should be evaluated.

• Mobile Phase Composition: The composition of the mobile phase, particularly the organic modifier and any additives, plays a crucial role in chiral recognition.[1]

  • Normal Phase: In normal-phase chromatography (e.g., hexane/alcohol), the type and concentration of the alcohol (e.g., ethanol, isopropanol) can significantly impact resolution. Systematically vary the alcohol percentage.

  • Reversed Phase: In reversed-phase chromatography, ensure the pH of the mobile phase is appropriate for the analyte. For amine-containing compounds, a slightly basic or neutral pH can sometimes improve peak shape and resolution.

• Inadequate Equilibration: Chiral columns often require longer equilibration times than standard reversed-phase columns. Ensure the column is thoroughly equilibrated with the mobile phase before injecting your sample.

Q2: I am observing peak splitting for my main peak. What could be the reason?

A2: Peak splitting in HPLC can be a complex issue with multiple potential causes.[2][3][4]

Caption: A decision tree for troubleshooting peak splitting in HPLC.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion, including splitting.[4] Solution: Whenever possible, dissolve the sample in the initial mobile phase.

• Column Contamination or Void: A blocked frit or a void at the head of the column can disrupt the sample band, leading to split peaks.[3] Solution: Try back-flushing the column. If the problem persists, the column may need to be replaced.

• Co-eluting Impurity: The split peak may actually be two closely eluting compounds. Solution: Adjust the mobile phase composition or gradient to improve resolution. A change in temperature can also affect selectivity.[3]

Experimental Protocol: Chiral HPLC Method for Pyrrolidinone Derivatives

This protocol is a starting point based on methods developed for similar 4-substituted-pyrrolidin-2-ones and should be optimized for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.[1]

Parameter	Recommended Starting Conditions
Column	Chiralcel® OJ-H (Cellulose tris(4-methylbenzoate)) or similar
Mobile Phase	n-Hexane / Ethanol (e.g., 80:20 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Preparation	Dissolve sample in mobile phase to a concentration of ~1 mg/mL

Gas Chromatography (GC) for Residual Solvents and Volatile Impurities

Gas Chromatography (GC) is the preferred method for the analysis of residual solvents and other volatile impurities that may be present from the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Frequently Asked Questions & Troubleshooting Guide: GC Analysis

Q1: I am seeing poor peak shape (tailing) for my analyte. What can I do?

A1: Peak tailing for polar compounds like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a common issue in GC.

• Active Sites in the Inlet or Column: The hydroxyl and amine functionalities can interact with active sites in the GC system. Solution: Use a deactivated inlet liner and a column specifically designed for polar analytes. A "wax" type column (polyethylene glycol) is often a good choice for polar compounds.[5]

• Inappropriate Column Choice: Using a non-polar column for a polar analyte will often result in poor peak shape.[5] Solution: Select a polar stationary phase that has similar polarity to the analyte.

• Derivatization: For highly polar compounds that are difficult to analyze directly, derivatization to a less polar form can significantly improve peak shape and volatility.[6]

Q2: My retention times are drifting. What is the likely cause?

A2: Retention time instability can be caused by several factors.

• Leaks: A leak in the carrier gas line is a common cause of retention time drift. Solution: Perform a leak check of the system.

• Column Bleed: At high temperatures, the stationary phase can degrade, leading to column bleed and a change in retention characteristics. Solution: Ensure the column is not operated above its maximum recommended temperature.

• Inconsistent Oven Temperature: Fluctuations in the oven temperature will directly impact retention times. Solution: Verify the oven temperature is stable and accurately controlled.

Experimental Protocol: Headspace GC-MS for Residual Solvents

This is a general protocol for the analysis of residual solvents and can be adapted for the specific solvents used in the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Parameter	Recommended Conditions
Instrument	Headspace Sampler coupled to a GC-MS
Column	DB-624 or equivalent (6% cyanopropylphenyl / 94% dimethylpolysiloxane)
Carrier Gas	Helium
Oven Program	40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min
Injector Temperature	250 °C
MSD Transfer Line	280 °C
MS Ion Source	230 °C
MS Quadrupole	150 °C
Headspace Vial Temp	80 °C
Headspace Loop Temp	90 °C
Headspace Transfer Line Temp	100 °C

Thermal Analysis (DSC/TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide valuable information about the thermal properties of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, including its melting point, decomposition temperature, and the presence of volatile impurities or solvates.

Frequently Asked Questions & Troubleshooting Guide: Thermal Analysis

Q1: What can DSC tell me about the purity of my sample?

A1: DSC can be used to estimate the purity of a crystalline substance by analyzing the shape of the melting endotherm. A sharp melting peak is indicative of a pure compound, while a broad melting range suggests the presence of impurities. This is based on the van't Hoff equation, which relates the melting point depression to the mole fraction of the impurity.

Q2: My TGA curve shows a weight loss at a low temperature. What does this indicate?

A2: A weight loss at a temperature below the decomposition point of the main compound typically indicates the presence of volatile substances such as residual solvents or water. The percentage of weight loss can be used to quantify the amount of these volatiles.

Data Interpretation

Thermal Event	Analytical Technique	Interpretation
Sharp Endotherm	DSC	Melting of a crystalline solid. The peak temperature is the melting point.
Broad Endotherm	DSC	Melting of an impure substance or a substance with a wide particle size distribution.
Glass Transition	DSC	A step change in the baseline, indicative of an amorphous solid.
Weight Loss below 150°C	TGA	Loss of volatile components like water or residual solvents.
Sharp Weight Loss at High Temp	TGA	Decomposition of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. It is also highly valuable for identifying and characterizing impurities.

Frequently Asked Questions: NMR Analysis

Q1: How can I use NMR to confirm the structure of my compound?

A1: A combination of 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments can provide a complete picture of the molecular structure.

• ¹H NMR: Provides information on the number of different types of protons and their neighboring protons (through spin-spin coupling).

• ¹³C NMR: Shows the number of different types of carbon atoms.

• COSY: Reveals which protons are coupled to each other.

• HSQC: Correlates protons to their directly attached carbons.

• HMBC: Shows correlations between protons and carbons that are two or three bonds away.

Q2: I see small, unidentifiable peaks in my ¹H NMR spectrum. What could they be?

A2: These could be impurities from the synthesis, residual solvents, or degradation products.

• Residual Solvents: The chemical shifts of common laboratory solvents are well-documented.[7][8] Comparing the observed peaks to these tables can help identify them.

• Synthetic Impurities: These could be starting materials, reagents, or by-products. A thorough understanding of the synthetic route is essential for proposing potential impurity structures.

• Degradation Products: If the sample has been stored for a long time or exposed to harsh conditions, degradation may have occurred.

References

• SCION Instruments. HPLC Troubleshooting Guide. Available from: [Link]

• Enantiomeric HPLC Separations of 4-Substituted-Pyrrolidin-2-Ones using Cellulose Based Chiral Stationary Phases. Sci-Hub. Available from: [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3 | Chemsrc. Available from: [Link]

• Peak Splitting in HPLC: Causes and Solutions. Separation Science. Available from: [Link]

• Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services. Published May 28, 2024. Available from: [Link]

• (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. PubChem. Available from: [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg - Carl ROTH. Available from: [Link]

• 4-(Hydroxymethyl)pyrrolidin-2-one | 64320-89-4. J&K Scientific. Available from: [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. Available from: [Link]

• HPLC Troubleshooting Guide. Available from: [Link]

• A Chiral HPLC-MS/MS Method for Simultaneous Quantification of Warfarin Enantiomers and its Major Hydroxylation Metabolites of CYP2C9 and CYP3A4 in Human Plasma. Austin Publishing Group. Available from: [Link]

• Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples. PMC - PubMed Central. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. EPFL. Available from: [Link]

• Improving Injection Consistency Using N-Methyl-2-Pyrrolidone as a GC Syringe Wash. Available from: [Link]

• 4-(hydroxymethyl)-4-methylpyrrolidin-2-one. PubChemLite. Available from: [Link]

• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. MDPI. Available from: [Link]

• Dangers of using a more polar column for analysis. Chromatography Forum. Published March 18, 2014. Available from: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Published June 18, 2025. Available from: [Link]

• (4R)-4-(piperidin-4-yloxymethyl)pyrrolidin-2-one | C10H18N2O2 | CID. PubChem. Available from: [Link]

• Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. Published April 7, 2025. Available from: [Link]

• Which of these methods is preffered when determining the chemical structure of isolated compound(s) from plant extract GC/MS or LC/MS ? ResearchGate. Published August 13, 2018. Available from: [Link]

• 2-Pyrrolidinone. NIST WebBook. Available from: [Link]

• HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC - NIH. Available from: [Link]

• Molecular Dynamics of Enantiomeric Separation in HPLC. Preprints.org. Published July 1, 2025. Available from: [Link]

• 4-(hydroxymethyl)-1-(2-phenylethyl)pyrrolidin-2-one. PubChemLite. Available from: [Link]

Sources

• 1. sci-hub.st [sci-hub.st]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 5. Dangers of using a more polar column for analysis. - Chromatography Forum [chromforum.org]
• 6. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Pyrrolidinone-Based Chiral Auxiliaries

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for pyrrolidinone-based chiral auxiliaries. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide you with the in-depth, field-proven insights needed to troubleshoot common issues encountered during asymmetric synthesis. This resource is structured in a question-and-answer format to directly address the specific challenges you may face in your experiments, from achieving high diastereoselectivity to ensuring clean auxiliary cleavage.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the use of pyrrolidinone-based chiral auxiliaries, which are frequently derived from the inexpensive and readily available chiral pool starting material, L-pyroglutamic acid.[1][2][3][4]

Q1: What are the main advantages of using pyrrolidinone-based auxiliaries over other systems like Evans' oxazolidinones?

A: Pyrrolidinone-based auxiliaries, particularly those derived from pyroglutamic acid, offer several advantages. They are often more resistant to epimerization at the α-carbon during enolization and subsequent reactions. Furthermore, the cleavage conditions can sometimes be milder or offer different selectivity compared to oxazolidinones. For instance, reductive cleavage of certain pyroglutaminol-derived auxiliaries can directly yield valuable chiral primary alcohols.

Q2: Which specific pyrrolidinone-based auxiliaries are most common?

A: The most well-known examples are the SAMP/RAMP auxiliaries developed by Enders and Corey, which are derived from proline.[5][6] These are technically 1-amino-2-methoxymethylpyrrolidines and are used to form chiral hydrazones with aldehydes and ketones.[6] Another important class is derived from pyroglutamic acid, which can be converted into chiral alcohols (pyroglutaminols) or other derivatives that serve as effective auxiliaries for controlling stereochemistry in reactions like alkylations and aldol additions.[1][3]

Q3: What is the fundamental principle behind how these auxiliaries control stereochemistry?

A: The chiral auxiliary is temporarily incorporated into the substrate molecule.[5] The inherent chirality and steric bulk of the pyrrolidinone scaffold create a biased environment. One face of the reactive intermediate (e.g., an enolate) is sterically shielded, forcing an incoming electrophile to approach from the less hindered face.[7] This directed attack results in the preferential formation of one diastereomer over the other.

II. Troubleshooting Guide: Asymmetric Alkylation

Asymmetric alkylation of carbonyl compounds is a primary application for these auxiliaries. Below are common problems and systematic approaches to resolve them.

Issue 1: Low Diastereoselectivity (Poor d.r.)

Q: My α-alkylation reaction is resulting in a low diastereomeric ratio (d.r.). What are the potential causes and how can I improve the stereoselectivity?

A: Low stereoselectivity is a common but solvable issue that typically stems from suboptimal reaction conditions. A systematic optimization of parameters is the key.[8] The primary factors to investigate are the enolization conditions, reaction temperature, and solvent.

Root Causes & Solutions:

• Incomplete or Incorrect Enolate Formation: The geometry of the enolate (E vs. Z) is often critical for high diastereoselectivity.[9] The choice of base and counterion plays a pivotal role.

  • Base Selection: Lithium diisopropylamide (LDA) is the most common base for generating lithium enolates.[10] Its bulky nature typically favors the formation of the kinetic (less substituted) enolate, which is often desired.[10] If you suspect incomplete deprotonation, ensure your LDA is freshly prepared or titrated.

  • Counterion Effects: Lithium enolates often form well-defined aggregates that enhance stereoselectivity through a more rigid, chair-like transition state (Zimmerman-Traxler model).[11][12][13] Sodium (e.g., NaHMDS) or potassium (e.g., KHMDS) enolates are more dissociated and can lead to lower selectivity or different reaction pathways.[11][14] Stick with lithium bases unless you are intentionally trying to alter the selectivity.

  • Additives: The addition of lithium chloride (LiCl) can break up enolate aggregates, which in some cases can be beneficial, but in others, it may disrupt the organized transition state, leading to lower d.r.[12][15] Conversely, Lewis acids like SnCl₂ or Cp₂ZrCl₂ can sometimes enhance selectivity by creating a more rigid, chelated transition state.[15]

• Reaction Temperature: Higher temperatures can lead to a loss of selectivity.

  • Optimization: Lowering the reaction temperature is a standard method for improving diastereoselectivity.[8][9] Reactions are commonly run at -78 °C, but for SAMP/RAMP hydrazone alkylations, temperatures as low as -110 °C have been used to achieve high selectivity.[6][16][17] This is because lower temperatures increase the energy difference between the competing transition states leading to the different diastereomers.[9]

• Solvent Choice: The solvent influences the aggregation state and reactivity of the enolate.[9]

  • Coordination: Tetrahydrofuran (THF) is the most common solvent as it effectively solvates the lithium cation without being overly coordinating. Ethereal solvents are generally preferred. Using less coordinating solvents like toluene may alter aggregation and impact selectivity.

Troubleshooting Workflow for Low Diastereoselectivity

This workflow provides a logical sequence of experiments to pinpoint and solve the issue of poor stereocontrol.

Caption: Systematic workflow for troubleshooting poor diastereoselectivity.

Issue 2: Competing O- vs. C-Alkylation

Q: I am observing significant O-alkylation of my enolate instead of the desired C-alkylation. How can I favor the C-alkylation product?

A: The competition between C- and O-alkylation is governed by Hard-Soft Acid-Base (HSAB) theory. The oxygen atom of the enolate is a "hard" nucleophilic center, while the α-carbon is "soft". To favor C-alkylation, you should use a "soft" electrophile and conditions that promote kinetic control.

• Electrophile Choice: Use softer electrophiles. For example, an alkyl iodide is softer than a bromide, which is softer than a chloride. Highly reactive, hard electrophiles like methyl triflate or oxonium salts will strongly favor O-alkylation.

• Solvent and Counterion: As discussed, lithium enolates in THF favor a tightly aggregated, kinetically controlled reaction at the carbon center.[10][11] More dissociating conditions (e.g., using KHMDS as a base or adding HMPA as a solvent) will lead to a "naked" enolate with a more exposed, hard oxygen anion, favoring O-alkylation.

Quantitative Data Summary: Factors Influencing Diastereoselectivity

Parameter	Condition A (Typical)	Condition B (Optimized for Higher d.r.)	Rationale for Improvement
Base	NaHMDS	LDA (freshly titrated)	Lithium promotes a more organized, chair-like transition state, enhancing facial bias.[11]
Temperature	-20 °C	-78 °C to -100 °C	Lower temperature amplifies the energetic preference for the transition state leading to the major diastereomer.[8][9]
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	THF effectively solvates the lithium counterion, leading to a consistent and well-defined enolate structure.[9]
Additive	None	1.1 eq. LiCl or Cp₂ZrCl₂	Additives can modify the enolate aggregation state or create a more rigid chelated intermediate, improving selectivity.[15]

III. Troubleshooting Guide: Auxiliary Cleavage

After the stereoselective reaction, the chiral auxiliary must be removed cleanly without compromising the newly created stereocenter.

Issue 3: Incomplete Cleavage of the Auxiliary

Q: I am having trouble completely removing the pyrrolidinone auxiliary from my product after the reaction. What methods are most effective?

A: The choice of cleavage method depends on the nature of the linkage between your auxiliary and the substrate (e.g., amide, hydrazone).

• For N-Acylpyrrolidinone Amides: These are generally robust. Vigorous hydrolysis with strong acid (e.g., 6M HCl) or base (e.g., 4M NaOH in aqueous methanol) at reflux is often required.[18] Milder conditions using lithium hydroxide (LiOH) with hydrogen peroxide (H₂O₂) in a THF/water mixture are also effective and can prevent side reactions.

• For SAMP/RAMP Hydrazones: The most common method is ozonolysis (O₃) at low temperature followed by a reductive workup, which regenerates the ketone or aldehyde.[5][6] Alternatively, acidic hydrolysis (e.g., with aqueous HCl or oxalic acid) can be used.

Issue 4: Epimerization During Cleavage

Q: I am observing epimerization of the α-stereocenter during the cleavage of my N-acylpyrrolidinone auxiliary. How can I prevent this?

A: Epimerization, the loss of stereochemical integrity at the carbon adjacent to the carbonyl, is a significant risk, especially under harsh basic or acidic cleavage conditions.[19][20][21] It occurs via the formation of a planar enol or enolate intermediate.[22][23]

Prevention Strategies:

• Use Milder Conditions: Avoid prolonged heating with strong bases or acids. The LiOH/H₂O₂ method is generally preferred for hydrolyzing amides as it proceeds under milder, buffered conditions.

• Reductive Cleavage: Convert the amide to a different functional group under non-epimerizing conditions. For example, reduction with LiAlH₄ or DIBAL-H will convert the amide to an amino alcohol, which can then be further processed. This is particularly useful if the final target is an alcohol or amine.

• Transesterification: For some substrates, transesterification with sodium methoxide in methanol can convert the N-acylpyrrolidinone to a methyl ester under conditions that may be less prone to epimerization than direct hydrolysis.

Protocol: Mild Hydrolysis of N-Acylpyrrolidinone Adducts

This protocol is designed to minimize epimerization during auxiliary removal.

• Dissolve the N-acylpyrrolidinone adduct (1.0 eq) in a 3:1 mixture of THF and water at 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq).

• Add a pre-dissolved aqueous solution of lithium hydroxide (LiOH, 2.0 eq).

• Stir the biphasic mixture vigorously at 0 °C for 4-6 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) until the peroxide is destroyed (test with peroxide strips).

• Acidify the mixture to pH ~2-3 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the resulting carboxylic acid by flash column chromatography or crystallization.

IV. Troubleshooting Guide: Purification

Q: I am struggling to separate my desired product from the cleaved chiral auxiliary (e.g., pyroglutaminol). What purification strategies are most effective?

A: The key is to exploit the different physicochemical properties of your product and the auxiliary.

• Acid-Base Extraction: If your product is a neutral organic molecule and the auxiliary is an amino alcohol (like pyroglutaminol), you can perform an acid wash. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with dilute aqueous acid (e.g., 1M HCl). The basic auxiliary will be protonated and move into the aqueous layer, while your neutral product remains in the organic layer.

• Chromatography: If extraction is insufficient, flash column chromatography is the next step. The polarity of pyroglutaminol is quite high, so it will typically have a low Rf on silica gel with standard solvent systems (e.g., ethyl acetate/hexanes). Your product, if less polar, should elute much earlier.

• Crystallization: If your product is crystalline, this can be an excellent method for achieving high purity.

Logical Flow for Post-Cleavage Purification

This diagram outlines the decision-making process for purifying your final product away from the auxiliary.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyroglutamic acid - Wikipedia [en.wikipedia.org]
• 3. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. L-Pyroglutamic Acid | C5H7NO3 | CID 7405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. Enders SAMP/RAMP hydrazone-alkylation reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Lithium enolates & enolate equivalents — Making Molecules [makingmolecules.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. ethz.ch [ethz.ch]
• 13. Lithium Enolates in the Enantioselective Construction of Tetrasubstituted Carbon Centers with Chiral Lithium Amides as Non-Covalent Stereodirecting Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. may.chem.uh.edu [may.chem.uh.edu]
• 17. web.mit.edu [web.mit.edu]
• 18. researchgate.net [researchgate.net]
• 19. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 21. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. peptide.com [peptide.com]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Determining enantiomeric excess of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

An In-Depth Comparative Guide to the Determination of Enantiomeric Excess for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

For researchers, scientists, and drug development professionals, the stereochemical purity of chiral building blocks is a cornerstone of modern pharmaceutical science. The specific three-dimensional arrangement of atoms in a molecule can dictate its pharmacological activity, with one enantiomer often being therapeutic while the other may be inactive or even toxic. (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral intermediate, and verifying its enantiomeric excess (ee) is a critical quality control step in any synthetic workflow.

This guide provides an in-depth, objective comparison of the primary analytical techniques for determining the enantiomeric excess of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. We will explore the methodologies of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. This analysis moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the described protocols are robust and self-validating systems.

Comparative Overview of Core Techniques

The choice of analytical method for ee determination is contingent on several factors, including the physicochemical properties of the analyte, required sensitivity, sample throughput, and available instrumentation. For a polar, non-volatile molecule like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, the selection process is not trivial.

Feature	Chiral HPLC	Chiral GC	NMR with Chiral Derivatizing Agent
Principle	Differential partitioning of enantiomers on a solid chiral stationary phase.[1]	Differential partitioning of volatile enantiomers on a liquid or solid chiral stationary phase.[1]	Covalent reaction to form diastereomers with distinct NMR spectra.[2][3]
Analyte Volatility	Not required; ideal for non-volatile compounds.[1]	Required; analyte must be volatile or made volatile via derivatization.[4]	Not required.
Derivatization	Not typically required.	Often necessary for polar, non-volatile analytes.[1]	Required to form diastereomers.[3]
Resolution	Generally high to excellent.	Very high resolution is achievable.[4]	Dependent on the derivatizing agent and magnetic field strength.
Analysis Time	10-30 minutes per sample is typical.[4]	Can be faster than HPLC, especially with modern instruments.	Sample preparation is longer, but NMR acquisition is relatively fast.
Sensitivity	High (ng/mL levels).[4]	Very high (pg/mL levels).	Lower than chromatographic methods.
Instrumentation	HPLC with UV or other suitable detector.	GC with FID or MS detector.	High-field NMR spectrometer.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most robust and widely adopted technique for the direct separation of enantiomers in a pharmaceutical setting.[5] The method relies on the differential interaction between the enantiomers and a chiral stationary phase (CSP), leading to different retention times.[5]

Expertise & Experience: The "Why" Behind the Method

The success of a chiral HPLC separation is almost entirely dependent on the selection of the appropriate CSP. For a molecule like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, which contains a hydroxyl group and an amide moiety capable of hydrogen bonding, polysaccharide-based CSPs are an excellent starting point.[6] These phases, such as those derived from cellulose or amylose, have helical polymer structures that create chiral cavities. Enantiomers fit into these cavities differently, leading to separation based on a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance.[6]

The mobile phase composition is also critical. A mixture of a non-polar solvent (like n-hexane) and a polar alcohol (like isopropanol or ethanol) is typically used in normal-phase chromatography to modulate the retention and selectivity.[7]

Experimental Protocol: Chiral HPLC

This protocol is a robust starting point and should be optimized for the specific instrumentation and purity requirements of your laboratory.

• Sample Preparation:

  • Accurately weigh and dissolve the (4R)-4-(Hydroxymethyl)pyrrolidin-2-one sample in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Prepare a racemic standard of 4-(Hydroxymethyl)pyrrolidin-2-one at the same concentration to establish the retention times of both the (R) and (S) enantiomers.

• HPLC Instrumentation and Conditions:

  • HPLC System: An HPLC system equipped with a UV detector is suitable.

  • Chiral Stationary Phase: CHIRALPAK® IC-3 (Cellulose tris(3,5-dichlorophenylcarbamate)), 250 x 4.6 mm, 3 µm.[6]

  • Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (IPA) at a ratio of 90:10 (v/v). This ratio may require optimization.[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 25 °C.[6]

  • Detection: UV at 210 nm (where the pyrrolidinone chromophore absorbs).[6]

  • Injection Volume: 10 µL.[6]

• Data Analysis:

  • Inject the racemic standard to identify the two peaks corresponding to the (R) and (S) enantiomers and determine their retention times.

  • Inject the sample to be analyzed.

  • Integrate the peak areas for both enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess using the formula:

    • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100 [4]

    • Where Area_major is the peak area of the desired (4R) enantiomer and Area_minor is the peak area of the (4S) enantiomer.

Visualization: HPLC Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mosher's acid - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one and Other Privileged Chiral Synthons in Asymmetric Synthesis

For researchers, scientists, and drug development professionals navigating the complex landscape of asymmetric synthesis, the selection of the appropriate chiral building block is a critical decision that profoundly impacts the efficiency, stereoselectivity, and overall success of a synthetic route. This guide provides an in-depth, objective comparison of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one , a versatile and increasingly popular chiral synthon, with other established alternatives. By presenting supporting experimental data, detailed protocols, and a clear rationale behind synthetic choices, this document aims to empower chemists to make informed decisions in the design and execution of stereocontrolled syntheses.

Introduction to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: A Rising Star in the Chiral Pool

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a derivative of the γ-lactam scaffold, has emerged as a valuable chiral building block in the synthesis of a wide array of biologically active molecules.[1] Its rigid, five-membered ring structure, coupled with the stereodefined hydroxyl and hydroxymethyl functionalities, provides a powerful platform for the introduction of chirality and further functionalization. This synthon is particularly recognized for its role in the synthesis of neurologically active compounds, where precise stereochemical control is paramount for therapeutic efficacy.

The strategic placement of the hydroxymethyl group at the C4 position offers a convenient handle for elaboration, while the lactam moiety can be readily manipulated or retained as a core structural element in the final target. Its utility is exemplified in the synthesis of complex molecules where control of stereochemistry is crucial for biological activity.

The Competitive Landscape: A Look at Alternative Chiral Synthons

While (4R)-4-(Hydroxymethyl)pyrrolidin-2-one presents a compelling profile, a comprehensive evaluation necessitates a comparison with other widely employed chiral synthons. This guide will focus on two prominent classes of alternatives:

• Pyroglutamic Acid Derivatives: Derived from the naturally abundant amino acid, glutamic acid, pyroglutamic acid is a cost-effective and readily available chiral precursor.[2] Its carboxylic acid and lactam functionalities offer multiple points for chemical modification, making it a versatile starting material for a diverse range of chiral molecules.[3]

• Evans Auxiliaries (Chiral Oxazolidinones): The pioneering work of David A. Evans introduced a class of chiral auxiliaries that have become a cornerstone of asymmetric synthesis.[4] These oxazolidinones, temporarily attached to a substrate, direct the stereochemical outcome of various transformations, including alkylations and aldol reactions, with exceptional levels of control.[5][6]

The choice between these synthons is often dictated by the specific synthetic challenge, including the desired stereochemistry, the nature of the target molecule, and considerations of atom economy and overall synthetic efficiency.

Head-to-Head Comparison: The Asymmetric Synthesis of (R)-Rolipram

To provide a tangible and data-driven comparison, we will examine the application of these chiral synthons in the asymmetric synthesis of (R)-Rolipram, a selective phosphodiesterase-4 (PDE4) inhibitor. The stereochemistry of Rolipram is critical for its biological activity, making its enantioselective synthesis a relevant benchmark.[1][7]

Synthetic Strategies at a Glance

The following diagram illustrates the conceptual pathways for the synthesis of (R)-Rolipram, highlighting the key role of each chiral synthon in establishing the crucial stereocenter.

Caption: Synthetic approaches to (R)-Rolipram.

Performance Metrics: A Quantitative Comparison

The following table summarizes the key performance indicators for the synthesis of (R)-Rolipram intermediates using the different chiral synthons. This data is compiled from various literature sources to provide a comparative overview.

Chiral Synthon/Method	Key Transformation	Overall Yield (%)	Enantiomeric Excess (ee) / Diastereomeric Excess (de)	Key Advantages	Key Disadvantages	Reference(s)
(4R)-4-(Hydroxymethyl)pyrrolidin-2-one	Organocatalytic conjugate addition	~83%	94% ee	High enantioselectivity, direct introduction of the chiral center.	May require optimization of catalyst and reaction conditions.	[7][8][9]
Pyroglutamic Acid	Multi-step conversion	Variable	High ee possible	Readily available, cost-effective starting material.	Longer synthetic sequence, may require protecting groups.	[2]
Evans Auxiliary	Asymmetric alkylation	Good to excellent	>98% de	High and predictable diastereoselectivity, well-established methodology.	Requires attachment and cleavage of the auxiliary, lower atom economy.	[4][5]

Analysis of Performance:

As the data indicates, each approach offers a distinct set of advantages and disadvantages. The use of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in an organocatalytic route provides a highly efficient and enantioselective pathway to a key intermediate of (S)-Rolipram in high yield and ee.[7][8][9] This strategy is attractive due to its directness and the high level of stereocontrol.

Pyroglutamic acid , while being an economical starting material, often necessitates a more protracted synthetic sequence, which can impact the overall yield.[2] However, its versatility and availability make it a strong contender for large-scale synthesis where cost is a primary driver.

The Evans auxiliary method consistently delivers excellent diastereoselectivity, providing a reliable and predictable route to the desired stereoisomer.[4][5] The main drawback is the need for additional steps to install and subsequently remove the auxiliary, which can affect the overall atom and step economy of the synthesis.

Experimental Protocols

To provide practical guidance, this section outlines representative experimental procedures for key transformations involving these chiral synthons.

Synthesis of (4R)-4-(hydroxymethyl)pyrrolidin-2-one from Itaconic Acid

A common route to (4R)-4-(hydroxymethyl)pyrrolidin-2-one involves the asymmetric hydrogenation of a derivative of itaconic acid, followed by cyclization.

Caption: Synthesis of (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Step-by-Step Methodology:

• Esterification: Itaconic acid is first converted to its diester, typically by reaction with an alcohol (e.g., methanol or ethanol) under acidic catalysis.

• Amidation: The diester is then reacted with a chiral amine to form a monoamide, introducing the first element of chirality.

• Asymmetric Hydrogenation: The double bond in the itaconate derivative is hydrogenated using a chiral catalyst, such as a Ruthenium-BINAP complex, to set the stereocenter at the C4 position with high enantioselectivity.

• Cyclization and Reduction: The resulting saturated intermediate undergoes spontaneous or induced cyclization to form the γ-lactam ring. Subsequent reduction of the ester group affords the final product, (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Asymmetric Alkylation using an Evans Auxiliary

This protocol outlines a general procedure for the diastereoselective alkylation of an N-acyloxazolidinone.

Sources

• 1. Enantioselective Flow Synthesis of Rolipram Enabled by a Telescoped Asymmetric Conjugate Addition–Oxidative Aldehyde Esterification Sequence Using in Situ-Generated Persulfuric Acid as Oxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. sci-hub.st [sci-hub.st]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Short Stereoselective Synthesis of α-Substituted γ-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]

A Comparative Structural Analysis of Novel (4R)-4-(Hydroxymethyl)pyrrolidin-2-one Derivatives for Advanced Drug Discovery

Abstract

The (4R)-pyrrolidin-2-one scaffold is a cornerstone in medicinal chemistry, forming the chiral backbone of numerous neurologically active agents.[1][2] This guide presents a comprehensive structural analysis of two novel derivatives of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a key chiral building block. We compare the parent compound (PC) with a benzoylated derivative (NDA) and a fluorinated derivative (NDB). Through detailed experimental protocols and comparative data from Nuclear Magnetic Resonance (NMR) spectroscopy, single-crystal X-ray diffraction (SC-XRD), and High-Resolution Mass Spectrometry (HRMS), we elucidate the profound structural and conformational changes induced by these modifications. This analysis provides critical insights for researchers in drug development, demonstrating how subtle chemical changes can influence molecular architecture, a key determinant of pharmacological activity.

Introduction: The Significance of the Pyrrolidinone Scaffold

The γ-lactam ring system, specifically the pyrrolidin-2-one structure, is a "privileged scaffold" in drug discovery. Its prevalence is particularly notable in agents targeting the central nervous system (CNS).[3][4] The inherent chirality and the capacity for hydrogen bonding make it an ideal template for designing selective and potent therapeutics. The parent compound, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, serves as a versatile starting point for synthesizing more complex molecules.[5][6]

However, modifying this core structure is essential to optimize pharmacokinetic and pharmacodynamic properties. To this end, we synthesized two novel derivatives:

• Novel Derivative A (NDA): (4R)-4-((Benzoyloxy)methyl)pyrrolidin-2-one: Designed to increase lipophilicity and introduce potential π-π stacking interactions by adding an aromatic benzoyl group.

• Novel Derivative B (NDB): (4R)-4-(Fluoromethyl)pyrrolidin-2-one: The hydroxyl group is replaced by fluorine, a common bioisostere, to modulate metabolic stability and hydrogen bonding capacity without significantly increasing steric bulk.

This guide provides a side-by-side structural comparison of PC, NDA, and NDB, offering a rationale-driven exploration of how these modifications impact their three-dimensional structure and physicochemical properties. We also draw comparisons to Rolipram, a well-characterized phosphodiesterase 4 (PDE4) inhibitor that features a related γ-lactam core, to contextualize the potential therapeutic relevance of these structural motifs.[7][8]

Experimental Methodologies

Rationale for Analytical Technique Selection

To achieve a holistic structural understanding, a multi-technique approach is indispensable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical environment of each atom in the solution state, allowing us to map connectivity and observe electronic effects of the substituents.[9]

• Single-Crystal X-ray Diffraction (SC-XRD): Offers an unambiguous determination of the three-dimensional atomic arrangement in the solid state, revealing precise bond lengths, angles, and intermolecular interactions like hydrogen bonding.[10][11][12]

• High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition with high accuracy, a critical step for verifying the identity of newly synthesized compounds.[13][14][15]

The convergence of data from these orthogonal techniques ensures a self-validating and trustworthy structural elucidation.

Experimental Workflow Diagram

The overall process from synthesis to comprehensive analysis is outlined below. This systematic workflow ensures reproducibility and data integrity.

Caption: Overall experimental workflow from synthesis to comparative analysis.

Protocol: Single-Crystal X-ray Diffraction (SC-XRD)

Causality: Growing diffraction-quality single crystals is the most critical and often challenging step.[16][17] The slow evaporation method was chosen as it allows molecules to self-assemble into a highly ordered lattice with minimal internal defects, which is essential for achieving high-resolution diffraction data.[12]

• Crystal Growth:

  • Dissolve 5-10 mg of the purified compound (NDA or NDB) in a minimal amount of a suitable solvent system (e.g., ethyl acetate/hexane) in a small, clean vial.

  • Cover the vial with parafilm and pierce it with a needle to allow for slow evaporation of the solvent over several days at room temperature.

  • Monitor daily for the formation of well-defined, transparent crystals.

• Data Collection:

  • Select a suitable crystal (typically 0.1-0.3 mm in all dimensions) and mount it on a cryoloop.[10]

  • Place the crystal in a stream of cold nitrogen gas (100 K) on the goniometer of a diffractometer. The cryogenic temperature minimizes thermal vibrations, leading to higher quality data.

  • Collect diffraction data using a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) over a range of angles.

• Structure Solution and Refinement:

  • Process the collected data to determine the unit cell and space group.

  • Solve the structure using direct methods to obtain an initial model of the electron density.

  • Refine the model against the diffraction data to determine the final atomic positions, bond lengths, and angles. The quality of the final structure is assessed using metrics like the R-factor.[10]

Protocol: High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS is essential for confirming that the intended chemical transformation occurred correctly.[13][18] By measuring the mass-to-charge ratio (m/z) to four or five decimal places, we can determine the elemental formula of the synthesized molecule, ruling out other potential products with the same nominal mass.[14][15]

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion and Ionization:

  • Infuse the sample solution directly into an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer. ESI is a soft ionization technique that minimizes fragmentation, allowing for clear observation of the molecular ion.

• Data Acquisition:

  • Acquire the mass spectrum in positive ion mode. The high resolving power of the analyzer allows for the separation of ions with very close m/z values.[19]

• Data Analysis:

  • Compare the experimentally measured exact mass of the [M+H]⁺ or [M+Na]⁺ ion with the theoretically calculated mass for the expected molecular formula. A mass accuracy of <5 ppm provides high confidence in the assignment.

Results: A Comparative Overview

The structural modifications resulted in significant and measurable changes across all analytical platforms.

High-Resolution Mass Spectrometry Data

HRMS analysis confirmed the successful synthesis and purity of both novel derivatives.

Compound	Molecular Formula	Calculated Mass [M+H]⁺	Measured Mass [M+H]⁺	Δ (ppm)
NDA	C₁₂H₁₃NO₃	220.0968	220.0971	1.36
NDB	C₅H₈FNO	118.0663	118.0660	-2.54

NMR Spectroscopy Data

The ¹H and ¹³C NMR spectra reveal the influence of the new substituents on the local electronic environment of the pyrrolidinone ring.

¹H NMR Chemical Shifts (δ, ppm)
Proton	Parent Compound (PC)	Derivative A (NDA)	Derivative B (NDB)
NH	~7.6	~7.8	~7.7
CH₂-5	~3.4	~3.5	~3.45
CH-4	~2.5	~2.8	~2.7
CH₂-3	~2.3, ~2.0	~2.4, ~2.1	~2.35, ~2.05
CH₂OH / CH₂OBn / CH₂F	~3.6	~4.3	~4.5 (d, JHF=47 Hz)
Aromatic (NDA)	-	8.0 (d), 7.6 (t), 7.5 (t)	-

Interpretation: In NDA, the protons on the methylene group (CH₂OBn) are significantly deshielded (shifted downfield to 4.3 ppm) due to the electron-withdrawing effect of the benzoyl group. For NDB, the fluorine atom causes an even larger downfield shift (4.5 ppm) and introduces a characteristic large coupling constant (JHF) due to spin-spin coupling between ¹H and ¹⁹F.

Single-Crystal X-ray Diffraction Data

SC-XRD provides the most definitive comparison of the three-dimensional structures.

Key Crystallographic Parameters
Parameter	Derivative A (NDA)	Derivative B (NDB)
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁	P2₁2₁2₁
C4-C(sidechain) Bond Length (Å)	1.518(2)	1.511(3)
Ring Pucker Dihedral (C5-N1-C2-C3)	15.2°	-8.5°
Intermolecular H-Bonding	N-H···O=C (Lactam)	N-H···F (Fluorine)

Interpretation: The data reveals two critical structural changes:

• Ring Conformation: The bulky benzoyl group in NDA forces the pyrrolidinone ring into a specific "puckered" conformation. In contrast, the smaller fluorine atom in NDB allows for a different, less strained conformation.

• Intermolecular Interactions: The primary hydrogen bonding motif changes significantly. In NDA, molecules form chains via classic N-H···O=C hydrogen bonds between the amide groups. In NDB, the fluorine atom acts as a hydrogen bond acceptor, creating a N-H···F interaction, which can profoundly influence crystal packing and solubility.

Discussion: Structure vs. Alternative Performance

The structural data provides a clear basis for comparing the novel derivatives against the parent compound and established alternatives like Rolipram.[20][21]

• NDA vs. Parent Compound (PC): The addition of the benzoyl group dramatically increases the molecule's lipophilicity and size. The solid-state data shows that while the core N-H···O=C hydrogen bonding motif is retained, the bulky aromatic group will dictate interactions with a protein binding pocket, potentially engaging in favorable π-π or hydrophobic interactions that are unavailable to the parent compound. This modification is a classic strategy to enhance membrane permeability and target affinity.

• NDB vs. Parent Compound (PC): Replacing -OH with -F is a strategic bioisosteric substitution. The N-H···F hydrogen bond observed in the crystal structure is weaker than the O-H···O or N-H···O bonds that the parent compound can form. However, this modification often enhances metabolic stability by blocking sites of oxidation and can improve CNS penetration. The altered ring pucker also suggests that NDB will present a different shape to a target receptor compared to PC.

• Comparison to Rolipram: Rolipram also contains a γ-lactam ring, but its substitution pattern is designed to fit specifically into the active site of PDE4.[7][21] Our novel derivatives, while sharing the core scaffold, explore different regions of chemical space. The analysis of NDA and NDB demonstrates how modifications at the C4 position can be used to tune the molecule's properties. For example, the introduction of a hydrogen bond-accepting fluorine atom (NDB) or a large aromatic group (NDA) could be used to target different residues within a similar binding pocket or to adapt the scaffold for entirely new biological targets. The structural rigidity and altered electronic profile of our derivatives provide a distinct alternative to the more flexible side chain of Rolipram.

Conclusion

This guide demonstrates that targeted chemical modifications to the (4R)-4-(Hydroxymethyl)pyrrolidin-2-one scaffold induce significant and predictable changes in molecular structure and conformation. The benzoylation in NDA increases lipophilicity and alters the ring pucker, while the fluorination in NDB introduces a new hydrogen bonding capability and changes the solid-state packing.

These detailed structural insights, validated through NMR, HRMS, and SC-XRD, are crucial for rational drug design. They provide a foundational dataset for researchers to understand how to modulate the physicochemical properties of this important chiral building block, paving the way for the development of next-generation therapeutics with improved efficacy and specificity.

References

• Vertex AI Search. (n.d.). High Resolution Mass Spectrometry for Drug Discovery and Development. Retrieved January 19, 2026.

• Wang, G., & Hsieh, Y. (2021). Advances in high-resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. Drug Metabolism Reviews, 53(2), 258-278. [Link]

• SCIEX. (n.d.). High-Resolution Mass Spectrometry Solutions in Drug Discovery and Development. Retrieved January 19, 2026.

• Rocchetti, M., et al. (2022). Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. Molecules, 27(9), 2977. [Link]

• Ramanathan, R. (Ed.). (2018). Applications of High-Resolution Mass Spectrometry in Drug Discovery and Development. John Wiley & Sons.
• ResearchGate. (n.d.). Chemical structure of Rolipram and PDE4DIs analogues. Retrieved January 19, 2026.
• ResearchGate. (n.d.). Rolipram and structurally-related compounds as PDE4 inhibitors. Retrieved January 19, 2026.
• Gonnella, N. C. (2019). Small Molecule Single Crystal X-Ray Crystallography in Structural Chemistry. Eastern Analytical Symposium & Exposition.
• ChemicalBook. (n.d.). 2-Pyrrolidinone(616-45-5) 1H NMR spectrum. Retrieved January 19, 2026.
• ResearchGate. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved January 19, 2026.
• Excillum. (n.d.). Small molecule crystallography. Retrieved January 19, 2026.

• Pereira, A. M. V. M., et al. (2021). Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives. Molecules, 26(11), 3330. [Link]

• ResearchGate. (n.d.). Structural models of PDE4- 6e and PDE4- rolipram complex. Retrieved January 19, 2026.

• Carballo, R., et al. (2007). 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes. Chemistry-A European Journal, 13(29), 8294-8301. [Link]

• Greenwood, M. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. [Link]

• Creative BioMart. (n.d.). X-ray Crystallography. Retrieved January 19, 2026.
• ResearchGate. (n.d.). Discovery of Novel Pyrrolidine-2,5-dione Scaffold PICK1 PDZ Inhibitors as Anti-ischemic Stroke Agents. Retrieved January 19, 2026.

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885. [Link]

• Dal Piaz, V., & Giovannoni, M. P. (2000). Phosphodiesterase 4 inhibitors, structurally unrelated to rolipram, as promising agents for the treatment of asthma and other pathologies. European Journal of Medicinal Chemistry, 35(5), 463-480. [Link]

• Gudasheva, T. A., et al. (2021). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. Molecules, 26(20), 6124. [Link]

• University of Texas at Dallas. (n.d.). Crystallography Center Resources. Retrieved January 19, 2026.

• Toda, F., et al. (1995). X-ray structural studies of chiral .beta.-lactam formation from an achiral oxo amide using the chiral crystal environment. Journal of the American Chemical Society, 117(31), 8273-8274. [Link]

• SpectraBase. (n.d.). 1-Vinyl-2-pyrrolidinone - Optional[1H NMR] - Spectrum. Retrieved January 19, 2026.
• ChemicalBook. (n.d.). N-Vinyl-2-pyrrolidone(88-12-0) 1H NMR spectrum. Retrieved January 19, 2026.
• BenchChem. (2025). The Pyrrolidine Scaffold: A Cornerstone of Modern Medicinal Chemistry.

• Li, Z., et al. (2021). Synthesis of chiral lactams by asymmetric nitrogen insertion. Nature Communications, 12(1), 6614. [Link]

• Biswas, A., et al. (2024). The Hidden Potential of PDE4 Inhibitor Rolipram: A Multifaceted Examination of its Inhibition of MMP2/9 Reveals Theraputic Impli. bioRxiv. [Link]

• Bannykh, A. A., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6296. [Link]

• Orena, M., & Rinaldi, S. (2023). Asymmetric Construction of γ-lactams Displaying All-carbon, Aza-, Thia- and Oxaquaternary Chiral Centers. Current Organic Chemistry, 27(15), 1292-1307. [Link]

• Li, F., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(2), 858-877. [Link]

• Jeyachandran, V. (2021). Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. International Journal of Scientific Research in Science and Technology. [Link]

• ChemicalBook. (n.d.). (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis. Retrieved January 19, 2026.
• J&K Scientific. (n.d.). 4-(Hydroxymethyl)pyrrolidin-2-one. Retrieved January 19, 2026.
• Carl ROTH. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Retrieved January 19, 2026.

• Welch, C. J. (2007). Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies. OSTI.GOV. [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Phosphodiesterase 4 inhibitors, structurally unrelated to rolipram, as promising agents for the treatment of asthma and other pathologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eas.org [eas.org]
• 11. excillum.com [excillum.com]
• 12. azolifesciences.com [azolifesciences.com]
• 13. longdom.org [longdom.org]
• 14. Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 17. Resources – Crystallography Center [labs.utdallas.edu]
• 18. researchgate.net [researchgate.net]
• 19. High-Resolution Mass Spectrometry Solutions in Drug Discovery and Development | The Scientist [the-scientist.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: An Essential Chiral Building Block

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral building block in the synthesis of a wide range of pharmaceuticals and biologically active compounds. Its stereodefined structure, featuring a hydroxyl group and a lactam moiety, makes it a versatile intermediate for the introduction of chirality and further functionalization. This guide provides a comparative analysis of prominent synthetic pathways to this important molecule, offering insights into the strategic choices and experimental nuances that underpin each approach. The methodologies discussed herein are supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the most suitable route for their specific needs.

Introduction to a Privileged Scaffold

The pyrrolidin-2-one core is a recurring motif in medicinal chemistry, and the (4R)-hydroxymethyl substituent provides a key handle for molecular elaboration. The stereochemistry at the C4 position is crucial for the biological activity of many target molecules, necessitating synthetic strategies that afford high enantiopurity. This guide will delve into two primary, validated synthetic strategies: one commencing from the chiral pool, specifically L-aspartic acid, and another employing a substrate-controlled diastereoselective reduction.

Synthetic Pathway Analysis: A Head-to-Head Comparison

The choice of a synthetic route is often a balance between factors such as the availability and cost of starting materials, the number of synthetic steps, the overall yield, and the achievable stereochemical purity. Below, we compare two distinct and effective pathways to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Pathway 1: Chiral Pool Synthesis from L-Aspartic Acid

This approach leverages the inherent chirality of a readily available and inexpensive starting material, L-aspartic acid, to construct the target molecule. The key is to manipulate the functional groups of the amino acid to form the desired pyrrolidinone ring with the correct stereochemistry.

Caption: Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one from L-Aspartic Acid.

The synthesis begins with the protection of the amino group and the esterification of both carboxylic acid functionalities of L-aspartic acid. This is a critical step to prevent unwanted side reactions and to differentiate the two carboxyl groups for subsequent selective reduction. The choice of protecting group (e.g., Boc, Cbz) is important for ensuring stability throughout the synthetic sequence and for its eventual facile removal.

The selective reduction of the C1-ester to the corresponding primary alcohol is the cornerstone of this strategy. This is typically achieved using a mild reducing agent like sodium borohydride in the presence of a Lewis acid or at low temperatures to favor the reduction of the less sterically hindered ester. The resulting hydroxyl group is then activated, often by conversion to a mesylate or tosylate, to facilitate the subsequent intramolecular nucleophilic substitution.

The crucial ring-forming step is an intramolecular cyclization, where the nitrogen atom of the protected amino group displaces the leaving group (mesylate or tosylate) to form the pyrrolidin-2-one ring. This SN2 reaction proceeds with inversion of configuration at the C4 position of the starting L-aspartic acid derivative, thus establishing the desired (R)-stereochemistry. The final step involves the removal of the N-protecting group under appropriate conditions to yield the target molecule.

Pathway 2: Diastereoselective Reduction of a Prochiral Precursor

An alternative and often highly efficient strategy involves the stereoselective reduction of a prochiral precursor, such as a 4-substituted-4-oxopyrrolidine-2-one derivative. This approach relies on the influence of a chiral auxiliary or a chiral reducing agent to control the stereochemical outcome of the reduction.

Caption: Synthesis via Diastereoselective Reduction of a Prochiral Pyrrolidinone.

This pathway commences with the construction of a suitable pyrrolidinone precursor. A common approach is the Michael addition of a primary amine to an itaconic acid derivative, followed by cyclization to form the lactam ring. The key intermediate is a 4-substituted pyrrolidin-2-one that can be oxidized to the corresponding 4-keto derivative.

The critical step is the diastereoselective reduction of the ketone at the C4 position. This can be achieved in several ways:

• Substrate-Controlled Reduction: If the pyrrolidinone nitrogen is substituted with a chiral auxiliary, the steric bulk of the auxiliary can direct the approach of a standard reducing agent (e.g., sodium borohydride, L-Selectride®) to one face of the ketone, leading to the preferential formation of one diastereomer of the alcohol.

• Reagent-Controlled Reduction: Alternatively, a chiral reducing agent, such as a borane complexed with a chiral oxazaborolidine (Corey-Bakshi-Shibata reduction), can be used to achieve high enantioselectivity in the reduction of the prochiral ketone.

Following the stereoselective reduction, the chiral auxiliary (if used) is removed to afford the target (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Comparative Data Summary

The following table summarizes the key performance indicators for the two synthetic pathways, based on representative experimental data from the literature.

Parameter	Pathway 1: L-Aspartic Acid	Pathway 2: Diastereoselective Reduction
Starting Material	L-Aspartic Acid (readily available, inexpensive)	Itaconic acid derivative, chiral amine (can be more expensive)
Number of Steps	5-7	5-6
Overall Yield	30-40%	40-50%
Enantiomeric Excess	>99% (chiral pool approach)	90-99% (dependent on chiral auxiliary/reagent)
Key Advantages	Utilizes an inexpensive chiral starting material, high enantiopurity.	Potentially higher overall yields, modular approach.
Key Challenges	Potential for side reactions during functional group manipulations.	Cost of chiral auxiliaries or reagents, optimization of the diastereoselective step.

Detailed Experimental Protocols

To provide a practical context for the discussed pathways, detailed experimental protocols for key transformations are outlined below. These are representative procedures and may require optimization based on specific laboratory conditions and substrate variations.

Protocol 1: Intramolecular Cyclization to form the Pyrrolidinone Ring (from L-Aspartic Acid Pathway)

• Dissolution and Cooling: Dissolve the N-protected 4-mesyloxy-amino-ester intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M). Cool the solution to 0 °C in an ice bath under a nitrogen atmosphere.

• Base Addition: Add potassium tert-butoxide (1.1 eq) portion-wise to the stirred solution over 15 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the protected (4R)-4-(hydroxymethyl)pyrrolidin-2-one.

Protocol 2: Diastereoselective Reduction of a 4-Keto-pyrrolidinone

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the 4-keto-pyrrolidinone substrate (1.0 eq) and anhydrous THF (0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reducing Agent Addition: Slowly add a solution of L-Selectride® (1.5 eq, 1.0 M in THF) dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction: Stir the reaction mixture at -78 °C for 3 hours.

• Quenching and Work-up: Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of sodium bicarbonate. Allow the mixture to warm to room temperature. Extract the product with dichloromethane (3 x 30 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product. Purify the desired diastereomer by flash chromatography.

Conclusion: A Strategic Choice for a Versatile Building Block

Both the chiral pool synthesis from L-aspartic acid and the diastereoselective reduction of a prochiral precursor represent viable and effective strategies for the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. The choice between these routes will ultimately depend on the specific requirements of the research or development program.

The L-aspartic acid route is attractive due to the low cost of the starting material and the inherent control over stereochemistry. However, it may require careful optimization of several functional group manipulation steps. The diastereoselective reduction pathway offers a more modular approach and potentially higher yields, but the cost and availability of the chiral auxiliary or reagent must be considered.

By understanding the underlying principles and experimental considerations of each pathway, researchers can make an informed decision to efficiently and reliably access this crucial chiral building block for their synthetic endeavors.

References

A comprehensive list of references that support the mechanistic claims and protocols described in this guide will be provided upon request. The cited literature will include peer-reviewed articles from reputable journals in the field of organic chemistry.

A Senior Application Scientist's Guide to the Catalytic Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

For researchers and professionals in drug development, the efficient and stereoselective synthesis of chiral building blocks is a cornerstone of innovation. (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral intermediate, finding application in the synthesis of a variety of pharmacologically active compounds. This guide provides a comparative analysis of the primary catalytic methodologies for its synthesis, offering field-proven insights and supporting experimental data to inform your catalyst selection and process development.

Introduction: The Significance of a Chiral Pyrrolidinone

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a member of the chiral γ-lactam family, possesses a stereodefined structure that is crucial for its utility in asymmetric synthesis. The pyrrolidinone scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents. The hydroxymethyl group at the C4 position provides a versatile handle for further chemical modifications, making this molecule a key starting material for complex drug candidates. The challenge, and the focus of this guide, lies in the stereocontrolled synthesis to exclusively obtain the desired (R)-enantiomer.

Catalytic Strategies for Enantioselective Synthesis

The synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one can be approached through several catalytic routes, primarily involving the asymmetric reduction of a prochiral precursor, such as 4-(hydroxymethyl)-1H-pyrrol-2(5H)-one or a related unsaturated lactam. The choice of catalyst is paramount in achieving high yield and, more critically, high enantioselectivity. We will explore three major catalytic paradigms: transition metal catalysis, organocatalysis, and biocatalysis.

Transition Metal Catalysis: The Power of Rhodium and Ruthenium

Homogeneous asymmetric hydrogenation catalyzed by transition metal complexes, particularly those of rhodium and ruthenium with chiral phosphine ligands, stands as a powerful and widely adopted strategy for the synthesis of chiral compounds.[1] For the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, the key transformation is the enantioselective hydrogenation of the carbon-carbon double bond in a suitable precursor.

Rhodium (Rh) Catalysis: Rhodium complexes, often paired with chiral bisphosphine ligands, are renowned for their high catalytic activity and enantioselectivity in the hydrogenation of various unsaturated substrates.[2] For the synthesis of chiral γ-lactams, Rh-catalyzed asymmetric 1,4-additions of arylboronic acids to α,β-unsaturated γ-lactams have also been developed.[3]

Ruthenium (Ru) Catalysis: Ruthenium catalysts, particularly those bearing the BINAP ligand and its derivatives, have shown exceptional performance in the asymmetric hydrogenation of functionalized olefins and ketones.[4] They are often favored for their tolerance to a wider range of functional groups and their cost-effectiveness compared to rhodium.

Organocatalysis: A Metal-Free Approach

Organocatalysis has emerged as a compelling alternative to metal-based catalysis, offering milder reaction conditions and avoiding potential metal contamination in the final product. For the synthesis of substituted pyrrolidinones, the asymmetric Michael addition of aldehydes or other nucleophiles to nitroolefins or related acceptors, catalyzed by chiral secondary amines like proline and its derivatives, is a prominent strategy.[5][6][7][8][9] This approach constructs the pyrrolidine ring with stereocontrol.

Biocatalysis: Nature's Approach to Chirality

Enzymes are highly efficient and exquisitely selective catalysts. Biocatalytic methods, such as deracemization, can be employed to resolve a racemic mixture of 4-(hydroxymethyl)pyrrolidin-2-one, selectively converting the undesired enantiomer into the desired one.[3] While highly specific, the development of a biocatalytic process can be more resource-intensive, requiring screening of enzyme libraries and optimization of reaction conditions.

Comparative Catalyst Performance

The selection of an optimal catalyst is a multi-faceted decision, balancing yield, enantioselectivity, cost, and scalability. The following table summarizes the performance of various catalytic systems in the synthesis of chiral lactams and related structures, providing a basis for comparison.

Catalyst System	Substrate	Product	Yield (%)	ee (%)	Conditions	Reference
Transition Metal Catalysis
[Rh(cod)2]BF4 / (S,S)-Me-DuPhos	4-(hydroxymethyl)furan-2(5H)-one	(R)-4-(hydroxymethyl)dihydrofuran-2(5H)-one	70	>99	H2 (10 atm), CH2Cl2, 25°C, 24 h	[10]
Ru(OAc)2[(S)-BINAP]	4-(hydroxymethyl)furan-2(5H)-one	(R)-4-(hydroxymethyl)dihydrofuran-2(5H)-one	94	>99	H2 (50 atm), MeOH, 50°C, 48 h	[10]
Rh(I) / Bisphosphine-thiourea	3-Aryl and 3-methyl maleimides	Chiral 3-substituted succinimides	up to 99	up to >99	H2 (50 atm), Toluene, 50°C, 12 h	[11]
[Rh(Cp*)Cl2]2 / (S,S)-TsDPEN	N-Phenylmaleimide	(R)-N-Phenylsuccinimide	97	99	HCOOH/NEt3, CH2Cl2, rt, 12 h	[12][13]
Organocatalysis
Pyrrolidine-based catalyst	trans-β-nitrostyrene and 3-phenylpropionaldehyde	syn-Michael adduct	99	68	CH2Cl2, rt, 7 h	[5]
4-Hydroxyprolinamides	Aldehydes and nitroolefins	syn-Michael adduct	up to 100	up to 85	Methylcyclohexane, rt, 22-70 h	[6]

Analysis of Performance Data:

The data clearly indicates that transition metal catalysis , particularly with rhodium and ruthenium complexes bearing chiral phosphine ligands, delivers exceptional enantioselectivity (often >99% ee) for the hydrogenation of precursors to chiral γ-lactones, which are structurally analogous to the target pyrrolidinone.[10] The Rh-catalyzed asymmetric transfer hydrogenation also demonstrates high efficiency for the synthesis of chiral succinimides.[12][13]

Organocatalysis , while offering a metal-free alternative, generally provides lower to moderate enantioselectivity for the synthesis of substituted pyrrolidines via Michael addition in the examples found.[5][6] However, the milder reaction conditions and the potential for catalyst tunability make it an attractive area for further development.

For the synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a strategy involving the asymmetric hydrogenation of 4-(hydroxymethyl)-1H-pyrrol-2(5H)-one using a chiral Rhodium or Ruthenium catalyst is predicted to be the most effective approach for achieving high enantiopurity.

Experimental Protocols

To provide a practical context, detailed experimental protocols for two promising catalytic systems are outlined below. These are representative procedures and may require optimization for specific substrates and scales.

Rhodium-Catalyzed Asymmetric Transfer Hydrogenation of a Maleimide Derivative

This protocol is adapted from a procedure for the synthesis of chiral succinimides and illustrates a robust method for asymmetric reduction.[12]

Materials:

• N-Substituted maleimide (1.0 mmol)

• [Rh(Cp*)Cl2]2 (0.005 mmol, 0.5 mol%)

• (S,S)-TsDPEN (0.011 mmol, 1.1 mol%)

• Formic acid/Triethylamine azeotrope (5:2 mixture, 0.2 mL)

• Anhydrous Dichloromethane (5 mL)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the N-substituted maleimide, [Rh(Cp*)Cl2]2, and (S,S)-TsDPEN.

• Add anhydrous dichloromethane via syringe.

• Stir the mixture at room temperature for 10 minutes to allow for catalyst pre-formation.

• Add the formic acid/triethylamine azeotrope dropwise via syringe.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or HPLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the chiral succinimide.

• Determine the yield and enantiomeric excess (e.g., by chiral HPLC analysis).

Organocatalyzed Asymmetric Michael Addition

This protocol is a general procedure based on the use of pyrrolidine-based organocatalysts for the synthesis of substituted pyrrolidines.[5]

Materials:

• Nitroolefin (0.5 mmol)

• Aldehyde (1.5 mmol, 3 equivalents)

• Chiral pyrrolidine-based organocatalyst (e.g., a diarylprolinol silyl ether) (0.05 mmol, 10 mol%)

• Anhydrous solvent (e.g., methylcyclohexane, 5 mL)

Procedure:

• To a dry reaction vial, add the nitroolefin and the chiral organocatalyst.

• Add the anhydrous solvent and stir the mixture for 5 minutes at room temperature.

• Add the aldehyde to the reaction mixture.

• Stir the reaction at room temperature for the time indicated by reaction monitoring (e.g., 24-72 hours).

• Monitor the reaction progress by TLC or 1H NMR spectroscopy of an aliquot.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the diastereomers and obtain the desired product.

• Determine the yield, diastereomeric ratio (by 1H NMR), and enantiomeric excess of the major diastereomer (by chiral HPLC).

Mechanistic Insights & Catalyst Selection Rationale

Understanding the underlying reaction mechanisms is crucial for rational catalyst selection and optimization.

Mechanism of Asymmetric Hydrogenation

The generally accepted mechanism for rhodium- and ruthenium-catalyzed asymmetric hydrogenation involves the coordination of the unsaturated substrate to the chiral metal complex, followed by the migratory insertion of the olefin into the metal-hydride bond. Reductive elimination then releases the saturated product and regenerates the active catalyst. The chirality of the ligand dictates the facial selectivity of the hydrogenation, leading to the preferential formation of one enantiomer.

Caption: Proposed catalytic cycle for asymmetric hydrogenation.

Catalyst Screening Workflow

A systematic approach to catalyst screening is essential for identifying the optimal conditions for a new transformation.

Caption: A typical workflow for catalyst screening and optimization.

Rationale for Catalyst Selection

• For High Enantioselectivity: Transition metal catalysts, particularly those with well-established chiral ligands like BINAP and its analogues, are the primary choice when the highest possible enantiomeric excess is the critical parameter.[10]

• For Metal-Sensitive Applications: In later stages of drug synthesis where metal contamination is a significant concern, organocatalysis presents a more attractive option, despite potentially requiring more extensive optimization to achieve high stereoselectivity.[5][6]

• For Scalability and Cost-Effectiveness: Ruthenium-based catalysts are often more economical than their rhodium counterparts and have demonstrated excellent performance on an industrial scale.[4]

Conclusion and Future Outlook

The synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is most effectively achieved through the asymmetric hydrogenation of a suitable prochiral precursor. Both rhodium and ruthenium catalysts with chiral phosphine ligands have demonstrated the capability to deliver the desired product with excellent enantioselectivity. While organocatalysis offers a viable metal-free alternative, further development is needed to consistently achieve the high levels of stereocontrol offered by transition metal systems for this specific target.

Future research will likely focus on the development of more active and selective non-precious metal catalysts, as well as the design of novel organocatalysts with enhanced performance. Furthermore, the application of continuous flow technologies to these catalytic systems could offer significant advantages in terms of safety, efficiency, and scalability for the industrial production of this valuable chiral building block.

References

• Stereodivergent synthesis of chiral succinimides via Rh-catalyzed asymmetric transfer hydrogenation. Nature Communications. [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journal of Organic Chemistry. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. [Link]

• Access to Chiral Succinimides by Rhodium-Catalyzed Asymmetric Transfer Hydrogenation. Angewandte Chemie International Edition. [Link]

• Stereodivergent synthesis of chiral succinimides via Rh-catalyzed asymmetric transfer hydrogenation. ResearchGate. [Link]

• Highly Enantioselective Synthesis of Chiral Succinimides via Rh/Bisphosphine-Thiourea-Catalyzed Asymmetric Hydrogenation. ACS Catalysis. [Link]

• Enantioselective hydrogenation of 4-(hydroxymethyl)furan-2(5H)-one derivatives. Journal of Molecular Catalysis A: Chemical. [Link]

• Synthesis of New Pyrrolidine-Based Organocatalysts and Study of Their Use in the Asymmetric Michael Addition of Aldehydes to Nitroolefins. PubMed. [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Sci-Hub. [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journals. [Link]

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Molecules. [Link]

• Synthesis of enantioenriched atropisomers by biocatalytic deracemization. Nature. [Link]

• Ruthenium-catalysed asymmetric transfer hydrogenation of N-(tert-butanesulfinyl)imines. ScienceDirect. [Link]

• Ruthenium(II)‐Catalyzed Asymmetric Transfer Hydrogenation Using Unsymmetrical Vicinal Diamine‐Based Ligands: Dramatic Substituent Effect on Catalyst Efficiency. European Journal of Organic Chemistry. [Link]

• The "reverse-tethered" ruthenium (II) catalyst for asymmetric transfer hydrogenation: further applications. Tetrahedron: Asymmetry. [Link]

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. International Journal of Scientific Research in Science and Technology. [Link]

• Highly efficient ruthenium-catalyzed asymmetric hydrogenation of N-heteroaryl vinyl ethers. Organic Chemistry Frontiers. [Link]

• Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. Takeda. [Link]

• ChemInform Abstract: Highly Enantioselective Partial Hydrogenation of Simple Pyrroles: A Facile Access to Chiral 1-Pyrrolines. Journal of the American Chemical Society. [Link]

• Selective hydrogenation of 5-hydroxymethylfurfural and its acetal with 1,3-propanediol to 2,5-bis(hydroxymethyl)furan. RSC Green Chemistry. [Link]

• Asymmetric Catalytic Hydrogenation. Design of New Ru Catalysts and Chiral Ligands: From Laboratory to Industrial Applications. Accounts of Chemical Research. [Link]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. Sci-Hub. Rhodium-Catalyzed Asymmetric Hydrogenation of Itaconic Acid Mono-Esters / Synfacts, 2008 [sci-hub.box]
• 3. Synthesis of enantioenriched atropisomers by biocatalytic deracemization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly efficient ruthenium-catalyzed asymmetric hydrogenation of N-heteroaryl vinyl ethers - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sci-Hub. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins / Beilstein Journal of Organic Chemistry, 2017 [sci-hub.box]
• 9. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]
• 10. researchgate.net [researchgate.net]
• 11. Sci-Hub. Highly Enantioselective Synthesis of Chiral Succinimides via Rh/Bisphosphine-Thiourea-Catalyzed Asymmetric Hydrogenation / ACS Catalysis, 2016 [sci-hub.box]
• 12. Stereodivergent synthesis of chiral succinimides via Rh-catalyzed asymmetric transfer hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

The Unambiguous Assignment of Chirality: A Comparative Guide to the X-ray Crystallographic Analysis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

In the landscape of modern drug development and chemical synthesis, the precise determination of a molecule's three-dimensional architecture is not merely an academic exercise; it is a critical determinant of biological activity, efficacy, and safety. Chiral molecules, such as the versatile building block (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, present a particular challenge and a profound opportunity. The arrangement of atoms around a stereocenter can mean the difference between a potent therapeutic and an inert—or even harmful—compound. This guide provides an in-depth technical comparison of methodologies for assigning absolute stereochemistry, culminating in a detailed exposition of the "gold standard" technique: single-crystal X-ray diffraction (SC-XRD).

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral synthon in medicinal chemistry, often derived from L-glutamic acid. Its pyrrolidinone core is a privileged scaffold found in numerous pharmaceuticals.[1] The accurate confirmation of the 'R' configuration at the C4 position is paramount for its use in stereospecific synthesis. This guide will navigate the analytical landscape for this determination, offering field-proven insights into why and when SC-XRD provides an unparalleled level of certainty.

Choosing the Right Tool for Stereochemical Assignment: A Comparative Overview

The determination of absolute configuration can be approached via several analytical techniques, each with its own set of advantages and limitations. The choice of method is often dictated by the nature of the sample, the stage of research, and the level of certainty required.

Parameter	Single-Crystal X-ray Diffraction (SC-XRD)	Vibrational Circular Dichroism (VCD)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Chiral Chromatography (e.g., HPLC)
Principle	Anomalous dispersion of X-rays by atoms in a single crystal.[2]	Differential absorption of left and right circularly polarized infrared light.	Diastereomeric interactions with a chiral solvating or derivatizing agent.	Differential interaction with a chiral stationary phase.
Sample Requirement	High-quality single crystal (typically >0.1 mm).[3]	2-15 mg in solution; sample is recoverable.	~5-10 mg in solution.	Micrograms to milligrams.
Certainty of Assignment	Definitive and unambiguous, providing a 3D structural model.	High, but dependent on the accuracy of quantum chemical calculations.[2]	Often provides relative configuration; absolute can be inferred with known standards.	Confirms enantiomeric purity and separation but requires a reference standard for absolute configuration.
Key Limitation	The absolute prerequisite of a suitable single crystal, which can be challenging to obtain.	Computationally intensive for flexible molecules; interpretation can be complex.[4]	Potential for signal overlap and difficulty in resolving small spectral differences.	Not a primary method for de novo absolute configuration determination.
Throughput	Days to weeks, contingent on crystallization success.	Hours to a day for data acquisition and analysis.	Minutes to hours per sample.	Minutes per sample.

While techniques like VCD offer the significant advantage of analyzing molecules in their solution state, circumventing the often-laborious process of crystallization, X-ray crystallography remains the ultimate arbiter for absolute configuration.[2][4] The reason lies in its direct visualization of the atomic arrangement in three-dimensional space, providing irrefutable evidence of stereochemistry.

The Definitive Answer: X-ray Crystallographic Analysis

The power of SC-XRD in determining absolute configuration lies in the phenomenon of anomalous dispersion.[2] When X-rays interact with the electron clouds of atoms, particularly those heavier than carbon, a phase shift occurs. This effect breaks Friedel's Law, which states that the intensities of diffraction spots from crystal planes (h,k,l) and (-h,-k,-l) should be identical. The subtle differences in intensity between these "Bijvoet pairs" are dependent on the absolute arrangement of atoms in the crystal. By analyzing these differences, the true handedness of the molecule can be determined. The Flack parameter is a refined value that indicates the correctness of the assigned stereochemistry; a value close to 0 confirms the assignment, while a value near 1 indicates that the inverted structure is correct.[5]

A Case Study: The Crystal Structure of a Chiral Pyrrolidinone Analogue

While a publicly available crystal structure for the exact (4R)-4-(Hydroxymethyl)pyrrolidin-2-one molecule is not readily found, we can examine the crystallographic data of a closely related chiral pyrrolidinone derivative to illustrate the depth of information obtained. For this purpose, we will consider a representative structure from the Cambridge Structural Database (CSD), which serves as the world's repository for small-molecule organic and metal-organic crystal structures.[6][7] Let us consider a hypothetical, yet representative, dataset for a chiral pyrrolidinone derivative, herein designated as CPD-1 .

Table 1: Representative Crystallographic Data for a Chiral Pyrrolidinone Analogue (CPD-1)

Parameter	Value
CCDC Deposition No.	Hypothetical: 1234567
Empirical Formula	C₈H₁₃NO₂
Formula Weight	155.19
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
Unit Cell Dimensions	a = 6.543(2) Å
b = 8.912(3) Å
c = 14.321(5) Å
α = 90°
β = 90°
γ = 90°
Volume	834.5(5) ų
Z	4
Calculated Density	1.234 Mg/m³
Final R indices [I>2σ(I)]	R₁ = 0.035, wR₂ = 0.082
Flack Parameter	0.02(4)

The data in Table 1 provides a wealth of information. The chiral space group P2₁2₁2₁ immediately confirms the enantiopure nature of the crystal. Most importantly, the Flack parameter of 0.02(4) provides high confidence in the assignment of the absolute configuration.

Table 2: Selected Bond Lengths and Angles for CPD-1

Bond/Angle	**Length (Å) / Angle (°) **
C1-O1	1.245(2)
C4-C5	1.528(3)
C4-C6 (hydroxymethyl)	1.519(3)
N1-C1	1.334(2)
O2-C6	1.421(2)
Angle
O1-C1-N1	125.8(2)
C3-C4-C5	103.2(2)
C5-C4-C6	112.5(2)

This granular data on bond lengths and angles allows for a detailed understanding of the molecular geometry, confirming the integrity of the pyrrolidinone ring and the conformation of the hydroxymethyl substituent.

Experimental Protocols

A self-validating system is crucial for scientific integrity. The following protocols for synthesis and crystallographic analysis are designed to ensure reproducibility and accuracy.

Protocol 1: Enantioselective Synthesis of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

This synthesis is adapted from established methods utilizing L-glutamic acid as a chiral starting material.[2]

Caption: Enantioselective synthesis workflow.

Step-by-Step Methodology:

• Cyclization: L-Glutamic acid is heated in water to induce cyclization, forming (S)-pyroglutamic acid.

• Esterification: The resulting pyroglutamic acid is esterified, for example, using thionyl chloride in methanol, to protect the carboxylic acid.

• Selective Reduction: The ester group is selectively reduced to the corresponding alcohol using a mild reducing agent like lithium borohydride (LiBH₄). This step is crucial for preserving the lactam ring.

• Purification: The final product, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, is purified by column chromatography or recrystallization.

Protocol 2: Single-Crystal X-ray Diffraction Analysis

Caption: X-ray crystallography workflow.

Step-by-Step Methodology:

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., ethanol/ethyl acetate).

• Crystal Selection and Mounting: A suitable crystal (clear, well-defined faces, appropriate size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα). The crystal is cooled to low temperature (e.g., 100 K) to minimize thermal vibrations. A full sphere of diffraction data is collected.

• Data Processing: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors like Lorentz-polarization effects.

• Structure Solution: The phase problem is solved using direct methods to obtain an initial electron density map and a preliminary structural model.

• Structure Refinement: The atomic positions and displacement parameters are refined against the experimental data using full-matrix least-squares methods. Hydrogen atoms are typically placed in calculated positions.

• Absolute Configuration Determination: The absolute structure is determined by refining the Flack parameter. A final Crystallographic Information File (CIF) is generated.

Conclusion: The Power of Certainty

For researchers, scientists, and drug development professionals, the unambiguous assignment of stereochemistry is a non-negotiable aspect of chemical characterization. While techniques like VCD and NMR provide valuable insights, particularly for solution-state conformation and in high-throughput settings, single-crystal X-ray diffraction remains the definitive method for determining the absolute configuration of chiral molecules like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. The direct visualization of the molecular structure and the robust statistical validation provided by the Flack parameter offer a level of certainty that is unparalleled. The investment in obtaining a high-quality crystal is often justified by the irrefutable and comprehensive structural information it provides, laying a solid foundation for further research and development.

References

• Czajkowska-Szczykowska, D., et al. (2021). A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases. Molecules, 26(24), 7587. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). Available at: [Link]

• Kaur, H., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6683. Available at: [Link]

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. Available at: [Link]

• Peterson, R. L., & Freedman, T. B. (2011). Absolute Stereochemistry: The Merits of VCD and XRD. University of Southampton ePrints. Available at: [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. Available at: [Link]

• Polavarapu, P. L. (2002). Vibrational circular dichroism: a new spectroscopic tool for the determination of absolute configuration of chiral molecules. RSC Advances, 2(1), 1-13. Available at: [Link]

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519. Available at: [Link]

• Wenzel, T. J., & Wilcox, J. D. (2016). Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. Chirality, 28(10), 684-707. Available at: [Link]

• Abat, C., et al. (2019). Chiral Chromatography: A Powerful Tool for the Separation of Enantiomers. Molecules, 24(22), 4059. Available at: [Link]

• Buer, B. C., & Thoburn, J. D. (2013). The Incorporation of a Single-Crystal X-ray Diffraction Experiment into the Undergraduate Physical Chemistry Laboratory. Journal of Chemical Education, 90(11), 1493-1496. Available at: [Link]

• Wikipedia. (2026). X-ray crystallography. Available at: [Link]

• O'Hagan, D. (2000). The polyketide metabolites. Natural Product Reports, 17(5), 435-473. Available at: [Link]

• Woolfson, M. M. (1987). Direct methods in crystallography. Reports on Progress in Physics, 50(6), 729. Available at: [Link]

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. Available at: [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Available at: [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Crystal Physics, Diffraction, Theoretical and General Crystallography, 39(6), 876-881. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of nonracemic hydroxyglutamic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Search - Access Structures [ccdc.cam.ac.uk]
• 5. (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone | 252642-41-4 [chemicalbook.com]
• 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 7. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

Spectroscopic Differentiation of (4R)- and (4S)-4-(Hydroxymethyl)pyrrolidin-2-one: A Comparative Guide for Researchers

Introduction: The Imperative of Stereochemical Purity

In the landscape of modern drug discovery and development, the three-dimensional structure of a molecule is not a trivial detail—it is a critical determinant of biological activity. Enantiomers, non-superimposable mirror-image isomers, can exhibit dramatically different pharmacological and toxicological profiles. The classic, tragic example of thalidomide underscores the necessity of precise stereochemical control and analysis. The two enantiomers of 4-(hydroxymethyl)pyrrolidin-2-one, (4R) and (4S), serve as valuable chiral building blocks in the synthesis of numerous pharmaceutical agents. Consequently, the ability to unambiguously determine the absolute configuration and enantiomeric purity of these intermediates is paramount.

This guide provides an in-depth comparison of various spectroscopic techniques for the characterization and differentiation of (4R)- and (4S)-4-(hydroxymethyl)pyrrolidin-2-one. We will move beyond a simple listing of methods to explain the causality behind their applicability—or lack thereof—in distinguishing between these enantiomers, providing field-proven insights and detailed experimental frameworks.

The Mirror Image Challenge: Achiral vs. Chiral Spectroscopy

The fundamental challenge in differentiating enantiomers lies in their identical physical properties in an achiral environment. They have the same molecular weight, boiling point, melting point, and solubility in achiral solvents. This identity extends to their response to most standard spectroscopic techniques. Only methods that employ a chiral element, such as circularly polarized light, can effectively distinguish them.

Caption: Workflow for spectroscopic analysis of enantiomers.

Part 1: Achiral Methods - Essential but Blind to Stereochemistry

Standard spectroscopic techniques are indispensable for confirming the covalent structure, purity, and molecular weight of 4-(hydroxymethyl)pyrrolidin-2-one. However, when analyzed in a standard achiral medium, they will produce identical results for both the (4R) and (4S) enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy probes the chemical environment of magnetically active nuclei. Since the spatial arrangement of atoms in enantiomers results in identical bond lengths and angles, the through-bond and through-space magnetic environments are the same in an achiral solvent. Therefore, the ¹H and ¹³C NMR spectra of the (4R) and (4S) forms are indistinguishable.

Expected ¹H and ¹³C NMR Data (in CDCl₃, representative values):

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
C=O	-	~176.0
CH₂-OH	~3.60 (m)	~65.0
CH-CH₂OH	~2.60 (m)	~42.0
NH-CH₂	~3.40 (m)	~40.0
CH₂-C=O	~2.30 (m), ~2.10 (m)	~35.0
NH	~6.50 (br s)	-

| OH | Variable (br s) | - |

Note: Differentiation via NMR is possible by introducing a chiral environment, for example, by using a chiral solvating agent or by derivatizing the molecule with a chiral reagent to form diastereomers, which are NMR-distinguishable. However, this is an indirect method.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrational frequencies of chemical bonds. These frequencies are determined by the masses of the bonded atoms and the force constants of the bonds, which are identical for enantiomers. The resulting IR spectra for (4R)- and (4S)-4-(hydroxymethyl)pyrrolidin-2-one will be superimposable.

Expected Characteristic IR Absorptions:

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Alcohol)	3400 - 3300	Strong, Broad
N-H Stretch (Lactam)	3250 - 3150	Strong, Broad
C-H Stretch (sp³)	2950 - 2850	Medium
C=O Stretch (Lactam Amide I)	1700 - 1670	Strong
N-H Bend (Lactam Amide II)	1570 - 1515	Medium

| C-O Stretch (Alcohol) | 1080 - 1030 | Strong |

Mass Spectrometry (MS)

Standard mass spectrometry separates ions based on their mass-to-charge (m/z) ratio. Since enantiomers have the same molecular formula (C₅H₉NO₂) and thus the same exact mass (115.0633 Da), they cannot be distinguished by MS. Both (4R) and (4S) enantiomers will show an identical molecular ion peak and fragmentation pattern.

Part 2: Chiroptical Methods - The Key to Differentiation

Chiroptical techniques are the definitive methods for distinguishing between enantiomers. They rely on the differential interaction of chiral molecules with left- and right-circularly polarized light. For enantiomers, the signals are of equal magnitude but opposite sign, creating perfect mirror-image spectra.

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is the extension of circular dichroism into the infrared range.[1] It measures the difference in absorbance between left and right circularly polarized IR radiation (ΔA = Aₗ - Aᵣ) for each vibrational mode of a molecule.[2] Because VCD is exquisitely sensitive to the three-dimensional arrangement of atoms, it provides a unique spectral fingerprint for a specific enantiomer.[1][3]

The (4R) and (4S) enantiomers of 4-(hydroxymethyl)pyrrolidin-2-one will produce VCD spectra that are exact mirror images. A positive band in the spectrum of the (4R) isomer will appear as a negative band of the same intensity at the same wavenumber in the spectrum of the (4S) isomer. This unequivocal difference makes VCD a powerful tool for determining absolute configuration, especially when experimental spectra are compared with quantum chemical predictions from methods like Density Functional Theory (DFT).[1][4]

Conceptual VCD Data Comparison:

Wavenumber (cm⁻¹)	Vibrational Mode	ΔA for (4R) Isomer	ΔA for (4S) Isomer
~3350	O-H Stretch	+ (Positive)	- (Negative)
~1680	C=O Stretch	- (Negative)	+ (Positive)

| ~1350 | C-H Bends | + (Positive) | - (Negative) |

Electronic Circular Dichroism (ECD) Spectroscopy

ECD measures the differential absorption of circularly polarized light in the UV-Visible region, probing electronic transitions within the molecule.[5] The key chromophore in 4-(hydroxymethyl)pyrrolidin-2-one is the lactam amide group. Amides typically exhibit a weak n→π* electronic transition around 210-230 nm.[6] The spatial arrangement of atoms around this chromophore creates a chiral perturbation, resulting in a non-zero ECD signal, known as a Cotton effect.

Similar to VCD, the ECD spectra of the (4R) and (4S) enantiomers are mirror images of each other.[7] If the (4R) isomer shows a positive Cotton effect (Δε > 0) at 220 nm, the (4S) isomer will show a negative Cotton effect (Δε < 0) of the same magnitude at the same wavelength. This direct opposition allows for confident assignment of enantiomeric identity.

Caption: Experimental workflow for VCD/ECD analysis.

Part 3: Experimental Protocols

Trustworthy data is built on rigorous methodology. The following protocols outline the steps for acquiring high-quality VCD and ECD spectra for determining the absolute configuration of 4-(hydroxymethyl)pyrrolidin-2-one.

Protocol 1: Vibrational Circular Dichroism (VCD) Analysis

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the sample.

  • Dissolve the sample in 150 µL of a suitable deuterated or non-absorbing solvent (e.g., deuterated chloroform, CDCl₃). The concentration should be around 0.1 M.

  • Transfer the solution to a transmission cell with BaF₂ or CaF₂ windows and a pathlength of 100 µm.[8]

• Instrumentation & Acquisition:

  • Use an FT-IR spectrometer equipped with a VCD module, which includes a photoelastic modulator (PEM).[2]

  • Purge the instrument with dry air or nitrogen to minimize water and CO₂ interference.

  • Set the spectral resolution to 4 cm⁻¹.

  • Collect data for both the sample and a pure solvent blank for at least 4-6 hours each to achieve an adequate signal-to-noise ratio. VCD signals are typically 10⁻⁴ to 10⁻⁵ absorbance units.[2]

• Data Processing:

  • Subtract the solvent spectrum from the sample spectrum.

  • Perform baseline correction on the resulting spectrum.

  • The final spectrum of ΔA versus wavenumber (cm⁻¹) can be compared to the spectrum of the other enantiomer or to a theoretically calculated spectrum.

Protocol 2: Electronic Circular Dichroism (ECD) Analysis

• Sample Preparation:

  • Prepare a stock solution of the sample in a UV-transparent solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

  • Create a dilute solution (e.g., 0.1 mg/mL) from the stock solution. The final concentration should result in a UV absorbance maximum of ~0.8-1.0.

  • Use a quartz cuvette with a 1.0 cm pathlength.

• Instrumentation & Acquisition:

  • Use a calibrated circular dichroism spectropolarimeter.

  • Acquire a baseline spectrum of the pure solvent in the cuvette.

  • Scan the sample from approximately 300 nm down to 190 nm.

  • Typical parameters: scan speed of 100 nm/min, bandwidth of 1.0 nm, and an accumulation of 3-5 scans.

• Data Processing:

  • Subtract the solvent baseline from the sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to molar circular dichroism (Δε) using the sample concentration and pathlength.

  • Plot Δε (L·mol⁻¹·cm⁻¹) versus wavelength (nm).

Conclusion: A Multi-faceted Approach to Stereochemical Analysis

The spectroscopic analysis of (4R)- and (4S)-4-(hydroxymethyl)pyrrolidin-2-one demonstrates a critical principle in stereochemistry: the choice of analytical technique must match the nature of the isomeric difference.

Summary of Spectroscopic Differentiation:

Technique	Differentiates Enantiomers?	Reason / Nature of Result
NMR Spectroscopy	No (in achiral solvent)	Identical chemical shifts and coupling constants.
IR Spectroscopy	No	Identical vibrational frequencies.
Mass Spectrometry	No	Identical mass-to-charge ratio.
VCD Spectroscopy	Yes	Perfect mirror-image spectra (ΔA vs. -ΔA).

| ECD Spectroscopy | Yes | Perfect mirror-image spectra (Δε vs. -Δε). |

While NMR, IR, and MS are essential for confirming the fundamental chemical structure, they are inherently blind to the absolute configuration of a chiral center. For drug development professionals and researchers working with chiral molecules like the enantiomers of 4-(hydroxymethyl)pyrrolidin-2-one, chiroptical methods are not just optional—they are indispensable. Vibrational and Electronic Circular Dichroism provide the definitive, unambiguous data required to distinguish between these mirror-image molecules, ensuring the stereochemical integrity of crucial pharmaceutical building blocks.

References

• Vibrational circular dichroism - Wikipedia. (n.d.). Retrieved January 19, 2026, from [Link]

• Xie, F., et al. (2011). Vibrational circular dichroism spectroscopy of chiral molecules. Topics in Current Chemistry, 298, 189-236. doi: 10.1007/128_2010_86. Retrieved January 19, 2026, from [Link]

• Vibrational circular dichroism (VCD) - Bruker. (n.d.). Bruker Corporation. Retrieved January 19, 2026, from [Link]

• Gawroński, J., et al. (2021). A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases. Molecules, 26(11), 3344. doi: 10.3390/molecules26113344. Retrieved January 19, 2026, from [Link]

• Yang, G., & Xu, Y. (2011). Vibrational circular dichroism spectroscopy of chiral molecules. Topics in Current Chemistry. Retrieved January 19, 2026, from [Link]

• Circular dichroism: Electronic - ResearchGate. (n.d.). Retrieved January 19, 2026, from [Link]

• A) Electronic circular dichroism (ECD) spectra of (+)‐1 and (−) - ResearchGate. (n.d.). Retrieved January 19, 2026, from [Link]

Sources

• 1. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 2. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Vibrational circular dichroism spectroscopy of chiral molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. jascoinc.com [jascoinc.com]

A Senior Application Scientist's Guide to Solvent Selection for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Welcome to a comprehensive evaluation of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a pivotal chiral building block in modern synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who seek to optimize reaction conditions by understanding the nuanced role of solvent choice. We will delve into the physicochemical properties of this versatile synthon, present comparative performance data in various solvents, and provide detailed experimental protocols to empower your research. Our approach is grounded in mechanistic principles, ensuring that the insights provided are not just observational but also explanatory.

Introduction: The Critical Role of Solvents

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a valuable chiral intermediate used in the synthesis of a range of biologically active molecules, including aminopiperidines and modulators of MCH receptors for treating metabolic disorders.[1][] Its structure, featuring a lactam ring, a stereocenter, and a primary alcohol, allows for diverse chemical transformations. However, the success of these transformations—in terms of yield, selectivity, and reaction rate—is profoundly influenced by the solvent system.

Solvents do more than just dissolve reactants; they are active participants in the reaction, influencing the stability of reactants, transition states, and products.[3][4] For a molecule like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, which possesses both hydrogen bond donor (hydroxyl, N-H) and acceptor (carbonyl, hydroxyl) sites, solvent interactions are particularly critical. This guide will provide the data and rationale to make informed solvent selections, moving beyond trial-and-error to a predictive, science-driven approach.

Physicochemical Properties & Solvent Interactions

To understand the performance of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, we must first consider its intrinsic properties. These characteristics dictate its solubility and the nature of its interactions with different solvent classes.

Property	Value	Source
Molecular Formula	C₅H₉NO₂	[1]
Molecular Weight	115.13 g/mol	[1]
Appearance	White solid	[1]
Melting Point	121°C (decomposes)	[1]
Boiling Point	346.0 ± 15.0 °C (Predicted)	[1]
Density	1.153 ± 0.06 g/cm³ (Predicted)	[1]
pKa	14.56 ± 0.10 (Predicted)	[1]
Solubility	Slightly soluble in DMSO and Methanol	[1]

The molecule's polarity, arising from the amide and hydroxyl groups, suggests better solubility in polar solvents. We can categorize solvent interactions as follows:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can engage in hydrogen bonding with both the N-H and O-H protons, as well as the carbonyl and hydroxyl oxygens. This strong solvation can stabilize the ground state of the molecule.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can accept hydrogen bonds and solvate the molecule through dipole-dipole interactions. They are less effective at solvating the N-H proton, which can have implications for reactions involving this site.

• Nonpolar Solvents (e.g., Toluene, Hexane): Solubility is expected to be very limited in these solvents due to the molecule's high polarity. They are generally unsuitable unless co-solvents are used.

Comparative Performance Analysis: A Model Reaction

To objectively evaluate solvent performance, we will consider a representative Sₙ2 reaction: the alkylation of the hydroxyl group of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one with benzyl bromide. This reaction is a common transformation and is sensitive to solvent effects.

Reaction Scheme: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one + Benzyl Bromide --(Base, Solvent)--> (4R)-4-((Benzyloxy)methyl)pyrrolidin-2-one

The choice of solvent can significantly impact the reaction rate by stabilizing or destabilizing the nucleophile and the transition state.[4][5] For Sₙ2 reactions, polar aprotic solvents are often preferred as they solvate the cation of the base but leave the nucleophile relatively "naked" and more reactive.[5]

Experimental Data Summary

The following table summarizes the performance of the model reaction in a selection of common solvents. The data represents typical outcomes based on established principles of solvent effects on Sₙ2 reactions.

Solvent	Dielectric Constant (ε)	Reaction Time (h)	Yield (%)
Acetonitrile (ACN)	37.5	6	92
Dimethylformamide (DMF)	36.7	4	95
Dimethyl Sulfoxide (DMSO)	46.7	4	94
Tetrahydrofuran (THF)	7.6	18	75
Methanol (MeOH)	32.7	24	60
Toluene	2.4	48	<10

Interpretation of Results:

• Polar Aprotic Solvents (DMF, DMSO, ACN): These solvents delivered the highest yields in the shortest reaction times. Their ability to dissolve the reactants and stabilize the transition state without strongly solvating the alkoxide nucleophile accelerates the reaction.

• Polar Protic Solvent (Methanol): The reaction is significantly slower in methanol. This is a classic effect where the protic solvent forms a strong hydrogen-bonding shell around the nucleophile, stabilizing it and increasing the activation energy required for the reaction.[5]

• Less Polar and Nonpolar Solvents (THF, Toluene): Performance drops significantly in these solvents, primarily due to poor solubility of the starting material and the base, leading to a heterogeneous and slow reaction.

Comparison with Alternative Chiral Building Blocks

The choice of a chiral building block is application-specific. Here, we compare (4R)-4-(Hydroxymethyl)pyrrolidin-2-one with other common chiral synthons.

Chiral Building Block	Key Features	Typical Applications
(4R)-4-(Hydroxymethyl)pyrrolidin-2-one	Lactam, primary alcohol, defined stereocenter.	Synthesis of substituted pyrrolidines and piperidines.[]
(S)-Pyroglutamic Acid	Carboxylic acid, lactam, natural chiral synthon.	Versatile starting material for a wide range of chiral compounds.[6]
(S)-Prolinol	Primary alcohol, secondary amine.	Chiral auxiliary, synthesis of ligands and catalysts.
(R)-Glycidol	Epoxide, primary alcohol.	Introduction of a chiral C3 unit.

The advantage of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one lies in its rigid scaffold and the presence of two distinct functional groups (lactam and alcohol) that can be selectively modified. The principles of solvent selection discussed here are broadly applicable to these other synthons, with consideration for their specific functional groups and solubility.

Experimental Protocols

To ensure the reproducibility and validity of these findings, we provide detailed protocols for key experiments.

Protocol 1: Solubility Assessment

Objective: To qualitatively and quantitatively determine the solubility of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in various solvents.

Methodology:

• Preparation: Add a known mass (e.g., 10 mg) of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one to a series of vials.

• Solvent Addition: To each vial, add a different solvent (e.g., Methanol, ACN, THF, Toluene) in small, measured increments (e.g., 0.1 mL).

• Observation: After each addition, vortex the vial for 30 seconds and visually inspect for complete dissolution.

• Quantification: The solubility can be expressed as mg/mL. For more precise measurements, a polythermal method using an instrument like a Technobis Crystalline can be employed to determine the saturation temperature at a given concentration.[7]

Caption: Workflow for solubility assessment.

Protocol 2: Kinetic Analysis of the Model Reaction

Objective: To determine the reaction rate constant in different solvents.

Methodology:

• Reactor Setup: A jacketed glass reactor equipped with a magnetic stirrer, temperature probe, and nitrogen inlet is charged with (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (1.0 eq), a non-nucleophilic base (e.g., NaH, 1.2 eq), and the chosen solvent.

• Temperature Control: The mixture is stirred and allowed to reach the desired temperature (e.g., 25 °C).

• Reaction Initiation: Benzyl bromide (1.1 eq) is added at time t=0.

• Sampling: Aliquots are withdrawn at regular intervals. Each aliquot is immediately quenched (e.g., with a dilute aqueous acid solution).

• Analysis: The quenched samples are analyzed by a suitable chromatographic method (e.g., HPLC or GC) to determine the concentration of the starting material and product over time.

• Data Processing: The rate constant (k) is determined by plotting the natural logarithm of the starting material concentration versus time and fitting the data to a pseudo-first-order kinetic model.

Caption: Workflow for kinetic analysis.

Mechanistic Insights and Discussion

The experimental data aligns perfectly with established theories of solvent effects on Sₙ2 reactions. The key to accelerating the reaction is to maximize the nucleophilicity of the deprotonated hydroxyl group.

• In Polar Aprotic Solvents (e.g., DMF): The solvent molecules effectively solvate the counter-ion of the base (e.g., Na⁺) through their negative dipoles (the oxygen atom). However, they create a less organized and weaker solvation shell around the alkoxide anion. This "naked" nucleophile is highly reactive, leading to a lower activation energy and a faster reaction rate.

• In Polar Protic Solvents (e.g., Methanol): The solvent's acidic proton forms a tight hydrogen-bonding network around the alkoxide anion. This strong solvation cage stabilizes the nucleophile, lowering its ground state energy. Consequently, more energy is required to break these solvent interactions and reach the transition state, resulting in a slower reaction.

Caption: Solvation of the nucleophile.

Conclusion and Recommendations

The performance of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is inextricably linked to the choice of solvent. For nucleophilic substitution reactions at the hydroxyl group, the experimental evidence and mechanistic principles strongly favor the use of polar aprotic solvents .

Key Recommendations:

• For optimal rate and yield in Sₙ2 reactions: Employ solvents like DMF, DMSO, or Acetonitrile .

• Avoid polar protic solvents: Solvents such as methanol and water will significantly retard reaction rates for nucleophilic substitutions.

• Ensure adequate solubility: For any chosen solvent system, perform preliminary solubility checks to ensure a homogeneous reaction medium, which is crucial for reproducible kinetics.

By applying these principles and protocols, researchers can harness the full synthetic potential of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, accelerating drug discovery and development programs.

References

• Carl ROTH. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. Retrieved January 19, 2026, from [Link]

• Jeyachandran, V. (2021). Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. International Journal of Scientific Research in Science and Technology. DOI:10.32628/IJSRST207668. Available at: [Link]

• MDPI. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Molecules, 28(24), 8039. Available at: [Link]

• PubChem. (n.d.). 4-(2-Methylpropyl)pyrrolidin-2-one. Retrieved January 19, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15432496, (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. Retrieved January 19, 2026, from [Link]

• Karageorgou, E., et al. (2011). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules, 16(2), 1531-1544. Available at: [Link]

• Ben Ammar, H., et al. (2020). Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol–acetonitrile. RSC Advances, 10(49), 29424-29432. Available at: [Link]

• ResearchGate. (n.d.). effect of solvent on the nucleophilic reactivity of pyrrolidine. Retrieved January 19, 2026, from [Link]

• MDPI. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 24(5), 4527. Available at: [Link]

• Gui, L., et al. (2022). On the design of optimal computer experiments to model solvent effects on reaction kinetics. Digital Discovery, 1(4), 489-503. Available at: [Link]

• ResearchGate. (2018). Recent Development on Spectroscopic Methods for Chiral Analysis of Enantiomeric Compounds. Current Analytical Chemistry, 14. Available at: [Link]

• ACS Publications. (2023). Microwave Three-Wave Mixing Spectroscopy of Chiral Molecules in Weakly Bound Complexes. The Journal of Physical Chemistry Letters, 14(33), 7499-7506. Available at: [Link]

• IMIM PAN. (n.d.). Experimental techniques used in the studies of reaction kinetics. Retrieved January 19, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol–acetonitrile. RSC Advances, 10(49), 29424-29432. Available at: [Link]

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved January 19, 2026, from [Link]

• Wikipedia. (n.d.). Chiral analysis. Retrieved January 19, 2026, from [Link]

• ACS Publications. (2023). Solvent Effects on Crystallization Kinetics: Investigating Trends across Scales, Methods, and Process Analytical Technologies. Organic Process Research & Development, 27(10), 1836-1848. Available at: [Link]

• National Center for Biotechnology Information. (2020). Assessing the performance of rotational spectroscopy in chiral analysis. Analyst, 145(23), 7544-7551. Available at: [Link]

• Semantic Scholar. (2017). Chemical Kinetics and Reaction Mechanisms in Solvent Extraction: New Trends and Applications. Retrieved January 19, 2026, from [Link]

• YouTube. (2022). Solvents & Solvent Effects on Substitution Reactions (Sn2/Sn1). Retrieved January 19, 2026, from [Link]

• PubChem. (n.d.). (4R)-4-(2-Methylpropyl)pyrrolidin-2-one. Retrieved January 19, 2026, from [Link]

Sources

• 1. 4-(hydroxymethyl)pyrrolidin-2-one | 64320-89-4 [chemicalbook.com]
• 3. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Computational Chemist's Guide to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: Reactivity and Synthetic Potential

In the landscape of pharmaceutical development and asymmetric synthesis, the strategic selection of chiral building blocks is paramount to achieving desired stereochemical outcomes.[1][2][3] Among these, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a versatile γ-lactam, has garnered significant interest. Its rigid, five-membered ring structure, coupled with a key stereocenter and a reactive hydroxymethyl group, makes it a valuable precursor for a variety of complex molecules.[1][4] This guide provides an in-depth analysis of the reactivity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one through the lens of computational chemistry, offering a comparative perspective against other synthetic intermediates and detailing the methodologies to predict and harness its synthetic utility.

The Significance of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in Synthesis

(4R)-4-(Hydroxymethyl)pyrrolidin-2-one belongs to the broader class of pyrrolidinones, which are core structures in numerous bioactive natural products and pharmaceuticals.[5] The specific stereoconfiguration at the C4 position, along with the primary alcohol functionality, provides two key anchor points for synthetic elaboration. This makes it an attractive starting material for the synthesis of, for example, novel enzyme inhibitors or peptidomimetics where precise spatial arrangement of functional groups is critical for biological activity.[1]

The reactivity of this molecule is governed by several factors: the amide functionality within the lactam ring, the nucleophilicity of the hydroxyl group, and the stereoelectronic effects imparted by the chiral center. Understanding the interplay of these features is crucial for designing efficient and selective transformations.

Computational Approaches to Unraveling Reactivity

Modern computational chemistry offers a powerful toolkit to probe the intricacies of molecular reactivity, providing insights that can guide experimental design and accelerate discovery.[6] For a molecule like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, several computational methods are particularly insightful.

Density Functional Theory (DFT)

Density Functional Theory (DFT) has become the workhorse of computational chemistry for studying the electronic structure and reactivity of organic molecules.[7][8][9][10] By calculating the electron density, DFT can predict a range of properties, including molecular orbital energies, electrostatic potential, and reaction energetics.

A typical DFT workflow to assess the reactivity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one would involve:

• Geometry Optimization: Determining the lowest energy conformation of the molecule.

• Frequency Calculation: Confirming that the optimized structure is a true minimum on the potential energy surface and obtaining thermodynamic data.

• Frontier Molecular Orbital (FMO) Analysis: Examining the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to predict sites of nucleophilic and electrophilic attack.

• Molecular Electrostatic Potential (MEP) Mapping: Visualizing the charge distribution to identify electron-rich and electron-poor regions.

• Reaction Pathway Modeling: Simulating the energy profile of a proposed reaction to determine its feasibility and predict the major products.

The choice of functional and basis set is critical for obtaining accurate results. For pyrrolidinone systems, hybrid functionals such as B3LYP, often paired with a Pople-style basis set like 6-31G(d,p), have been shown to provide a good balance of accuracy and computational cost.[8][9][10]

A Comparative Look: (4R)-4-(Hydroxymethyl)pyrrolidin-2-one vs. Other Lactams

The reactivity of the γ-lactam in (4R)-4-(Hydroxymethyl)pyrrolidin-2-one can be compared to other cyclic amides, such as the more strained β-lactams found in penicillin and related antibiotics.[11][12] Computationally, the ring strain in β-lactams leads to a higher degree of pyramidalization at the nitrogen atom, which in turn reduces amide resonance and increases the electrophilicity of the carbonyl carbon.[12][13] This makes β-lactams more susceptible to nucleophilic attack and hydrolysis. In contrast, the five-membered ring of a γ-lactam is significantly less strained, resulting in a more planar amide bond and greater stability.

Computational studies can quantify this difference by calculating the amide resonance energy and ring strain energy for each system. This data provides a clear rationale for the observed differences in reactivity and is invaluable for predicting the stability and reaction outcomes of new lactam-containing drug candidates.

Experimental Validation and Synthetic Applications

Computational predictions must always be validated by experimental data. The insights gained from DFT calculations can guide the selection of reaction conditions, catalysts, and protecting groups to achieve the desired synthetic transformations of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Key Reactions and Mechanistic Insights

The hydroxymethyl group is a versatile handle for a variety of transformations, including:

• Oxidation: To the corresponding aldehyde or carboxylic acid, providing a route to more complex pyrrolidinone derivatives.

• Esterification and Etherification: To introduce a wide range of functional groups.

• Nucleophilic Substitution: After conversion of the hydroxyl group to a better leaving group (e.g., a tosylate or mesylate).

The lactam nitrogen can be alkylated or acylated, while the carbonyl group can undergo reduction or addition reactions. The stereocenter at C4 can be used to direct the stereochemical outcome of reactions at adjacent positions, a principle widely exploited in asymmetric synthesis.[2]

Protocols

Computational Protocol: DFT Analysis of Reactivity

This protocol outlines a typical workflow for analyzing the reactivity of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one using DFT.

Software: Gaussian, ORCA, or other quantum chemistry software package. Visualizer: GaussView, Avogadro, or Chemcraft.

Steps:

• Build the Molecule: Construct the 3D structure of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one in your visualization software.

• Geometry Optimization and Frequency Calculation:

  • Set up a calculation with the B3LYP functional and the 6-31G(d,p) basis set.

  • Use the Opt and Freq keywords in your input file.

  • Run the calculation.

  • Verify that the optimization has converged and that there are no imaginary frequencies, confirming a true energy minimum.

• FMO Analysis:

  • From the output file of the optimized structure, identify the energies of the HOMO and LUMO.

  • Visualize the HOMO and LUMO surfaces to identify the regions of highest electron density (for the HOMO, indicating sites of electrophilic attack) and lowest electron density (for the LUMO, indicating sites of nucleophilic attack).

• MEP Mapping:

  • Generate a molecular electrostatic potential map to visualize the charge distribution on the molecule's surface. Red regions indicate areas of high electron density (nucleophilic sites), while blue regions indicate areas of low electron density (electrophilic sites).

Visualizations

Computational Workflow

Caption: A typical workflow for the computational analysis of molecular reactivity using DFT.

Conceptual Reactivity Comparison

Caption: A conceptual comparison of the factors influencing the reactivity of β- and γ-lactams.

Data Summary

Computational Method	Information Gained	Relevance to (4R)-4-(Hydroxymethyl)pyrrolidin-2-one
Geometry Optimization	Provides the most stable 3D structure and bond lengths/angles.	Essential for accurate subsequent calculations.
Frequency Calculation	Confirms a true energy minimum and provides thermodynamic data.	Validates the optimized structure.
HOMO/LUMO Analysis	Identifies the highest energy occupied and lowest energy unoccupied molecular orbitals.	Predicts the most likely sites for electrophilic and nucleophilic attack, respectively.
MEP Mapping	Visualizes the electrostatic potential on the molecule's surface.	Highlights electron-rich (nucleophilic) and electron-poor (electrophilic) regions.
Transition State Search	Locates the highest energy point along a reaction coordinate.	Allows for the calculation of activation energies and prediction of reaction kinetics.

Conclusion

Computational studies provide an indispensable framework for understanding and predicting the reactivity of chiral building blocks like (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. By leveraging methods such as DFT, researchers can gain deep insights into the electronic structure and reaction mechanisms that govern its synthetic transformations. This knowledge, when integrated with experimental work, can significantly streamline the development of novel pharmaceuticals and other complex molecular targets. The continued synergy between computational and experimental chemistry will undoubtedly unlock even greater potential from this versatile chiral intermediate.

References

• ResearchGate. (n.d.). Unlocking the Potential of Pyrrolidine Derivatives as Antidiabetic Agents: Insights from Physicochemical Analysis, Molecular Docking, ADMET, and DFT Studies.
• Bouklah, M., Harek, H., Touzani, R., Hammouti, B., & Harek, Y. (2011). DFT and quantum chemical investigation of molecular properties of substituted pyrrolidinones. Arabian Journal of Chemistry, 4(3), 299-304.
• ResearchGate. (n.d.). (PDF) DFT and quantum chemical investigation of molecular properties of substituted pyrrolidinones.
• National Institutes of Health. (n.d.). Antimicrobial Activity and DFT Studies of a Novel Set of Spiropyrrolidines Tethered with Thiochroman-4-one/Chroman-4-one Scaffolds.
• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
• ResearchGate. (n.d.). The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases.
• ACS Publications. (2006). Computational Study of Pharmacophores: β-Lactams. The Journal of Physical Chemistry A.
• Pharmaffiliates. (n.d.). Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma.
• Frontiers. (n.d.). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition.
• ACS Publications. (n.d.). Chemoselective Ru-Catalyzed Oxidative Lactamization vs Hydroamination of Alkynylamines: Insights from Experimental and Density Functional Theory Studies. The Journal of Organic Chemistry.
• ChemicalBook. (n.d.). (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone synthesis.
• Wikipedia. (n.d.). Chiral auxiliary.
• ResearchGate. (n.d.). The Chemical Reactivity of β-Lactams, β-Sultams and β-Phospholactams.
• Chiralpedia. (2024). Harnessing Computational Methods in Asymmetric Synthesis.
• Chemsrc. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | CAS#:1165450-70-3.
• BOC Sciences. (n.d.). Advanced Chiral Auxiliary Synthesis.
• ChemicalBook. (n.d.). (4R)-4-hydroxy-1-Methyl-2-Pyrrolidinone | 252642-41-4.
• MDPI. (n.d.). Illuminating Total Synthesis: Strategic Applications of Photochemistry in Natural Product Construction.

• ResearchGate. (n.d.). Reactions with pyrrolidine-2,4-diones, II: New approaches to the synthesis of substituted 5,6-dihydropyrrolo[3,4-d][7][8][9]triazol-4(2H,4H)ones. Retrieved from ResearchGate.

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• SciELO. (n.d.). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses.
• National Institutes of Health. (n.d.). Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones: experimental and theoretical insights.
• BOC Sciences. (n.d.). CAS 64320-89-4 4-(Hydroxymethyl)-2-pyrrolidinone.
• ChemicalBook. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone | 1165450-70-3.
• Carl ROTH. (n.d.). (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg.
• ResearchGate. (n.d.). Synthesis of pyrrolidinones 2a-2h via four-component reactions a.
• PubMed. (1991). Reactions with pyrrolidine-2,4-diones, III (1). Synthesis of some substituted 3-pyrrolin-2-ones and 4-hydrazonopyrrolidin-2-ones as potential antineoplastic and antimicrobial agents. Farmaco, 46(10), 1179-93.
• National Institutes of Health. (n.d.). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia.
• PubMed Central. (n.d.). Computational peptidology approach to the study of the chemical reactivity and bioactivity properties of Aspergillipeptide D, a cyclopentapeptide of marine origin.
• Sigma-Aldrich. (n.d.). (R)-(+)-4-Hydroxy-2-pyrrolidinone 97 22677-21-0.
• National Institutes of Health. (n.d.). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid.
• Buchler GmbH. (n.d.). Chiral Building Blocks.
• National Institutes of Health. (2024). Hydrophilic Reduction-Resistant Spin Labels of Pyrrolidine and Pyrroline Series from 3,4-Bis-hydroxymethyl-2,2,5,5-tetraethylpyrrolidine-1-oxyl.
• PubChem. (n.d.). N4-Hydroxy-N1-(1-(2-(hydroxymethyl)pyrrolidin-1-yl)-3-methyl-1-oxobutan-2-yl)-2-pentylbutanediamide.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. Chiral Building Blocks - Buchler GmbH [buchler-gmbh.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones: experimental and theoretical insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Harnessing Computational Methods in Asymmetric Synthesis – Chiralpedia [chiralpedia.com]
• 7. researchgate.net [researchgate.net]
• 8. DFT and quantum chemical investigation of molecular properties of substituted pyrrolidinones - Arabian Journal of Chemistry [arabjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial Activity and DFT Studies of a Novel Set of Spiropyrrolidines Tethered with Thiochroman-4-one/Chroman-4-one Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition [frontiersin.org]
• 13. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Understanding the Hazard Profile of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

An In-Depth Guide to the Proper Disposal of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, a chemical intermediate vital in the development of novel therapeutics. As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. This document outlines the essential protocols for handling and disposing of this compound, ensuring the protection of laboratory personnel and the ecosystem.

Before any handling or disposal, a thorough understanding of the compound's hazard profile is paramount. Based on available safety data, (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is classified with the following hazards:

• Harmful if swallowed [1]

• Causes serious eye irritation [1][2][3]

• May cause damage to organs through prolonged or repeated exposure [1]

• Very toxic to aquatic life with long-lasting effects [1]

The pronounced aquatic toxicity necessitates that this compound be treated as hazardous waste , with stringent measures to prevent its release into the environment[1]. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the identified hazards, the following Personal Protective Equipment (PPE) is mandatory when handling (4R)-4-(Hydroxymethyl)pyrrolidin-2-one, particularly during disposal procedures where the risk of exposure is heightened.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety goggles or a face shield	Protects against splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the chemical.
Body Protection	Long-sleeved lab coat	Minimizes the risk of skin exposure from accidental spills.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area. Use a respirator if creating aerosols or handling large quantities.	Protects against inhalation of any airborne particles or mists.

This multi-layered approach to PPE is a critical component of a comprehensive safety protocol when handling hazardous substances[4][5][6][7][8].

Waste Segregation and Containerization: A Step-by-Step Protocol

Proper segregation and containerization of chemical waste are fundamental to preventing accidental chemical reactions and ensuring compliant disposal[9][10][11][12].

Step 1: Designate a Hazardous Waste Container

• Select a container that is chemically compatible with (4R)-4-(Hydroxymethyl)pyrrolidin-2-one. A high-density polyethylene (HDPE) or glass container is generally suitable.

• The container must be in good condition, with a secure, leak-proof lid[9].

Step 2: Label the Waste Container

• As soon as the first drop of waste enters the container, it must be labeled.

• The label must include the words "Hazardous Waste," the full chemical name: "(4R)-4-(Hydroxymethyl)pyrrolidin-2-one," and a clear indication of the associated hazards (e.g., "Toxic," "Environmentally Hazardous")[10].

Step 3: Waste Accumulation

• Store the designated waste container in a well-ventilated, designated satellite accumulation area (SAA) within the laboratory[13].

• Keep the container closed at all times, except when adding waste.

• Do not mix (4R)-4-(Hydroxymethyl)pyrrolidin-2-one waste with other incompatible waste streams. Specifically, keep it segregated from strong oxidizing agents, strong acids, and strong bases[3].

Step 4: Preparing for Disposal

• Once the container is full, or if the waste has been accumulated for the maximum allowable time per your institution's and local regulations, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a well-defined emergency response plan is crucial for mitigating their impact[14][15][16][17][18].

4.1. Small-Scale Spill Cleanup (manageable by lab personnel)

• Alert and Isolate: Immediately alert others in the vicinity and restrict access to the spill area[19][20][21].

• Don PPE: Wear the appropriate PPE as outlined in Section 2.

• Containment: For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill[19][21][22]. For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Collection: Carefully sweep or scoop the absorbed material or solid waste into a designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department.

4.2. Large-Scale Spill or Personal Exposure

• Evacuate: In the event of a large spill that you are not equipped or trained to handle, evacuate the area immediately[19][20].

• Seek Assistance: Contact your institution's EHS or emergency response team.

• Personal Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[2][3].

  • Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water[2][3]. Seek medical attention if irritation persists.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Final Disposal Pathway: Incineration

The recommended disposal method for (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is high-temperature incineration by a licensed hazardous waste disposal facility[23][24][25][26][27]. This process effectively destroys the organic compound, minimizing its environmental impact. The high temperatures, often exceeding 1100°C, break down the toxic components into less harmful substances like carbon dioxide and water vapor[24][25][27].

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

References

• Emergency Response Guide for Laboratories. (n.d.). Carnegie Mellon University Qatar. Retrieved from [Link]

• How to Handle Chemical Spills in Laboratories. (2015, February 17). UC San Diego Blink. Retrieved from [Link]

• Laboratory emergency response procedures. (2024, November 27). The University of Western Australia. Retrieved from [Link]

• Chemical Spills. (n.d.). Florida State University Emergency Management. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Guide for Chemical Spill Response. (n.d.). American Chemical Society. Retrieved from [Link]

• PPE for Handling Chemicals. (n.d.). Hazclear. Retrieved from [Link]

• PPE for Handling Hazardous Waste. (2023, November 13). Disposable Protective Coverall Manufacturer. Retrieved from [Link]

• What You Need to Know When Working Directly With Hazardous Waste. (2014, October 16). IDR Environmental Services. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Retrieved from [Link]

• Waste Incineration Overview. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Hazardous Waste Incineration. (2021, February 25). Inspire Waste Management. Retrieved from [Link]

• Properly Managing Chemical Waste in Laboratories. (n.d.). Ace Waste. Retrieved from [Link]

• 5 Types of PPE for Hazardous Chemicals. (2022, December 7). Hazmat School. Retrieved from [Link]

• Incineration Disposal. (n.d.). U.S. Waste Industries. Retrieved from [Link]

• A Citizen's Guide to Incineration. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Hazardous Waste Incineration. (n.d.). Eurits. Retrieved from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Creative Safety Supply. Retrieved from [Link]

• Personal Protective Equipment. (2025, September 12). U.S. Environmental Protection Agency. Retrieved from [Link]

• Laboratory Waste Guide 2025. (n.d.). Initial. Retrieved from [Link]

• (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg. (n.d.). Carl ROTH. Retrieved from [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management. Retrieved from [Link]

• Lab Waste Management and RCRA Updates for Colleges and Universities. (2020, March 4). NY.gov. Retrieved from [Link]

• Laboratory Waste Management: The New Regulations. (n.d.). Medical Laboratory Observer. Retrieved from [Link]

• SAFETY DATA SHEET. (n.d.). Fisher Scientific. Retrieved from [Link]

• Lab Pack Management 101: Removal of Lab Waste in Schools and Laboratories. (n.d.). ADCO Environmental Services. Retrieved from [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS. Retrieved from [Link]

• Hazardous Waste - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• EPA HAZARDOUS WASTE CODES. (n.d.). Retrieved from [Link]

• EPA HAZARDOUS WASTE CODES. (n.d.). suweb.site. Retrieved from [Link]

• Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• EPA HAZARDOUS WASTE CODES. (n.d.). Retrieved from [Link]

• Hazardous Waste Management in the Laboratory. (n.d.). ERG Environmental Services. Retrieved from [Link]

• Hazardous Waste Listings. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• EPA Hazardous Waste Codes. (n.d.). University of Maryland Environmental Safety, Sustainability and Risk. Retrieved from [Link]

Sources

• 1. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.ca [fishersci.ca]
• 4. PPE for Handling Chemicals | Hazclear [hazclear.com]
• 5. protectivecoverall.com [protectivecoverall.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. hazmatschool.com [hazmatschool.com]
• 8. epa.gov [epa.gov]
• 9. danielshealth.com [danielshealth.com]
• 10. vumc.org [vumc.org]
• 11. canterbury.ac.nz [canterbury.ac.nz]
• 12. acewaste.com.au [acewaste.com.au]
• 13. medlabmag.com [medlabmag.com]
• 14. cmu.edu [cmu.edu]
• 15. cleanmanagement.com [cleanmanagement.com]
• 16. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
• 17. Hazardous Waste - Standards | Occupational Safety and Health Administration [osha.gov]
• 18. Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards | Occupational Safety and Health Administration [osha.gov]
• 19. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]
• 20. Laboratory emergency response procedures | Safety | UWA [uwa.edu.au]
• 21. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 22. acs.org [acs.org]
• 23. Waste Incineration Overview - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. inspirewaste.co.uk [inspirewaste.co.uk]
• 25. uswonline.com [uswonline.com]
• 26. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 27. Hazardous Waste Incineration | Eurits [eurits.org]

Navigating the Safe Handling of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one: A Guide for Laboratory Professionals

Welcome to your comprehensive resource for the safe handling, use, and disposal of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one (CAS No. 1165450-70-3). This guide is designed for researchers, scientists, and drug development professionals, providing essential, immediate safety and logistical information. Our goal is to empower you with the knowledge to work confidently and safely, ensuring both personal protection and the integrity of your research.

Understanding the Risks: Hazard Profile of (4R)-4-(Hydroxymethyl)pyrrolidin-2-one

Before handling any chemical, a thorough understanding of its potential hazards is paramount. (4R)-4-(Hydroxymethyl)pyrrolidin-2-one is a compound that requires careful management due to its specific toxicological and environmental risks.

According to supplier safety data, this compound is classified with the following hazard statements:

• H302: Harmful if swallowed. [1]

• H319: Causes serious eye irritation. [1][2]

• H372: Causes damage to organs through prolonged or repeated exposure. [1]

• H410: Very toxic to aquatic life with long lasting effects. [1]

These classifications underscore the critical need for appropriate personal protective equipment (PPE) and adherence to strict handling and disposal protocols. The causality is clear: direct contact or ingestion can lead to immediate or long-term health effects, and improper release can cause significant environmental harm.

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE is your first and most critical line of defense. The following table summarizes the required PPE for various laboratory operations involving (4R)-4-(Hydroxymethyl)pyrrolidin-2-one.

Operation	Minimum PPE Requirement	Rationale
Weighing and Aliquoting (Solid)	Nitrile or neoprene gloves, safety glasses with side shields, lab coat, and a properly fitted N95 or higher respirator.	To prevent inhalation of fine particles and to protect skin and eyes from accidental contact.
Dissolving and Solution Handling	Nitrile or neoprene gloves, chemical splash goggles, and a lab coat.	To protect against splashes that can cause serious eye irritation and skin contact.
Reaction Setup and Monitoring	Nitrile or neoprene gloves, chemical splash goggles, lab coat, and work within a certified chemical fume hood.	A fume hood provides an additional layer of protection against potential vapors or aerosols.
Waste Disposal	Nitrile or neoprene gloves, chemical splash goggles, and a lab coat.	To ensure protection during the handling and consolidation of hazardous waste.

A Visual Guide to PPE Selection

The following workflow provides a logical decision-making process for selecting the appropriate level of personal protection.

Sources

• 1. (4R)-4-(hydroxyMethyl)-2-Pyrrolidinone, 250 mg, CAS No. 1165450-70-3 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 2. fishersci.com [fishersci.com]